Codlemone

• CAS: 33956-49-9

Core Science & Biosynthesis

The Scent of Attraction: A Technical History of Codlemone's Discovery and Identification

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The codling moth, Cydia pomonella, stands as a significant global pest of pome fruits, causing extensive economic damage. Central to its reproductive success is a highly specific chemical communication system mediated by a female-produced sex pheromone. The primary component of this pheromone, (E,E)-8,10-dodecadien-1-ol, widely known as codlemone, has been the subject of intensive research for over half a century. Its identification marked a pivotal moment in chemical ecology and paved the way for the development of effective, environmentally benign pest management strategies. This technical guide provides a comprehensive history of the discovery and identification of codlemone, detailing the key experiments, methodologies, and the subsequent elucidation of its biosynthetic and perceptual pathways.

The Dawn of an Era: Initial Discovery and Identification

The seminal work in identifying the codling moth sex pheromone was published in 1971 by a team led by Wendell Roelofs. This research was pioneering in its use of the electroantennogram (EAG) technique, which measures the electrical response of a male moth's antenna to volatile compounds, as a bioassay to guide the chemical fractionation and identification process.

Pheromone Extraction and Fractionation

The initial step involved the extraction of the pheromone from the abdominal tips of virgin female codling moths. While the precise protocol from the 1971 study is not detailed in readily available literature, typical methods of the era involved solvent extraction of the pheromone glands. Later studies have quantified the amount of various components in the gland, providing insight into the minute quantities researchers were working with.

The Role of Electroantennography (EAG) in Bio-Guided Fractionation

The crude extract was subjected to gas chromatography (GC), separating it into its individual chemical components. The effluent from the GC column was split, with one portion directed to the GC detector and the other to a male moth antenna preparation for EAG recording. This allowed for the direct correlation of a chemical peak on the chromatogram with a biological response from the antenna, a technique now known as Gas Chromatography-Electroantennographic Detection (GC-EAD).

Experimental Workflow: Bio-Guided Fractionation using GC-EAD

Caption: Workflow for the bio-guided fractionation of codling moth pheromone extract.

Structure Elucidation of Codlemone

Through this bio-guided approach, Roelofs and his team were able to pinpoint the single, highly active compound. The structure of this molecule was then determined using a combination of microchemical reactions and spectrometric techniques, including mass spectrometry (MS). The identified structure was trans-8, trans-10-dodecadien-1-ol, or (E,E)-8,10-dodecadien-1-ol. Subsequent chemical synthesis of this compound and field trials confirmed its potent attractive activity to male codling moths, solidifying its identity as the major component of the sex pheromone.

Quantitative Analysis of the Pheromone Gland

Later, more sensitive analytical techniques allowed for a detailed quantitative analysis of the components present in the female codling moth's pheromone gland. These studies revealed a complex blend of compounds, with codlemone being the most abundant.

Compound	Chemical Name	Approximate Amount per Female Gland	Relative Percentage of Codlemone
Codlemone	(E,E)-8,10-dodecadien-1-ol	5.5 - 9 ng	100%
Codlemone Acetate	(E,E)-8,10-dodecadien-1-yl acetate	~1 pg	~0.01%
Dodecan-1-ol	Dodecanol	Variable	-
(E)-9-Dodecen-1-ol	Variable	-
Tetradecan-1-ol	Variable	-
Data compiled from various sources, including Bäckman et al. (2000) and an unreferenced source from a previous search.

The Olfactory Pathway: From Reception to Signal Transduction

The discovery of codlemone spurred research into how it is detected by the male moth and how this signal is translated into a behavioral response. This has led to the identification of specific olfactory receptors and the ongoing investigation of the downstream signaling cascade.

Olfactory Receptors (ORs) for Codlemone and Related Compounds

The male codling moth antenna is adorned with specialized sensory hairs, or sensilla, which house olfactory sensory neurons (OSNs). These neurons express specific olfactory receptors (ORs) that bind to pheromone components. The codling moth genome has been found to contain a large number of OR genes. Functional characterization studies, primarily using heterologous expression systems such as Xenopus oocytes or HEK cells, have identified several key receptors involved in pheromone perception.

Receptor	Ligand(s)	EC50 (for Codlemone Acetate)	Notes
CpomOR3	Pear ester, Codlemone (minor response)	Not Applicable	Demonstrates the interplay between host plant kairomones and pheromones.
CpomOR2a	Codlemone acetate	1.663 x 10⁻⁶ mol/L	A receptor for a behaviorally antagonistic compound.
CpomOR5	Codlemone acetate	1.379 x 10⁻⁸ mol/L	A highly sensitive receptor for codlemone acetate.
CpomOR6a	Codlemone acetate	Not specified	Another receptor for the antagonistic acetate.
Data compiled from Wan et al. (2019) and other sources.

Signal Transduction Cascade

Upon binding of a ligand like codlemone to an OR, a conformational change is induced, leading to the generation of an electrical signal. Insect ORs are unique in that they form a heteromeric complex with a highly conserved co-receptor, known as Orco. The current understanding is that the OR-Orco complex functions as a ligand-gated ion channel (ionotropic signaling). However, there is also evidence for the involvement of G-protein coupled, second messenger pathways (metabotropic signaling) in insect olfaction, and the exact mechanism in Cydia pomonella is an area of active research.

Proposed Olfactory Signaling Pathway in Cydia pomonella

Caption: A simplified diagram of the proposed ionotropic olfactory signaling pathway.

Biosynthesis of Codlemone

The biosynthetic pathway of codlemone is also a subject of significant interest. It involves a series of enzymatic steps starting from a common fatty acid precursor. A key enzyme in this pathway is a fatty acyl desaturase (FAD). Research has identified a specific FAD gene, Cpo_CPRQ, which is highly expressed in the female pheromone gland and is crucial for the production of codlemone. This enzyme exhibits unusual desaturation activities that are key to forming the conjugated double bond system of codlemone.

Conclusion

The discovery and identification of codlemone represents a landmark achievement in chemical ecology, driven by the innovative application of electrophysiology as a detection method. The subsequent decades of research have not only solidified our understanding of this vital semiochemical but have also provided deep insights into the molecular and neurobiological basis of insect chemical communication. This knowledge has been instrumental in the development of sustainable pest control strategies, such as mating disruption, which have significantly reduced the reliance on conventional insecticides in pome fruit production worldwide. The ongoing research into the olfactory receptors and signaling pathways of the codling moth promises to unveil even more sophisticated targets for future pest management interventions.

(E,E)-8,10-dodecadien-1-ol chemical properties

An In-depth Technical Guide to (E,E)-8,10-dodecadien-1-ol

Introduction

(E,E)-8,10-dodecadien-1-ol, also known as codlemone, is a naturally occurring organic compound that serves as the primary sex pheromone for the codling moth (Cydia pomonella)[1][2]. This conjugated diene alcohol is a critical component in the chemical communication system of this major agricultural pest, which primarily affects apple and pear crops. Its potent chemo-attractive properties have led to its widespread use in pest management strategies, including monitoring and mating disruption[1]. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological activity of (E,E)-8,10-dodecadien-1-ol, tailored for researchers, scientists, and drug development professionals.

Chemical Properties

(E,E)-8,10-dodecadien-1-ol is a C12 fatty alcohol with two conjugated double bonds in the trans (E) configuration. Its chemical structure and properties are summarized below.

Property	Value	Source
Molecular Formula	C₁₂H₂₂O	[3][4][5]
Molecular Weight	182.31 g/mol	[4]
IUPAC Name	(8E,10E)-dodeca-8,10-dien-1-ol	[2][6]
Synonyms	Codlemone, Codlelure, (E,E)-dodeca-8,10-dien-1-ol	[2][6]
CAS Number	33956-49-9	[2][4]
Appearance	Colorless to pale yellow clear liquid (est.)	[6]
Melting Point	32.0 °C @ 760.00 mm Hg	[6]
Boiling Point	270.68 °C @ 760.00 mm Hg (est.)	[6]
Vapor Pressure	0.001 mmHg @ 20.00 °C	[6][7]
Solubility	Soluble in alcohol; Water: 34.15 mg/L @ 25 °C (est.)	[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of (E,E)-8,10-dodecadien-1-ol. The following provides an overview of typical spectroscopic data.

Spectroscopy	Key Features
¹H NMR	Chemical shifts for protons on the conjugated diene system and the terminal alcohol are characteristic.
¹³C NMR	Signals corresponding to the sp² hybridized carbons of the diene and the sp³ hybridized carbons of the alkyl chain and the alcohol are observed.
IR	Bands in the regions of 3320–3350 cm⁻¹ (O-H stretch), 2930 cm⁻¹ (C-H stretch), and around 990 cm⁻¹ (trans C=C bend) are indicative.[8]
Mass Spectrometry (EI)	The mass spectrum shows a molecular ion peak and characteristic fragmentation patterns.[9][8]
UV/VIS	An absorption maximum is observed around 229-230 nm, characteristic of a conjugated diene system.[8]

Experimental Protocols: Synthesis

Multiple synthetic routes for (E,E)-8,10-dodecadien-1-ol have been developed, often focusing on stereoselectivity to achieve the desired (E,E) isomer. One common approach involves a coupling reaction followed by deprotection.

Synthesis via Grignard Coupling and Deprotection

A representative synthesis involves the following key steps, as described in a patent for the preparation of (8E,10E)-8,10-dodecadien-1-ol[10]:

• Protection of the Hydroxyl Group: Chlorohexanol is reacted with trimethylchlorosilane under alkaline conditions to protect the hydroxyl group, forming chlorohexyloxy trimethylsilane. This reaction is typically carried out over 3 to 9 hours at a temperature of 25-35 °C[10].

• Formation of Grignard Reagent: The resulting chlorohexyloxy trimethylsilane is used to prepare a Grignard reagent[10].

• Coupling Reaction: A coupling reaction is performed between the Grignard reagent and (2E,4E)-2,4-hexadien-1-ol acetate in the presence of a Li₂CuCl₄ catalyst. This yields (8E,10E)-8,10-dodecadiene-1-oxytrimethylsilane[10].

• Deprotection: The trimethylsilyl protecting group is removed by dissolving the product in a methanol and water solution and adding p-toluenesulfonic acid to yield the final product, (E,E)-8,10-dodecadien-1-ol[10].

• Purification: The final product is purified by distillation under vacuum, collecting the fraction at (110–112) °C/0.2mmHg[10].

Another documented synthesis involves the reduction of Methyl (E,E)-8,10-dodecadienoate with lithium aluminum hydride in absolute ether[11]. The resulting product is then purified using column chromatography on silica gel[11].

Caption: A generalized workflow for the synthesis of (E,E)-8,10-dodecadien-1-ol.

Biological Activity and Applications

The primary biological function of (E,E)-8,10-dodecadien-1-ol is as a sex pheromone for the codling moth (Cydia pomonella)[1][2]. The female moth releases this compound to attract males for mating[12]. This potent biological activity has been harnessed for pest control in agriculture.

Pest Management

(E,E)-8,10-dodecadien-1-ol is a key active ingredient in various pest control products. Its applications include:

• Monitoring: Traps baited with synthetic (E,E)-8,10-dodecadien-1-ol are used to monitor the population levels of codling moths in orchards.

• Mating Disruption: High concentrations of the pheromone are released into the environment to confuse male moths and prevent them from locating females, thereby disrupting mating and reducing the subsequent larval population that damages fruit[1].

While highly effective as a pheromone, the activity of codlemone alone may not be sufficient for complete pest control by mating disruption[1]. Research has explored the synthesis of halogenated analogs to identify compounds with potentially enhanced or modified activity[1].

Mode of Action in Insects

In insects, (E,E)-8,10-dodecadien-1-ol is an odorant that binds to specific olfactory receptors located on the antennae of male moths[12]. This binding event triggers a neuronal signal that leads to the characteristic upwind flight behavior of the male moth towards the pheromone source. Electrophysiological techniques, such as electroantennography (EAG), are used to measure the response of the moth's antennae to the pheromone and its analogs[1].

While the compound has been shown to bind to the OR1 receptor in mammalian cells in vitro, its physiological role in mammals is not well understood and is an area for further investigation[12].

Caption: Simplified pathway of pheromone action in the male codling moth.

Conclusion

(E,E)-8,10-dodecadien-1-ol is a well-characterized semiochemical with significant importance in agriculture. Its chemical properties are well-defined, and various synthetic routes have been established to produce this compound with high stereoselectivity. While its primary application is in pest management through the manipulation of insect behavior, ongoing research into its interactions with olfactory receptors could provide further insights into chemosensation. For drug development professionals, the principles of its specific receptor binding and subsequent signaling cascade in insects may offer a model for understanding ligand-receptor interactions, though its direct application in human therapeutics is not established.

References

• 1. Electrophysiological and field activity of halogenated analogs of (E,E)-8,10-dodecadien-1-ol, the main pheromone component, in codling moth (Cydia pomonella L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BCPC Manual of Biocontrol Agents entry - (E,E)-8,10-dodecadien-1-ol [bcpc-content.org.uk]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 4. Semiochemical compound: (E,E)-8,10-Dodecadien-1-ol | C12H22O [pherobase.com]
• 5. 8,10-Dodecadien-1-ol [webbook.nist.gov]
• 6. (E,E)-8,10-dodecadien-1-ol [flavscents.com]
• 7. (E,E)-8,10-dodecadien-1-ol, 33956-49-9 [thegoodscentscompany.com]
• 8. chemwhat.com [chemwhat.com]
• 9. 8,10-Dodecadien-1-ol [webbook.nist.gov]
• 10. CN101440020A - Preparation method of (8E,10E) -8, 10-dodecadien-1-ol - Google Patents [patents.google.com]
• 11. 8,10-DODECADIEN-1-OL | 33956-49-9 [chemicalbook.com]
• 12. (8E,10E)-Dodeca-8,10-dien-1-ol | 33956-49-9 | FD46803 [biosynth.com]

An In-depth Technical Guide on Codlemone Isomers and Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Codlemone, the primary component of the sex pheromone of the codling moth (Cydia pomonella), is chemically identified as (E,E)-8,10-dodecadien-1-ol.[1][2] This compound plays a crucial role in the reproductive behavior of this significant agricultural pest, which primarily affects pome fruit orchards. The precise stereochemistry of codlemone is paramount to its biological activity, and the presence of its geometric isomers can significantly modulate the behavioral response of male moths. This technical guide provides a comprehensive overview of the biological activity of codlemone and its isomers, detailing experimental methodologies and presenting quantitative data for comparative analysis.

Biological Activity of Codlemone and Its Isomers

The biological efficacy of codlemone is not solely dependent on the (E,E) isomer. Other geometric isomers, namely (E,Z), (Z,E), and (Z,Z)-8,10-dodecadien-1-ol, can either act as synergists or antagonists, thereby altering the attractiveness of the pheromone blend.[3] Understanding the distinct roles of these isomers is critical for the development of effective pest management strategies, such as mating disruption and mass trapping.

Electrophysiological and Behavioral Responses

Electrophysiological studies, such as electroantennography (EAG) and single sensillum recordings (SSR), have been instrumental in elucidating the sensitivity of male codling moth antennae to different isomers. Behavioral assays, including wind tunnel and field trapping experiments, provide further insight into the ultimate behavioral output in response to these chemical cues.

Single sensillum recordings have revealed that the most abundant type of receptor neuron on the male antennae is most sensitive to the primary pheromone component, (E,E)-8,10-dodecadienol.[1][4] The response of these neurons to the other geometric isomers (E,Z, Z,E, and Z,Z) is significantly lower, comparable to a tenfold lower dose of the (E,E) isomer.[1][4] Interestingly, receptor neurons specifically tuned to the (E,Z) or (Z,Z) isomers have not been identified, despite their behavioral activity.[1][4]

Wind tunnel experiments have demonstrated that the addition of the (Z,E) isomer to (E,E)-8,10-dodecadienol at concentrations of 5%, 20%, and 100% can slightly increase the upwind flight response of males.[3] Conversely, the addition of the (E,Z) isomer at 20% and 100% decreases male landings on the odor source.[3] The (Z,Z) isomer shows an antagonistic effect at a 100% concentration.[3] An equilibrium blend of all isomers has been found to significantly reduce male attraction.[3]

Quantitative Data on Biological Activity

The following tables summarize the quantitative data from various studies on the electrophysiological and behavioral responses of male codling moths to codlemone and its isomers.

Table 1: Electroantennogram (EAG) Responses of Male Cydia pomonella to Codlemone Isomers

Compound	Dose	Mean EAG Response (mV) ± SE	Reference
(E,E)-8,10-dodecadien-1-ol (Codlemone)	-	6.2 ± 1.2	[5]
Pear Ester	-	1.7 ± 0.1 (female moths)	[5]

Note: Direct comparative EAG data for all isomers from a single study was not available in the search results. The data presented reflects the highest recorded response for the main component.

Table 2: Behavioral Responses of Male Cydia pomonella in Wind Tunnel Assays

Pheromone Blend (% composition)	% Males Exhibiting Upwind Flight	% Males Landing on Source	Reference
Codlemone (100% E,E)	37	-	[6]
Codlemone + (Z,E) Isomer (95:5)	Increased response	-	[3]
Codlemone + (Z,E) Isomer (80:20)	Increased response	-	[3]
Codlemone + (Z,E) Isomer (0:100)	Increased response	-	[3]
Codlemone + (E,Z) Isomer (80:20)	-	Decreased	[3]
Codlemone + (E,Z) Isomer (0:100)	-	Decreased	[3]
Codlemone + (Z,Z) Isomer (0:100)	Antagonistic effect	-	[3]
Equilibrium Isomer Blend	Strongly reduced attraction	-	[3]
Codlemone (1 pg/min) + Racemic Linalool (100 pg/min)	60	-	[6]
Codlemone (1 pg/min) + (E)-β-farnesene (100 pg/min)	58	-	[6]
Codlemone (1 pg/min) + (Z)-3-hexen-1-ol (100 pg/min)	56	-	[6]

Table 3: Field Trapping Attraction of Male Cydia pomonella

Lure Composition	Relative Male Attraction	Reference
Pure Codlemone (E,E)	High	[7]
Equilibrium Isomer Blend	Less than 1/3 of pure codlemone	[7]
Codlemone + (E,Z) Isomer (80:20)	Decreased captures	[3]
Codlemone + (E,Z) Isomer (0:100)	Decreased captures	[3]
Codlemone + (Z,Z) Isomer (0:100)	Decreased captures	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the key experimental protocols used in the study of codlemone isomers.

Electroantennography (EAG)

EAG is used to measure the overall electrical response of the entire antenna to a volatile stimulus.

Methodology:

• Antenna Preparation: A male codling moth is immobilized, and one of its antennae is excised. The antenna is then mounted between two electrodes.

• Electrodes: Glass capillary electrodes filled with a saline solution are used. The recording electrode is placed over the distal end of the antenna, and the reference electrode is inserted into the head of the moth.

• Stimulus Delivery: A continuous stream of humidified, charcoal-filtered air is passed over the antenna. Puffs of air carrying a known concentration of the test compound are injected into this airstream.

• Data Acquisition: The voltage changes across the antenna are amplified, recorded, and analyzed. The amplitude of the negative deflection from the baseline is measured as the EAG response.[7]

Single Sensillum Recording (SSR)

SSR allows for the measurement of the electrical activity of individual olfactory receptor neurons housed within a single sensillum.

Methodology:

• Insect Preparation: A male moth is restrained in a holder, with its antennae exposed and immobilized.

• Recording Electrode: A sharp tungsten microelectrode is inserted through the cuticle at the base of a sensillum to make contact with the receptor neuron lymph.

• Reference Electrode: A reference electrode is placed in the moth's eye or another part of the body.

• Stimulus: Test compounds are delivered via a controlled air stream directed at the antenna.

• Data Analysis: The action potentials (spikes) generated by the olfactory receptor neurons are recorded and counted. The change in spike frequency upon stimulation indicates the neuron's response.[1]

Wind Tunnel Bioassay

Wind tunnel assays are used to observe the behavioral responses of insects to airborne chemical cues in a controlled environment that simulates natural odor plumes.

Methodology:

• Wind Tunnel Setup: A typical wind tunnel consists of a flight section, an odor source delivery system, and an exhaust. The flight section is often made of clear material like Plexiglas to allow for observation.[7][8] Environmental conditions such as wind speed, temperature, relative humidity, and light intensity are strictly controlled.[7]

• Odor Source: The test compound or blend is applied to a dispenser, such as a rubber septum, which is placed at the upwind end of the tunnel.[7]

• Insect Release: Male moths, typically 2-3 days old and virgin, are released individually at the downwind end of the tunnel.[7][8]

• Behavioral Observation: The flight behavior of the moth is recorded and scored for various actions, including taking flight, upwind oriented flight, approaching the source, and landing on the source.[8]

Visualizations

Logical Relationship of Codlemone Isomer Bioactivity

Caption: Logical flow of the biological activity of Codlemone and its isomers.

General Workflow for Pheromone Bioassay

References

• 1. Antennal response of codling moth males, Cydia pomonella L. (Lepidoptera: Tortricidae), to the geometric isomers of codlemone and codlemone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BCPC Manual of Biocontrol Agents entry - (E,E)-8,10-dodecadien-1-ol [bcpc-content.org.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Host plant volatiles synergize response to sex pheromone in codling moth, Cydia pomonella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Synergistic Dance: Enhancing Codlemone Efficacy with Plant Volatiles for Cydia pomonella Management

An In-depth Technical Guide for Researchers and Pest Management Professionals

The codling moth, Cydia pomonella, stands as a formidable pest in pome fruit orchards worldwide, causing significant economic losses. For decades, management strategies have heavily relied on the synthetic female sex pheromone, codlemone ((E,E)-8,10-dodecadien-1-ol), primarily for monitoring and mating disruption. However, emerging research highlights a significant enhancement of codlemone's attractiveness to male moths when combined with specific host plant volatiles. This synergistic interaction, a fascinating example of chemical ecology, opens new avenues for more effective and sustainable pest control strategies. This technical guide synthesizes key research findings, presenting quantitative data, detailed experimental protocols, and conceptual signaling pathways to provide a comprehensive understanding of this phenomenon.

Quantitative Analysis of Synergistic Effects

The synergistic effect of plant volatiles on the attraction of male codling moths to codlemone has been quantified in numerous laboratory and field studies. The following tables summarize the key quantitative data from these experiments, showcasing the enhanced efficacy of pheromone-based lures when augmented with specific plant-derived compounds.

Plant Volatile	Codlemone Release Rate	Volatile Release Rate	% Male Attraction (Codlemone Alone)	% Male Attraction (Codlemone + Volatile)	Fold Increase	Reference
Racemic Linalool	1 pg/min	100 pg/min	37%	60%	1.62	[1][2]
(E)-β-farnesene	1 pg/min	100 pg/min	37%	58%	1.57	[1][2]
(Z)-3-hexen-1-ol	1 pg/min	100 pg/min	37%	56%	1.51	[1][2]
Dodecanol	1 pg/min	Not Specified	37%	56%	1.51	[1]

Table 1: Wind Tunnel Bioassay Results of Codlemone in Combination with Single Plant Volatiles. This table clearly demonstrates the significant increase in male moth attraction to the pheromone source when specific plant volatiles are introduced. The optimal ratio of pheromone to plant volatile was found to be 1:100.[1][2]

Lure Composition	Mean Male Catch per Trap	Mean Female Catch per Trap	Total Mean Catch per Trap	Reference
Pear Ester (PE)	-	-	-	[3]
Acetic Acid (AA)	-	-	-	[3]
PE + AA	Significantly Higher than PE or AA alone	Significantly Higher than PE or AA alone	Significantly Higher than PE or AA alone	[3]
Codlemone + PE (CM-DA Combo)	Highest among all lures	-	-	[3][4]
Codlemone (1 mg)	-	-	-	[3]
Codlemone (10 mg)	-	-	-	[3]

Table 2: Field Trapping Results with Pear Ester and Acetic Acid Combinations. This table illustrates the synergistic effect of combining the plant volatile pear ester with acetic acid, which significantly increases the capture of both male and female codling moths.[3] The combination of codlemone and pear ester (CM-DA Combo) was found to be most effective for capturing male moths.[3][4]

Experimental Protocols

Understanding the methodologies employed in these studies is crucial for replication and further research. Below are detailed protocols for the key experimental setups used to evaluate the synergistic effects of plant volatiles with codlemone.

Wind Tunnel Bioassays

Wind tunnel experiments are instrumental in studying the upwind flight behavior of insects in response to olfactory cues under controlled conditions.

1. Wind Tunnel Specifications:

• Dimensions: Typically a glass or acrylic tube, approximately 2 meters long with a diameter of 60-80 cm.

• Airflow: A fan pushes charcoal-filtered air through the tunnel at a constant velocity, usually around 0.3-0.5 m/s, to create a laminar airflow.

• Lighting: Illumination is provided from above, often with red light to simulate crepuscular or nocturnal conditions when codling moths are most active.

• Temperature and Humidity: Maintained at conditions optimal for moth activity, for instance, 22-25°C and 50-60% relative humidity.

2. Odor Source Preparation:

• Synthetic codlemone and plant volatiles are diluted in a suitable solvent (e.g., hexane) to the desired concentrations.

• A specific volume of the solution is applied to a filter paper or a rubber septum, which then serves as the odor source.

• The release rate of the compounds can be controlled by adjusting the initial concentration and the surface area of the dispenser.

3. Insect Preparation:

• Male codling moths, typically 2-3 days old and virgin, are used for the bioassays.

• The moths are kept under a reversed photoperiod to ensure they are active during the experimental period.

4. Experimental Procedure:

• A single male moth is released on a platform at the downwind end of the tunnel.

• The odor source is placed at the upwind end of the tunnel.

• The moth's flight behavior is observed and recorded. Key metrics include:

  • Activation: The time it takes for the moth to initiate flight.

  • Upwind flight: Whether the moth flies towards the odor source.

  • Source contact: Whether the moth reaches the odor source.

• The percentage of moths exhibiting these behaviors is calculated for each treatment (codlemone alone vs. codlemone + volatile).

Wind Tunnel Experimental Workflow

Field Trapping Experiments

Field trapping studies are essential for validating laboratory findings under real-world orchard conditions.

1. Trap and Lure Preparation:

• Traps: Delta traps with sticky liners are commonly used.

• Lures: Rubber septa or other controlled-release dispensers are loaded with precise amounts of synthetic codlemone and the test plant volatiles. For combination lures, the compounds are either mixed in the same dispenser or placed as separate dispensers within the same trap.

2. Experimental Design:

• Orchard Selection: Experiments are conducted in commercial or research orchards with a known history of codling moth infestation.

• Plot Design: A randomized complete block design is typically employed to minimize the effects of spatial variation within the orchard. Each block contains one trap for each treatment.

• Trap Placement: Traps are hung in the upper third of the tree canopy, at a standardized height and distance from each other to avoid interference.

3. Data Collection and Analysis:

• Traps are checked at regular intervals (e.g., weekly), and the number of captured male and female moths is recorded.

• The sticky liners are replaced at each check.

• The mean trap catch for each treatment is calculated and statistically analyzed (e.g., using ANOVA) to determine significant differences between lures.

Field Trapping Experimental Workflow

Signaling Pathways

The synergistic effect of plant volatiles with codlemone is mediated by the codling moth's olfactory system. While the complete molecular cascade is a subject of ongoing research, a generalized signaling pathway can be conceptualized based on current understanding of insect olfaction.

Male codling moths possess specialized olfactory sensory neurons (OSNs) in their antennae that detect codlemone and plant volatiles.[5] These OSNs express specific odorant receptors (ORs) that bind to these chemical cues. The binding of a ligand (codlemone or a plant volatile) to its receptor initiates a signal transduction cascade.

Interestingly, research has shown that some OSNs in the male codling moth antennae respond to both codlemone and the plant volatile pear ester, suggesting a potential mechanism for the synergistic interaction at the peripheral level.[5][6] This co-detection could lead to a stronger or more specific signal being sent to the antennal lobe, the primary olfactory processing center in the insect brain.

In the antennal lobe, the signals from the OSNs are processed in distinct spherical structures called glomeruli. The enhanced signal from the co-detection of codlemone and plant volatiles may lead to a more robust activation of specific glomeruli, resulting in a stronger behavioral response, such as upwind flight towards the odor source.

Conceptual Olfactory Signaling Pathway

Conclusion and Future Directions

The synergistic interaction between plant volatiles and codlemone represents a significant advancement in our understanding of codling moth chemical ecology and offers promising avenues for improving pest management strategies. The data clearly indicate that the addition of specific plant-derived compounds can substantially increase the efficacy of pheromone-based lures.

Future research should focus on:

• Identifying novel synergistic compounds: Screening a wider range of host and non-host plant volatiles could uncover even more potent synergists.

• Optimizing blend ratios and release rates: Fine-tuning the composition and release characteristics of lures is crucial for maximizing their effectiveness and longevity in the field.

• Elucidating the underlying neural and molecular mechanisms: A deeper understanding of the olfactory signaling pathways will facilitate the rational design of more effective attractants.

• Developing integrated pest management (IPM) strategies: Incorporating these enhanced lures into IPM programs, for example, in "attract-and-kill" or mass trapping strategies, could lead to more sustainable and effective control of the codling moth.

By harnessing the power of this synergistic relationship, researchers and pest management professionals can develop more targeted and efficient tools to combat this destructive agricultural pest.

References

• 1. Host plant volatiles synergize response to sex pheromone in codling moth, Cydia pomonella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Potential for Using Acetic Acid Plus Pear Ester Combination Lures to Monitor Codling Moth in an SIT Program - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Host Plant Odour and Sex Pheromone are Integral to Mate Finding in Codling Moth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Olfactory Reception of Codlemone in Codling Moth (Cydia pomonella) Antennae: An In-depth Technical Guide

Abstract

The codling moth, Cydia pomonella, is a globally significant agricultural pest, primarily of pome fruits. Its reproductive success is heavily reliant on a sophisticated olfactory system for mate location, guided by the female-emitted sex pheromone, codlemone ((E,E)-8,10-dodecadien-1-ol). A thorough understanding of the molecular and cellular mechanisms underlying codlemone reception in the male moth's antennae is paramount for the development of novel, targeted, and environmentally benign pest management strategies. This technical guide provides a comprehensive overview of the core components and processes involved in codlemone perception, from the initial binding of the pheromone to the generation of a neuronal signal. It synthesizes current research findings, presenting quantitative data in structured tables, detailing experimental methodologies, and illustrating key pathways and workflows through diagrams.

Molecular Components of Codlemone Reception

The olfactory reception of codlemone is a multi-step process involving a suite of specialized proteins located within the sensilla of the male codling moth's antennae. These key molecular players work in concert to ensure the sensitive and specific detection of the pheromone.

Odorant Binding Proteins (OBPs)

Odorant Binding Proteins are small, soluble proteins abundant in the sensillar lymph. They are thought to be the first point of contact for hydrophobic odorant molecules like codlemone, facilitating their transport across the aqueous lymph to the olfactory receptors. In C. pomonella, several OBPs have been identified, with Pheromone Binding Proteins (PBPs) showing particular relevance to codlemone reception.

• CpomPBP1: This pheromone-binding protein has been shown to be specifically expressed in the antennae of both male and female moths. Competitive binding assays have demonstrated that codlemone binds to CpomPBP1 with high affinity.[1] Site-directed mutagenesis studies have identified key amino acid residues, such as Phe12 and Trp37, as critical for this high-affinity binding.[2][3]

• CpomPBP2: Another PBP identified in the codling moth, CpomPBP2, is also implicated in the binding of semiochemicals.[4]

Olfactory Receptors (ORs)

Olfactory Receptors are transmembrane proteins located on the dendritic membrane of olfactory sensory neurons (OSNs). They are responsible for the specific recognition of odorants and the initiation of the signal transduction cascade. Insect ORs are distinct from their vertebrate counterparts, forming heteromeric ligand-gated ion channels with a highly conserved co-receptor, Orco.[5][6][7]

• CpomOR1: This odorant receptor is considered a prime candidate for being the primary codlemone receptor due to its high expression levels in male antennae.[2][4] While direct functional assays conclusively demonstrating its response to codlemone are still emerging, CRISPR/Cas9 gene editing of CpomOR1 has been shown to affect fecundity and fertility, suggesting a critical role in reproductive processes.[2][4]

• CpomOR3: Initially identified for its response to the plant volatile pear ester, CpomOR3 has also been shown to respond to codlemone, albeit to a lesser degree in some studies.[8][9] This suggests a potential role in integrating both pheromonal and kairomonal cues.

• CpomOR6a: This receptor is primarily tuned to codlemone acetate, a behavioral antagonist of codlemone, highlighting the moth's ability to discriminate between closely related compounds.[3][6][10]

Olfactory Receptor Co-receptor (Orco)

Orco (formerly known as OR83b) is an essential co-receptor that forms a heterodimeric complex with ligand-specific ORs.[5][6][7] This OR/Orco complex functions as a non-selective cation channel.[5][7] In C. pomonella, CpomOrco has been identified and is crucial for the proper function and membrane targeting of the CpomORs.[5] The interaction between Orco and OR subunits is thought to be mediated by intracellular loops, with the third intracellular loop (ICL-3) being of particular importance for the functional properties of the channel.[5]

Sensory Neuron Membrane Proteins (SNMPs)

Sensory Neuron Membrane Proteins are transmembrane proteins related to the CD36 family and are localized to the dendritic membrane of OSNs.[11] In other moth species, SNMP1 has been shown to be essential for the detection of fatty-acid derived pheromones. While its specific role in codlemone reception in C. pomonella is yet to be fully elucidated, it is a likely component of the receptor complex.

Quantitative Data on Molecular Interactions

The following tables summarize the available quantitative data on the binding and response of key molecular components to codlemone and related ligands.

Table 1: Binding Affinities of Codlemone and Related Compounds to CpomPBP1

Ligand	Binding Affinity (Kd or IC50)	Experimental Method	Reference
Codlemone	High (specific value not reported)	Competitive binding assay	[1]
1-Dodecanol	Moderate	Competitive binding assay	[1]
E,E-2,4-Dodecadienal	Lower	Competitive binding assay	[1]

Table 2: Functional Responses of CpomORs to Codlemone and Other Ligands

Receptor	Ligand	Response Metric (EC50)	Heterologous Expression System	Reference
CpomOR3	Pear Ester	Not specified	Drosophila OSNs	[8]
CpomOR3	Codlemone	Lesser response compared to pear ester	Xenopus oocytes	[8][9]
CpomOR6a	Codlemone Acetate	Not specified	Drosophila OSNs / HEK293T cells	[3][6][10]

Signaling Pathways in Codlemone Reception

The detection of codlemone initiates a rapid signaling cascade within the olfactory sensory neuron, leading to its depolarization and the generation of action potentials. While the precise details are still under investigation, the primary mechanism in insects is believed to be ionotropic, with potential modulation by metabotropic pathways.

Ionotropic Signaling Pathway

The predominant model for insect olfaction, including pheromone reception, involves the direct gating of an ion channel by the OR/Orco complex.

Caption: Ionotropic signaling pathway for codlemone reception.

Potential Metabotropic Modulation

While the ionotropic pathway is considered primary for its speed, there is evidence in some insects for the involvement of G-protein coupled, metabotropic signaling pathways that may modulate the neuronal response.[5] These pathways could be involved in signal amplification or adaptation.

Caption: Potential metabotropic modulation of olfactory signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the olfactory reception of codlemone in C. pomonella.

Single Sensillum Recording (SSR)

SSR is an electrophysiological technique used to measure the activity of individual olfactory sensory neurons in response to odorant stimuli.

Experimental Workflow:

Caption: Workflow for Single Sensillum Recording (SSR).

Methodology:

• Moth Preparation: An adult male codling moth is immobilized in a truncated pipette tip, with its head and antennae protruding. The antenna to be recorded from is fixed onto a glass slide using a small amount of dental wax.

• Electrode Placement: A sharp glass capillary electrode, filled with sensillum lymph saline, is inserted into the moth's eye to serve as the reference electrode. A second, tungsten or glass recording electrode is carefully inserted into the base of a single long trichoid sensillum on the antenna.

• Signal Recording: The electrical signals are amplified (1000x), filtered (band-pass 100-3000 Hz), and digitized using a data acquisition system.

• Odor Stimulation: A continuous stream of purified and humidified air is delivered to the antenna. A puff of air (typically 0.5 seconds) from a Pasteur pipette containing a filter paper strip loaded with a known concentration of codlemone in a solvent (e.g., hexane) is injected into the continuous air stream.

• Data Analysis: The recorded action potentials are sorted based on their amplitude to distinguish the activity of different neurons within the same sensillum. The spike frequency is calculated and compared to the baseline activity to determine the neuron's response to the stimulus.

Calcium Imaging

Calcium imaging is a technique used to visualize changes in intracellular calcium concentration, which is an indicator of neuronal activity, in response to stimuli.

Experimental Workflow:

Caption: Workflow for Calcium Imaging.

Methodology:

• Heterologous Expression: The genes for the CpomOR of interest, CpomOrco, and a genetically encoded calcium indicator (e.g., GCaMP) are co-expressed in a suitable cell line, such as Human Embryonic Kidney (HEK293) cells or Drosophila olfactory sensory neurons.

• Cell Preparation: The cells are cultured on glass coverslips and loaded with a calcium-sensitive dye if a genetically encoded indicator is not used.

• Imaging: The coverslip is mounted on an inverted fluorescence microscope equipped with a perfusion system. The cells are continuously perfused with a saline solution.

• Stimulation: A solution containing codlemone at a specific concentration is applied to the cells via the perfusion system for a defined period.

• Data Acquisition and Analysis: Fluorescence images are captured before, during, and after stimulation. The change in fluorescence intensity (ΔF/F) is calculated for individual cells to quantify the response. Dose-response curves are generated by applying a range of codlemone concentrations to determine the EC50 value.

Heterologous Expression in Xenopus Oocytes

This system allows for the functional characterization of ion channels and receptors in a well-controlled environment.

Methodology:

• cRNA Synthesis: The coding sequences for the CpomOR and CpomOrco are cloned into an expression vector. Capped complementary RNA (cRNA) is synthesized in vitro from the linearized plasmids.

• Oocyte Preparation: Oocytes are surgically removed from a female Xenopus laevis frog and defolliculated by collagenase treatment.

• cRNA Injection: A specific amount of cRNA for the CpomOR and CpomOrco is injected into the cytoplasm of each oocyte. The oocytes are then incubated for 2-7 days to allow for protein expression.

• Two-Electrode Voltage-Clamp (TEVC) Recording: An oocyte is placed in a recording chamber and impaled with two microelectrodes filled with KCl. The membrane potential is clamped at a holding potential (e.g., -80 mV).

• Ligand Application: Codlemone solutions of varying concentrations are applied to the oocyte via a perfusion system. The resulting inward currents, indicative of ion channel opening, are recorded.

• Data Analysis: The amplitude of the current response is measured for each codlemone concentration, and dose-response curves are generated to determine the EC50.

Conclusion and Future Directions

The olfactory reception of codlemone in Cydia pomonella is a complex and finely tuned process, critical for the reproductive success of this major agricultural pest. Significant progress has been made in identifying and characterizing the key molecular components involved, including odorant binding proteins and olfactory receptors. The prevailing model of an ionotropic signaling pathway, mediated by the OR/Orco complex, provides a solid framework for understanding the initial stages of pheromone detection.

However, several areas warrant further investigation. The definitive functional characterization of CpomOR1 as the primary codlemone receptor is a crucial next step. Elucidating the precise stoichiometry and structural arrangement of the CpomOR1/Orco complex will provide deeper insights into its channel-gating mechanism. Furthermore, exploring the potential modulatory roles of metabotropic signaling pathways and the function of other sensory proteins like SNMPs will offer a more complete picture of codlemone reception.

Continued research in these areas, leveraging the powerful experimental techniques outlined in this guide, will be instrumental in developing the next generation of sustainable and effective pest management strategies targeting the codling moth's olfactory system. This could include the design of more potent and specific pheromone analogues for mating disruption, novel attractants for trapping, or repellents that interfere with the normal olfactory processes. Such advancements hold the promise of reducing reliance on conventional insecticides and promoting more environmentally friendly agricultural practices.

References

• 1. Host Plant Odour and Sex Pheromone are Integral to Mate Finding in Codling Moth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CRISPR/Cas9 Editing of the Codling Moth (Lepidoptera: Tortricidae) CpomOR1 Gene Affects Egg Production and Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Altered functional properties of the codling moth Orco mutagenized in the intracellular loop-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Candidate pheromone receptors of codling moth Cydia pomonella respond to pheromones and kairomones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insect olfactory receptors are heteromeric ligand-gated ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemosensory Receptor Expression in the Abdomen Tip of the Female Codling Moth, Cydia pomonella L. (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iris.unitn.it [iris.unitn.it]
• 10. researchgate.net [researchgate.net]
• 11. Molecular mechanisms of olfactory detection in insects: beyond receptors - PMC [pmc.ncbi.nlm.nih.gov]

Behavioral Response of Male Codling Moths to Codlemone Plumes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the behavioral and physiological responses of the male codling moth, Cydia pomonella, to its primary sex pheromone component, (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone. Understanding these intricate responses is crucial for the development of effective and sustainable pest management strategies, including mating disruption and attract-and-kill techniques. This document summarizes key quantitative data, details common experimental protocols, and visualizes the underlying biological pathways.

Behavioral Responses to Codlemone Plumes

Male codling moths exhibit a distinct and sequential behavioral repertoire upon encountering a Codlemone plume. This response is critical for locating a calling female for mating. The typical upwind flight path is not a simple direct line but a complex series of maneuvers guided by the filamentous structure of the pheromone plume. The ultimate goal of this searching behavior is to reach the plume source, which in a natural context would be a female moth.[1] In pest management scenarios, this source is often a synthetic lure.[2][3]

The primary mechanism of mating disruption using synthetic pheromones is often described as "competitive attraction" or "false-plume-following," where synthetic dispensers compete with calling females for male attention.[2][4] High concentrations of synthetic pheromone can also lead to sensory overload, inhibiting the male's ability to locate any pheromone source.[1][5]

Influence of Host Plant Volatiles

The behavioral response to Codlemone is significantly modulated by the presence of host plant volatiles, particularly pear ester (ethyl (E,Z)-2,4-decadienoate).[6] This kairomone, emitted by host fruit, acts synergistically with Codlemone, enhancing the attraction of male moths.[6] This synergy is not just behavioral but is also reflected at the neurological level, where olfactory neurons for both compounds project to the same processing center in the male brain.[6] The addition of pear ester to Codlemone lures can increase trap captures of both male and female moths.[3]

Quantitative Behavioral and Electrophysiological Data

The following tables summarize quantitative data from various studies on the behavioral and electrophysiological responses of male codling moths to Codlemone and other semiochemicals.

Table 1: Wind Tunnel Behavioral Responses of Male Codling Moths to Codlemone

Lure Composition	Concentration	% Taking Flight	% Upwind Flight	% Source Contact	Reference
Codlemone	10 µg	Not Reported	Not Reported	Data reported as mean location of first contact	[7]
Codlemone	0.1 mg	Near elimination of orientation after pre-exposure	Near elimination of orientation after pre-exposure	Not Reported	[8]
Codlemone + Pear Ester (1:1)	0.1 mg	No difference from Codlemone alone after pre-exposure	No difference from Codlemone alone after pre-exposure	Not Reported	[8]

Table 2: Electroantennogram (EAG) Responses of Male Codling Moths to Codlemone and Analogs

Compound	Dose	Relative EAG Response (% of Codlemone)	Notes	Reference
Codlemone	Not Specified	100	Main pheromone component	[9]
F(10,11)-codlemone	Not Specified	~100	Fluorinated analog, not significantly different from Codlemone	[9]
Cl-codlemone	Not Specified	Significant response	Chlorinated analog	[9]
(E,Z)-8,10-dodecadien-1-ol	10x dose of Codlemone	Comparable to Codlemone	Geometric isomer	[10]
(Z,E)-8,10-dodecadien-1-ol	10x dose of Codlemone	Comparable to Codlemone	Geometric isomer	[10]
(Z,Z)-8,10-dodecadien-1-ol	10x dose of Codlemone	Comparable to Codlemone	Geometric isomer	[10]

Table 3: Field Trap Captures with Different Lure Compositions

Lure Type	Lure Loading	Mean Trap Capture (Moths/trap)	Orchard Condition	Reference
Codlemone	11 - 67 µ g/day release rate	Not significantly different within this range	Non-mating disruption	[11]
Codlemone	11 - 134 µ g/day release rate	Decreasing linear trend	Non-mating disruption	[11]
Pear Ester	0.1 mg	Lower than 10.0 and 50.0 mg lures	Mating disruption	[12]
Pear Ester	10.0 mg	Significantly higher than 0.1 mg lure	Mating disruption	[12]
Pear Ester	50.0 mg	Significantly higher than 0.1 mg lure	Mating disruption	[12]
Codlemone	Not Specified	Higher than pear ester in first flight (2000)	Mating disruption	[13]
Pear Ester	Not Specified	Higher than codlemone in first flight (2001, 2002)	Mating disruption	[13]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings. The following sections describe standard protocols for key experiments in the study of codling moth olfaction and behavior.

Wind Tunnel Bioassay

Wind tunnel assays are the gold standard for studying the flight behavior of moths in response to a pheromone plume under controlled conditions.

Objective: To quantify the behavioral responses (e.g., activation, upwind flight, source contact) of male codling moths to a Codlemone-baited lure.

Materials:

• Plexiglass wind tunnel (e.g., 230 cm x 90 cm x 90 cm) with controlled airflow (e.g., 0.3 m/s), temperature (e.g., 25-26°C), humidity (e.g., 75% r.h.), and lighting (e.g., 0.3 lux red light).[14]

• Pheromone lure (e.g., rubber septum or filter paper) loaded with a known quantity of synthetic Codlemone.[7][14]

• Release cage for individual male moths.[14]

• Video recording equipment for behavioral analysis.

Procedure:

• Acclimation: Place naive male moths (e.g., 24-96 hours old) individually in release cages and allow them to acclimate to the wind tunnel conditions for at least 60 minutes before the scotophase (dark period).[14][15]

• Lure Placement: Position the Codlemone lure at the upwind end of the wind tunnel.[14]

• Moth Release: Introduce a single male moth into the downwind end of the tunnel.[14]

• Observation: Record the moth's behavior for a set period (e.g., 2 minutes).[14] Behavioral parameters to score include:

  • Taking Flight (TF): The moth initiates flight.

  • Orientation Flight (OR): The moth flies upwind in a zigzagging pattern within the plume.

  • Halfway Upwind (HW): The moth successfully navigates to the midpoint of the tunnel.

  • Source Approach (APP): The moth comes within a defined distance (e.g., 10 cm) of the lure.

  • Source Contact/Landing (LA): The moth lands on or makes contact with the lure or its immediate vicinity.[14]

• Data Analysis: Analyze the percentage of moths exhibiting each behavior. Statistical tests (e.g., chi-square) can be used to compare responses to different treatments.

Electroantennography (EAG)

EAG measures the overall electrical response of the entire antenna to an odorant stimulus, providing a measure of the sensitivity of the antennal olfactory receptor neurons.

Objective: To determine the relative sensitivity of the male codling moth antenna to Codlemone and its analogs.

Materials:

• Male codling moth antenna.

• Micromanipulator and electrodes (recording and reference).

• Amplifier and data acquisition system (e.g., Syntech).[16]

• Air stimulus controller for delivering precise puffs of odorized air.

• Odorant cartridges containing known concentrations of test compounds.

Procedure:

• Antenna Preparation: Excise an antenna from a male moth and mount it between the recording and reference electrodes.

• Stimulus Delivery: Deliver a puff of clean, humidified air over the antenna, followed by a puff of air passed through a cartridge containing the test compound (e.g., Codlemone).

• Recording: Record the resulting depolarization (negative voltage change) of the antenna.

• Data Analysis: Measure the amplitude of the EAG response in millivolts. Normalize responses to a standard compound (e.g., Codlemone) to compare the relative activity of different chemicals. Cross-adaptation experiments, where the antenna is continuously exposed to one compound while being stimulated by another, can determine if different compounds are detected by the same receptor neurons.[9]

Single Sensillum Recording (SSR)

SSR is a refined electrophysiological technique that allows for the recording of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum on the antenna. This provides detailed information about the specificity of individual neuron types.

Objective: To characterize the response spectra of different types of OSNs on the male codling moth antenna to Codlemone and other compounds.

Materials:

• Same as for EAG, with the addition of a sharpened tungsten recording electrode.

Procedure:

• Preparation: A male moth is immobilized, and the antenna is stabilized.

• Recording: The tungsten electrode is carefully inserted at the base of a sensillum to make contact with the neuron(s) within.

• Stimulation and Recording: A continuous stream of humidified air is passed over the antenna. Puffs of air carrying the test odorants are injected into this airstream. The firing rate (action potentials or "spikes" per second) of the neuron is recorded before, during, and after the stimulus.

• Data Analysis: The change in spike frequency in response to the stimulus is quantified. This allows for the classification of neurons based on their sensitivity and specificity to different compounds. For example, studies have identified OSNs specifically tuned to Codlemone, while others respond to codlemone acetate or the plant volatile α-farnesene.[10][16]

Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes in the study of codling moth behavioral response.

Caption: Workflow for a wind tunnel bioassay.

Caption: Pheromone signaling pathway in male codling moth.

The information presented in this guide highlights the complexity of the male codling moth's response to Codlemone. From the initial detection at the antenna to the intricate processing in the brain that results in a specific flight pattern, each step offers potential targets for innovative pest control strategies. A thorough understanding of these mechanisms is paramount for the development of next-generation, behavior-modifying pest management tools.

References

• 1. extension.usu.edu [extension.usu.edu]
• 2. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 3. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 4. Monitoring Codling Moth In and Near Mating Disruption Orchards [sacvalleyorchards.com]
• 5. extension.usu.edu [extension.usu.edu]
• 6. Host Plant Odour and Sex Pheromone are Integral to Mate Finding in Codling Moth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Wind Tunnel and Field Evaluation of Trapping Efficiency of Semiochemical Baited Camera-Traps for Capturing Codling Moth (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Orientational behaviors and EAG responses of male codling moth after exposure to synthetic sex pheromone from various dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Electrophysiological and field activity of halogenated analogs of (E,E)-8,10-dodecadien-1-ol, the main pheromone component, in codling moth (Cydia pomonella L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antennal response of codling moth males, Cydia pomonella L. (Lepidoptera: Tortricidae), to the geometric isomers of codlemone and codlemone acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Studies on the codling moth (Lepidoptera: Tortricidae) response to different codlemone release rates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. ars.usda.gov [ars.usda.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Evolution of Codlemone: A Technical Guide to a Key Sex Pheromone in Tortricidae

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the evolution, biosynthesis, and perception of codlemone, the primary sex pheromone of the codling moth, Cydia pomonella, a significant pest in the Tortricidae family. We delve into the genetic and biochemical innovations that led to the emergence of this unique signaling molecule, present detailed experimental protocols for its study, and offer a consolidated view of the quantitative data that underpins our current understanding.

Introduction: The Tortricidae Family and Pheromone Diversity

The Tortricidae family of moths exhibits remarkable diversity in its use of sex pheromones for mate attraction, a characteristic that has been pivotal in driving speciation and reproductive isolation. A general phylogenetic pattern distinguishes the two major subfamilies: the Tortricinae, which predominantly utilize 14-carbon chain pheromones with double bonds at odd-numbered positions (e.g., Δ9, Δ11), and the Olethreutinae, which favor 12-carbon chain compounds, often featuring unsaturation at even-numbered positions (e.g., Δ8, Δ10)[1].

Codlemone, with its chemical structure of (E,E)-8,10-dodecadien-1-ol, is a hallmark pheromone of the Olethreutinae subfamily and the signature attractant for the codling moth, Cydia pomonella[2][3]. Its unique conjugated diene system is the result of a fascinating evolutionary trajectory rooted in gene duplication and functional diversification within the fatty acid desaturase (FAD) gene family. Understanding this evolution is not only crucial for fundamental biology but also for developing targeted and sustainable pest management strategies.

The Biosynthesis of Codlemone: A Novel Pathway

The production of codlemone in the female pheromone gland is a multi-step process that deviates significantly from the more common pheromone biosynthetic pathways found in other moths. The key innovation lies in the action of a single, bifunctional desaturase enzyme.

The pathway begins with standard fatty acid synthesis, producing a C16 acyl precursor (palmitic acid). This precursor then undergoes the following key transformations:

• Chain Shortening: The C16 acyl chain is shortened to a C12 precursor, lauric acid (12:0)[4].

• Bifunctional Desaturation: A specialized fatty acid desaturase, Cpo_CPRQ, performs two consecutive and atypical desaturation steps[2][5].

  • First, it introduces a double bond at the Δ9 position, creating an (E)-9-dodecenoic acid intermediate. This E9 desaturation is itself an unusual activity[6].

  • Second, the same enzyme acts on this E9 monoene, introducing a second double bond through a 1,4-desaturation mechanism to create the conjugated (E,E)-8,10 diene system characteristic of codlemone[2][6].

• Reduction: The resulting (E,E)-8,10-dodecadienoic acid is then reduced to the final alcohol, codlemone ((E,E)-8,10-dodecadien-1-ol)[7].

This entire process is elegantly controlled and localized within the pheromone gland of the female moth.

Caption: The biosynthetic pathway of codlemone in Cydia pomonella.

Genetic Evolution: The Rise of a Bifunctional Enzyme

The evolutionary origin of the codlemone pathway is a prime example of genetic innovation through gene duplication and neofunctionalization. Phylogenetic analyses have revealed that the Cpo_CPRQ gene, which encodes the bifunctional desaturase, belongs to the Lepidoptera-specific Δ10/Δ11 clade of FADs[2]. This clade is a known reservoir for the evolution of unusual desaturase activities in moths[7].

The evolution likely proceeded as follows:

• Ancient Duplication: An ancestral gene within the Δ10/Δ11 FAD family underwent duplication.

• Functional Shift: One of the gene copies accumulated mutations that altered its substrate specificity and catalytic activity, leading to the novel E9 and subsequent Δ8,Δ10 desaturation capabilities[2][7].

• Selection and Fixation: This new bifunctional enzyme enabled the production of a novel pheromone component. This new chemical signal likely provided a significant advantage in mate recognition, reducing cross-attraction with other species and reinforcing reproductive isolation. Over time, males evolved specific receptors to detect this new compound, leading to the fixation of the codlemone-based communication channel in the Cydia pomonella lineage.

The C. pomonella genome contains 27 identified FAD genes, distributed in tandem arrays and as isolated genes, indicating a history of both ancient and recent duplications[2]. However, transcriptomic analysis shows that Cpo_CPRQ is expressed prominently and exclusively in the female pheromone gland, highlighting its specialized role in chemical communication[2].

Quantitative Analysis of Pheromone Blends

While codlemone is the primary and most abundant component of the C. pomonella sex pheromone, the female gland produces a blend of related compounds. The precise ratio of these components is often critical for eliciting the full behavioral response in males. Minor components can act as synergists or antagonists, fine-tuning the species-specificity of the signal.

Table 1: Pheromone Gland Components of Cydia pomonella

Compound	Chemical Name	Typical % of Codlemone	Antennal Response (EAG)	Reference
Codlemone	(E,E)-8,10-dodecadien-1-ol	100%	Strong	[6]
Codlemone Acetate	(E,E)-8,10-dodecadien-1-yl acetate	~0.01%	Stronger than other minors	[6]
E8-12OH	(E)-8-dodecen-1-ol	Trace	Moderate	[6]
E9-12OH	(E)-9-dodecen-1-ol	Trace	Moderate	[6]

Note: Percentages are approximate and can vary. EAG response is relative.

Table 2: Behavioral Responses of Male C. pomonella to Pheromone Components in Wind Tunnel Assays *

Lure Composition	% Upwind Flight Initiation	% Source Contact	Notes	Reference
Codlemone (100 ng)	> 80%	> 60%	Standard positive control	[8]
Codlemone + Pear Ester (low ratio)	~80%	~60%	No significant synergistic effect observed	[8]
Codlemone + Pear Ester (high ratio)	< 40%	< 20%	Antagonistic effect, reduces attraction	[8]
Codlemone Acetate (alone)	Low	Low	Weak attractant alone	[8]
Codlemone + Codlemone Acetate	Reduced	Reduced	Antagonistic at higher ratios	[1]

Note: Values are generalized from cited studies for comparative purposes. Pear ester is a host-plant volatile known to interact with pheromone perception.

Experimental Protocols

The study of codlemone evolution relies on a suite of specialized techniques. Below are detailed methodologies for key experimental procedures.

Pheromone Extraction and Chemical Analysis

Objective: To identify and quantify the chemical components of the female pheromone gland.

Protocol:

• Gland Excision: Pheromone glands are excised from the abdominal tips of 2- to 3-day-old virgin female moths during their peak calling period (late photophase).

• Solvent Extraction: The excised glands (typically in batches of 5-10) are immediately submerged in 50-100 µL of high-purity hexane or dichloromethane in a small glass vial.

• Extraction Period: The glands are allowed to extract for 30-60 minutes at room temperature. The extract is then carefully transferred to a clean vial, and the solvent volume may be reduced under a gentle stream of nitrogen if concentration is needed.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Injection: 1-2 µL of the extract is injected into a GC-MS system.

  • Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5) is typically used.

  • Temperature Program: A standard program might be: initial temperature of 60°C, hold for 2 min, ramp at 10°C/min to 250°C, and hold for 10 min.

  • Analysis: Mass spectra of eluting peaks are compared to synthetic standards and spectral libraries (e.g., NIST) for identification.

• Gas Chromatography-Electroantennographic Detection (GC-EAD):

  • Setup: The GC effluent is split, with one part directed to the flame ionization detector (FID) and the other to a prepared male moth antenna.

  • Procedure: As compounds elute from the GC, the antennal preparation generates electrical potentials (depolarizations) in response to biologically active compounds.

  • Analysis: By aligning the FID chromatogram with the EAD signal, researchers can pinpoint which specific chemical peaks are detected by the male moth's antennae.

Caption: A generalized experimental workflow for pheromone analysis.

Behavioral Assays (Wind Tunnel)

Objective: To assess the behavioral response (attraction, landing) of male moths to synthetic pheromone candidates.

Protocol:

• Apparatus: A glass or plexiglass wind tunnel (e.g., 1.5m long x 0.5m wide x 0.5m high) with controlled airflow (typically 0.3-0.5 m/s), temperature, humidity, and lighting (dim red light).

• Stimulus Preparation: Synthetic compounds are dissolved in hexane to the desired concentration. A small volume (e.g., 10 µL) is applied to a dispenser, such as a rubber septum or filter paper. The solvent is allowed to evaporate completely.

• Acclimation: Male moths are placed in the wind tunnel in release cages for at least 30 minutes to acclimate.

• Assay: The pheromone dispenser is placed upwind. Moths are released, and their behavior is observed for a set period (e.g., 3-5 minutes).

• Data Collection: Key behaviors are recorded, including:

  • Activation: Wing fanning, taking flight.

  • Upwind Flight: Oriented flight towards the pheromone source.

  • Source Contact: Landing on or near the dispenser.

• Controls: A solvent-only dispenser is used as a negative control. A known attractant (pure codlemone) is used as a positive control.

Functional Characterization of FADs

Objective: To determine the function of a candidate desaturase gene (e.g., Cpo_CPRQ).

Protocol:

• Gene Cloning: The full-length coding sequence of the candidate FAD gene is amplified from pheromone gland cDNA using PCR.

• Heterologous Expression: The gene is cloned into an expression vector suitable for a system that does not produce competing fatty acid derivatives, such as certain yeast strains (Saccharomyces cerevisiae) or insect cell lines (Sf9).

• Substrate Feeding: The transformed yeast or insect cells are cultured and supplemented with a potential precursor fatty acid (e.g., lauric acid, myristic acid) conjugated to a fluorescent tag or methyl ester for tracking.

• Lipid Extraction: After an incubation period, total fatty acids are extracted from the cultured cells.

• Analysis: The extracted fatty acid methyl esters (FAMEs) are analyzed by GC-MS. The presence of novel unsaturated products that are absent in control cells (transformed with an empty vector) confirms the desaturase activity of the expressed gene. The position of the new double bond can be determined by derivatization (e.g., with DMDS) followed by MS analysis.

Conclusion and Future Directions

The evolution of codlemone in the Tortricidae family represents a clear and compelling case of chemical innovation driving species divergence. The recruitment of a duplicated desaturase gene and its subsequent evolution into a highly specialized, bifunctional enzyme provided the foundation for a novel and specific communication channel[2]. This shift towards a C12, conjugated diene system in the Olethreutinae subfamily highlights the dynamic nature of pheromone evolution.

For professionals in drug development and pest management, this detailed understanding offers significant opportunities. The high specificity of codlemone has already been exploited for decades in monitoring traps and mating disruption strategies[9]. Future research could focus on:

• Receptor Evolution: Elucidating the co-evolution of the specific olfactory receptors in male moths that detect codlemone. Understanding the receptor's binding pocket could lead to the design of more potent agonists or antagonists.

• Pathway Regulation: Investigating the upstream regulatory genes that control the expression of Cpo_CPRQ and other key biosynthetic enzymes.

• Biosynthetic Engineering: Leveraging the identified genes, such as Cpo_CPRQ, for the green-chemistry production of codlemone in engineered plants or microorganisms, potentially reducing the cost and environmental impact of synthesis[10][11].

By continuing to unravel the intricate details of codlemone's evolutionary journey, researchers can pave the way for more sophisticated and sustainable methods of managing this economically important pest.

References

• 1. researchgate.net [researchgate.net]
• 2. Evolution of the codling moth pheromone via an ancient gene duplication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Codlemone | C12H22O | CID 1787910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Codlemone | 33956-49-9 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Green Synthesis of Codlemone Precursors

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Codlemone, the primary sex pheromone of the codling moth (Cydia pomonella), is a critical component in integrated pest management strategies for apple and pear orchards. Traditional chemical synthesis of (E,E)-8,10-dodecadien-1-ol (Codlemone) is often complex, costly, and can generate hazardous byproducts. This technical guide provides an in-depth overview of a leading green chemistry approach for the synthesis of Codlemone precursors, focusing on the metabolic engineering of the oilseed crop Camelina sativa. This innovative method offers a sustainable and potentially more economical alternative to conventional synthetic routes. This document details the biosynthetic pathway, experimental protocols for precursor production and subsequent conversion, and quantitative data to support the efficacy of this green approach.

Introduction: The Shift Towards Green Pheromone Synthesis

The principles of green chemistry encourage the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances. In the context of pheromone synthesis, this translates to favoring biosynthetic and biocatalytic methods, utilizing renewable feedstocks, and employing environmentally benign reagents and solvents. The metabolic engineering of plants to produce high-value chemicals like pheromone precursors represents a significant advancement in this field, offering a sustainable "plant factory" platform.

Metabolic Engineering of Camelina sativa for Codlemone Precursor Production

A groundbreaking green chemistry approach utilizes the non-food oilseed crop Camelina sativa as a bio-factory for the production of key Codlemone precursors: (E)-9-dodecenoic acid and the direct precursor, (E,E)-8,10-dodecadienoic acid.[1][2][3][4][5][6][7][8] This is achieved through the introduction of specific genes that redirect the plant's fatty acid biosynthesis pathways.

Genetic Modifications and the Biosynthetic Pathway

The core of this approach involves the introduction of two key genes:

• A fatty acyl-ACP thioesterase (FatB) gene, UcTE, from the California bay laurel (Umbellularia californica): This enzyme is crucial for terminating fatty acid synthesis at a 12-carbon chain length (lauric acid), rather than the typical 16- and 18-carbon chains found in Camelina oil.[1][5]

• A bifunctional Δ9 desaturase gene, Cpo_CPRQ, from the codling moth (Cydia pomonella): This enzyme introduces the necessary double bonds into the 12-carbon fatty acid backbone to produce the mono- and di-unsaturated Codlemone precursors.[1][2][3][4][5][6][7][8]

The introduction of these genes into Camelina sativa creates a novel biosynthetic pathway within the developing seeds, leading to the accumulation of the desired C12 fatty acid precursors. To enhance the yield, various strategies have been employed, including the use of multiple copies of the Cpo_CPRQ gene and the co-expression of the viral suppressor protein P19.[1][2][3][4][6][7]

Engineered biosynthetic pathway for Codlemone precursors in Camelina sativa.

Quantitative Data: Precursor Yields in Engineered Camelina sativa

The metabolic engineering of Camelina sativa has resulted in significant yields of the desired Codlemone precursors. The data presented below is from the most productive transgenic line, which incorporated one copy of the UcTE gene and three copies of the Cpo_CPRQ gene, along with the P19 viral suppressor.[1][2][3][4][6][7]

Fatty Acid Precursor	T2 Generation Yield (% of total fatty acids)	T4 Generation Yield (% of total fatty acids)
(E)-9-dodecenoic acid	9.4%	Stable
(E,E)-8,10-dodecadienoic acid	5.5%	Stable

Data sourced from studies on metabolically engineered Camelina sativa.[1][2][3][4][6][7]

Experimental Protocols

This section outlines the key experimental procedures for the production and conversion of Codlemone precursors.

Production of (E,E)-8,10-dodecadienoic acid in Camelina sativa

The production of the dienoic acid precursor is achieved through standard plant transformation and cultivation techniques.

• Vector Construction: A binary vector is constructed containing the UcTE and Cpo_CPRQ gene cassettes under the control of seed-specific promoters.

• Agrobacterium-mediated Transformation: The vector is introduced into Agrobacterium tumefaciens, which is then used to transform Camelina sativa plants via the floral dip method.

• Selection and Cultivation: Transformed plants (T1 generation) are selected based on antibiotic resistance and grown to produce seeds. Subsequent generations (T2, T3, T4) are cultivated to establish homozygous lines with stable expression of the transgenes.

• Fatty Acid Analysis: The fatty acid profile of the seeds from transgenic lines is analyzed by gas chromatography-mass spectrometry (GC-MS) to quantify the yield of (E,E)-8,10-dodecadienoic acid and other fatty acids.

Green Chemistry Conversion of (E,E)-8,10-dodecadienoic acid to Codlemone

The final step in the synthesis is the reduction of the carboxylic acid group of the precursor to an alcohol. A green chemistry approach to this conversion avoids harsh reducing agents like lithium aluminum hydride (LAH). A plausible and environmentally benign method is the one-pot reduction using sodium borohydride in an aqueous medium.

• Esterification (Activation): The extracted fatty acids from the Camelina oil are first converted to a more reactive thioester. This can be achieved by reacting the carboxylic acid with a coupling reagent such as di-2-pyridyl dithiocarbonate in an aqueous medium, potentially with a surfactant to create micelles for the reaction.

• Reduction: To the same reaction vessel, sodium borohydride (NaBH4) is added. The reduction of the thioester to the corresponding alcohol, (E,E)-8,10-dodecadien-1-ol (Codlemone), proceeds under mild conditions (e.g., room temperature).

• Work-up and Purification: The reaction mixture is then worked up by extraction with an organic solvent. The organic layer is washed, dried, and the solvent is evaporated. The crude product can be purified by column chromatography to yield pure Codlemone.

Overall workflow for the green synthesis of Codlemone.

Advantages of the Green Chemistry Approach

The synthesis of Codlemone precursors in metabolically engineered Camelina sativa followed by a green chemical conversion offers several advantages over traditional synthetic routes:

• Renewable Feedstock: Utilizes a non-food oilseed crop as a sustainable and renewable starting material.

• Reduced Complexity: Simplifies the synthesis by leveraging the plant's natural metabolic machinery.

• Environmental Benefits: Avoids the use of harsh reagents, toxic solvents, and extreme reaction conditions often associated with conventional organic synthesis.

• Economic Potential: Has the potential to be more cost-effective at scale compared to multi-step chemical syntheses.

Conclusion

The metabolic engineering of Camelina sativa represents a significant leap forward in the green chemistry synthesis of Codlemone precursors. This approach, coupled with environmentally benign chemical conversion methods, provides a sustainable and efficient pathway to a vital agricultural pest management tool. Further research and optimization of this platform could lead to even higher yields and the production of other valuable pheromones and fine chemicals in plants. This technical guide serves as a foundational resource for researchers and professionals interested in the application of green chemistry principles to the synthesis of complex natural products.

References

• 1. Facile, green, and functional group-tolerant reductions of carboxylic acids…in, or with, water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Water works as medium for reactions that reduce carboxylic acids | Research | Chemistry World [chemistryworld.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic One‐Step Reduction of Carboxylates to Aldehydes with Cell‐Free Regeneration of ATP and NADPH - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring bacterial carboxylate reductases for the reduction of bifunctional carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Codlemone Electroantennography (EAG)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the olfactory responses of insects to volatile compounds. This method records the summated electrical potential changes from the entire antenna, providing a sensitive and rapid bioassay for screening odorants that elicit a response from insect olfactory receptor neurons. Codlemone, the primary component of the sex pheromone of the codling moth, Cydia pomonella, is a critical semiochemical for mate finding. Understanding the antennal response to codlemone is essential for developing effective pest management strategies, such as mating disruption and attract-and-kill techniques, as well as for fundamental research in chemical ecology and neurophysiology. These application notes provide a comprehensive overview and detailed protocols for conducting EAG experiments with codlemone for beginners.

Core Principles of Insect Olfaction

Insects detect volatile chemical cues like pheromones through olfactory receptor neurons (ORNs) located within specialized hair-like structures called sensilla on their antennae.[1][2] Odorant molecules enter the sensilla through pores and are transported across the aqueous sensillar lymph by odorant-binding proteins (OBPs).[2] These OBPs deliver the odorant to olfactory receptors (ORs) on the dendritic membrane of ORNs. The binding of an odorant to its specific OR can trigger the opening of an ion channel, leading to a change in the membrane potential of the neuron. This can occur through a rapid ionotropic pathway, where the OR complex itself forms an ion channel, or a slower metabotropic pathway involving G-protein-coupled cascades.[3][4] The sum of these potential changes across many responding neurons is what is recorded as the EAG signal.

Data Presentation

Quantitative data from EAG experiments are crucial for determining the sensitivity of an insect's olfactory system to a particular compound. The following table summarizes dose-response data for Cydia pomonella to codlemone. The data presented is estimated from graphical representations in existing literature due to the absence of raw numerical data in the cited sources.

Concentration of Codlemone (µg on filter paper)	Mean EAG Response (-mV) (Estimated)	Standard Deviation (±) (Estimated)	Normalized Response (%)
0.001	0.2	0.05	11.8
0.01	0.5	0.1	29.4
0.1	1.1	0.2	64.7
1	1.7	0.3	100.0
10	1.6	0.25	94.1
Solvent Control (Hexane)	0.05	0.02	2.9
Standard (e.g., 1-octen-3-ol)	1.3	0.2	76.5

Note: Data are estimated from the dose-response curves presented in scientific literature for illustrative purposes.[5] The normalized response is calculated relative to the strongest mean response observed (at 1 µg).

Experimental Protocols

This section provides detailed methodologies for performing Codlemone EAG experiments.

Protocol 1: Preparation of Codlemone Solutions and Stimulus Cartridges

Materials:

• Codlemone ((E,E)-8,10-dodecadien-1-ol), high purity

• Hexane (or other suitable solvent)

• Micropipettes and sterile tips

• Vortex mixer

• Filter paper (e.g., Whatman No. 1)

• Pasteur pipettes

• Forceps

Procedure:

• Prepare Stock Solution: Prepare a stock solution of codlemone in hexane at a concentration of 1 mg/mL.

• Serial Dilutions: Perform serial dilutions of the stock solution to create a range of concentrations for dose-response testing (e.g., 10⁻⁵, 10⁻⁴, 10⁻³, 10⁻², 10⁻¹ mg/mL).

• Prepare Stimulus Cartridges:

  • Cut small, uniform strips of filter paper.

  • Using forceps, insert one filter paper strip into the narrow end of a clean Pasteur pipette.

  • Apply 10 µL of a specific codlemone dilution onto the filter paper.

  • Allow the solvent to evaporate for approximately 30-60 seconds, leaving the codlemone on the paper.

• Prepare Control and Standard:

  • Control: Prepare a pipette with filter paper treated only with 10 µL of the solvent (hexane).

  • Standard: Prepare a pipette with a known general odorant (e.g., 1-octen-3-ol) at a standard concentration to monitor the antenna's viability over time.

Protocol 2: Insect and Antenna Preparation

Materials:

• Adult male codling moths (Cydia pomonella), 2-5 days old

• Dissecting microscope

• Fine scissors or a sharp blade

• Micromanipulators

• EAG probe with electrode holders

• Glass capillary electrodes

• Electrode puller

• Insect saline solution (e.g., Ringer's solution)

• Conductive gel

• Faraday cage

Procedure:

• Electrode Preparation:

  • Pull glass capillaries to a fine tip using an electrode puller.

  • Fill the pulled electrodes with the insect saline solution.

  • Insert a silver wire (Ag/AgCl) into the back of each glass electrode to establish an electrical connection.

• Insect Immobilization: Anesthetize a male codling moth by chilling it on ice for a few minutes.

• Antenna Excision: Under a dissecting microscope, carefully excise one antenna at its base using fine scissors.

• Antenna Mounting:

  • Immediately place the excised antenna onto the EAG probe's electrode holder.

  • Place the basal end of the antenna in contact with the reference electrode.

  • Place the distal tip of the antenna in contact with the recording electrode.

  • Apply a small amount of conductive gel to both contact points to ensure a good electrical connection.[6]

Protocol 3: EAG Recording and Data Acquisition

Materials:

• EAG system (amplifier, data acquisition unit, software)

• Air delivery system with charcoal-filtered and humidified air

• Stimulus controller

Procedure:

• Setup: Place the mounted antenna preparation inside the Faraday cage to minimize electrical interference. Position the outlet of the air delivery system to provide a continuous, gentle stream of purified and humidified air over the antenna.

• Stimulus Delivery:

  • Insert the tip of the stimulus pipette (from Protocol 1) into a hole in the main air delivery tube, close to the antenna.

  • Use an air stimulus controller to deliver a precise puff of air (e.g., 0.5 seconds) through the pipette, carrying the codlemone to the antenna.

• Recording:

  • Use the data acquisition software to record the voltage changes from the antenna in response to each stimulus puff. The response is typically a negative deflection in the baseline voltage.

  • Maintain a constant interval between stimuli (e.g., 30-60 seconds) to allow the antenna to recover.

  • Present the stimuli in a randomized order, starting with the lowest concentration, and include the solvent control and standard periodically (e.g., after every 5 test stimuli).

• Data Analysis:

  • Measure the amplitude of the EAG response in millivolts (-mV) from the baseline to the peak of the negative deflection.

  • Normalization: Subtract the average response to the solvent control from the response to each codlemone stimulus to correct for any mechanical stimulation from the air puff. To compare responses across different preparations, the responses can be normalized relative to the response to the standard odorant or the maximum response obtained.

Visualizations

References

• 1. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 2. benchchem.com [benchchem.com]
• 3. ockenfels-syntech.com [ockenfels-syntech.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Wind Tunnel Assays of Cydia pomonella Pheromone Response

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed framework for designing and conducting wind tunnel assays to evaluate the behavioral response of the codling moth, Cydia pomonella, to pheromones and other semiochemicals. The protocols outlined below are compiled from established methodologies in the field of chemical ecology.

Introduction

The codling moth, Cydia pomonella, is a significant agricultural pest, and understanding its chemical ecology is crucial for developing effective and environmentally benign control strategies. Wind tunnel bioassays are a powerful tool for studying the behavioral responses of insects to airborne chemical cues under controlled laboratory conditions. These assays allow for the precise measurement of behaviors such as activation, upwind flight, and source location in response to specific pheromone components, antagonists, or potential attractants. This document details the necessary equipment, experimental parameters, and procedures for conducting robust and reproducible wind tunnel assays with C. pomonella.

Pheromone Signaling Pathway in Cydia pomonella

The olfactory system of Cydia pomonella, like that of many insects, is highly specialized for detecting key chemical cues from its environment, including sex pheromones and host-plant volatiles. The primary component of the female-produced sex pheromone is (E,E)-8,10-dodecadien-1-ol, commonly known as codlemone. The perception of these odorants initiates a signaling cascade within the olfactory sensory neurons located in the moth's antennae. While the intricacies of this pathway are a subject of ongoing research, a general model based on current understanding of insect olfaction suggests an ionotropic mechanism. In this model, the odorant receptor (OR), complexed with a highly conserved co-receptor (Orco), functions as a ligand-gated ion channel. Upon binding of a pheromone molecule, the channel opens, leading to an influx of cations and depolarization of the neuron, which in turn generates an action potential that is transmitted to the brain. For C. pomonella, specific receptors such as CpomOR3 have been identified to respond to the plant volatile pear ester, while CpomOR6a responds to the pheromone antagonist codlemone acetate.[1]

Caption: Pheromone signaling pathway in Cydia pomonella.

Experimental Workflow for Wind Tunnel Assay

The successful execution of a wind tunnel assay involves a series of sequential steps, from the preparation of the insects and chemical stimuli to the observation and analysis of behavioral data. The following workflow diagram provides a comprehensive overview of this process.

Caption: Experimental workflow for a wind tunnel bioassay.

Quantitative Data Summary

The following tables summarize key quantitative parameters for designing and conducting wind tunnel assays with Cydia pomonella, based on values reported in the literature.

Table 1: Wind Tunnel Specifications and Environmental Conditions

Parameter	Recommended Value/Range	Source(s)
Tunnel Dimensions (L x W x H)	230 cm x 90 cm x 90 cm	[2]
Air Speed	0.3 m/s	[2]
Temperature	25 ± 1 °C	[2]
Relative Humidity	75%	[2]
Light Intensity	0.3 lux (red light)	[2]

Table 2: Pheromone and Chemical Stimuli Parameters

Stimulus	Dosage Range	Behavioral Effect	Source(s)
Codlemone	0.1 µg - 300 µg	Attraction, upwind flight, source contact	[3]
Codlemone	> 300 µg	Reduced response, inhibition	[3]
Codlemone + Pear Ester	Synergistic at certain ratios	Increased attraction	[4]
Codlemone + Antagonists	Varies with compound and ratio	Inhibition of upwind flight	[5]

Table 3: Recorded Behavioral Parameters

Behavior	Abbreviation	Description	Source(s)
Take Flight	TF	Initiation of flight from the release point.	[2]
Orientation	OR	Directed flight towards the odor plume.	[2]
Half Upwind	HW	Reaching the midpoint of the tunnel towards the source.	[2]
Approach	APP	Coming within a defined distance (e.g., 10 cm) of the source.	[2]
Landing	LA	Physical contact with the pheromone source.	[2]

Experimental Protocols

Insect Rearing and Preparation

• Rearing: Rear Cydia pomonella larvae on a standard artificial diet under controlled conditions (e.g., 25°C, 16:8 L:D photoperiod).

• Pupal Separation: Separate male and female pupae to ensure virgin moths are used in the assays.

• Adult Emergence: Place individual pupae in separate containers to allow for adult emergence.

• Age Selection: Use 3-day-old virgin male moths for the bioassays.[2]

• Acclimatization: Transfer individual moths to glass test tubes (e.g., 3 cm diameter x 10 cm high) and allow them to acclimate to the wind tunnel room conditions for at least one hour prior to testing.[2]

Wind Tunnel Setup and Calibration

• Tunnel Construction: Utilize a wind tunnel constructed of a non-adsorbent material such as Plexiglas.

• Air Filtration: Ensure the incoming air is filtered through activated charcoal to remove any contaminating odors.

• Environmental Control: Maintain the experimental room at the specified temperature, humidity, and lighting conditions (see Table 1).

• Airflow: Calibrate the fan to produce a consistent and laminar airflow at the desired speed (e.g., 0.3 m/s).

• Lighting: Use dim red light to simulate scotophase conditions and facilitate observation without disturbing the moths.[2]

Pheromone Source Preparation

• Chemicals: Obtain high-purity synthetic pheromone components (e.g., codlemone) and other test compounds.

• Dilution: Prepare serial dilutions of the test compounds in an appropriate solvent (e.g., hexane).

• Dispenser Loading: Apply a precise volume of the diluted chemical to a dispenser, such as a rubber septum or filter paper.

• Solvent Evaporation: Allow the solvent to evaporate completely from the dispenser before placing it in the wind tunnel.

• Source Placement: Position the pheromone source at the upwind end of the tunnel, at a height that is appropriate for the moth's typical flight path.

Bioassay Procedure

• Moth Introduction: Place the acclimatized moth in its individual release cage (e.g., an open-ended glass tube) at the downwind end of the tunnel.[2]

• Release: Gently open the release cage to allow the moth to enter the odor plume.

• Observation Period: Observe the moth's behavior for a set period, typically 2 minutes.[2]

• Data Recording: Record the occurrence and latency of the predefined behavioral responses (see Table 3). This can be done manually or with the aid of behavioral observation software.

• Replication: Test a sufficient number of moths for each treatment to ensure statistical power. Each moth should only be tested once.

• Tunnel Cleaning: Thoroughly clean the wind tunnel between treatments to prevent cross-contamination.

Data Analysis

• Data Compilation: Organize the recorded behavioral data into a spreadsheet.

• Statistical Analysis: Analyze the percentage of moths exhibiting each behavioral response using appropriate statistical tests, such as a Chi-squared test, to compare between treatments. Analyze latency to respond using methods such as ANOVA or Kaplan-Meier survival analysis.

References

• 1. Candidate pheromone receptors of codling moth Cydia pomonella respond to pheromones and kairomones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Response of male codling moths (Cydia pomonella) to components of conspecific female sex pheromone glands in flight tunnel tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Host plant volatiles synergize response to sex pheromone in codling moth, Cydia pomonella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discover.library.noaa.gov [discover.library.noaa.gov]

Application Notes and Protocols for Field Trapping of Codling Moth (Cydia pomonella) Using Codlemone Lures

Introduction

The codling moth, Cydia pomonella, is a significant pest in apple and pear orchards worldwide. Monitoring and managing its populations are crucial for preventing economic losses. Codlemone, the primary component of the female codling moth's sex pheromone, is a powerful tool for attracting male moths. This document provides detailed application notes and protocols for establishing a robust field trapping experimental setup using Codlemone lures. These guidelines are intended for researchers, scientists, and pest management professionals to effectively monitor codling moth populations, evaluate control strategies such as mating disruption, and conduct related research. The protocols outlined below are synthesized from established field research and aim to provide a standardized methodology for reproducible and comparable results.

Key Components of the Experimental Setup

A successful field trapping experiment for codling moth relies on the careful selection and deployment of several key components: traps, lures, and a well-defined experimental design.

Trap Selection

Various trap designs are available for capturing codling moths, with delta and wing traps being the most common.[1][2][3] The choice of trap can influence capture efficiency.

• Delta Traps: These are triangular traps with a sticky liner on the bottom panel. They are widely used and are effective for monitoring.[4]

• Wing Traps: These traps have a larger surface area with a sticky bottom and are also a standard for monitoring.[3][5]

• Pane Traps: Constructed from clear plastic panes coated with an adhesive, these are a type of passive trap.[5]

Lure Selection and Handling

The pheromone lure is the core attractive element of the trap. Proper selection and handling are critical for optimal performance.

• Codlemone Lures: Standard lures often contain 1 mg of codlemone, while "high load" lures with 10 mg are recommended for use in orchards under mating disruption.[6][7]

• Combination Lures: Lures combining Codlemone with pear ester (CM-DA combo lures) can attract both male and female moths and are particularly useful in mating disruption scenarios.[8][9]

• Lure Handling: To prevent contamination and preserve lure integrity, always handle lures with disposable gloves.[1][2] Unused lures should be stored in a freezer.[2] Lures for different insect species should never be placed in the same trap.[1]

Experimental Protocols

Protocol 1: Lure and Trap Preparation

• Lure Storage: Store Codlemone lures in their original sealed packaging in a freezer (-20°C is suitable) until ready for use to minimize degradation.[10]

• Trap Assembly: Assemble the delta or wing traps according to the manufacturer's instructions.

• Lure Placement: Wearing latex gloves, place the Codlemone lure inside the trap.[2] The specific placement can vary by trap design but is typically in the center of the trap, suspended from the top or placed on the sticky liner.[4]

• Handling Precautions: Use separate pairs of gloves when handling different types of lures to avoid cross-contamination.

Protocol 2: Trap Deployment in the Field

• Timing: Deploy traps before the expected emergence of the first generation of codling moths, typically around the pink stage of apple bud development or before 175 degree-days have accumulated.[1][11]

• Trap Density: For monitoring purposes, a standard density is one trap per 2.5 acres (approximately one trap per hectare).[11][12] For orchards larger than 10 acres, use one trap per 5 acres.[2]

• Trap Placement:

  • Height: Hang traps in the upper third of the tree canopy, at least 6-7 feet high, as this is where codling moth activity is concentrated.[1][2][6]

  • Location: Place traps within the orchard block rather than on the edges to get a representative sample of the population.[1][11] Ensure the trap entrance is not obstructed by foliage to allow for clear air circulation and pheromone dispersal.[2]

  • Spacing: If using multiple traps within a block, space them at least 25 feet apart.[1]

• Marking: Clearly flag the trees where traps are placed for easy relocation during monitoring.[2]

Protocol 3: Data Collection and Trap Maintenance

• Monitoring Frequency: Check traps weekly.[11] More frequent checks (daily or every other day) are recommended at the beginning of the season to establish the biofix (the date of the first sustained moth capture).[1]

• Data Recording: For each trap, count the number of codling moths captured and record the number on a data sheet corresponding to the trap location and date. After counting, remove the captured moths from the sticky liner using forceps.[2][11]

• Lure Replacement: Replace lures according to the manufacturer's recommendations. Standard lures may last 30-60 days, while high-load lures may need to be replaced every two to three weeks, especially during the second codling moth generation.[2][6][7]

• Liner Replacement: Replace the sticky liners when they become dirty with debris or after a cumulative catch of 20-30 moths, as this can reduce trapping efficiency.[2][11]

Data Presentation

Quantitative data from field trapping experiments should be summarized in a clear and structured format to facilitate analysis and comparison.

Table 1: Example of Field Trapping Data Summary

Trap ID	Location	Trap Type	Lure Type	Deployment Date	Monitoring Date	Moths Captured
T1-A	Block A, Row 5	Delta	1mg Codlemone	2025-04-15	2025-04-22	3
T2-A	Block A, Row 15	Delta	1mg Codlemone	2025-04-15	2025-04-22	5
T1-B	Block B, Row 5	Wing	10mg Codlemone	2025-04-15	2025-04-22	12
T2-B	Block B, Row 15	Wing	10mg Codlemone	2025-04-15	2025-04-22	15

Table 2: Comparison of Trap and Lure Efficacy (Hypothetical Data)

Treatment	Trap Type	Lure Type	Total Moths Captured (Season)	Average Moths/Trap/Week
1	Delta	1mg Codlemone	150	7.5
2	Delta	10mg Codlemone	250	12.5
3	Wing	1mg Codlemone	180	9.0
4	Wing	10mg Codlemone	300	15.0

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a field trapping experiment using Codlemone lures.

Codlemone Trapping Experimental Workflow

Logical Relationships in Trap Placement

The following diagram outlines the key considerations and logical relationships for determining optimal trap placement.

Logical Decisions for Trap Placement

References

• 1. How to setup monitoring traps for tree fruit insect pests, like codling moth | Purdue University Facts for Fancy Fruit [fff.hort.purdue.edu]
• 2. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 3. scispace.com [scispace.com]
• 4. Wind Tunnel and Field Evaluation of Trapping Efficiency of Semiochemical Baited Camera-Traps for Capturing Codling Moth (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. canr.msu.edu [canr.msu.edu]
• 7. projects.sare.org [projects.sare.org]
• 8. ucanr.edu [ucanr.edu]
• 9. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 10. academic.oup.com [academic.oup.com]
• 11. Monitoring and Identification | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 12. www2.gov.bc.ca [www2.gov.bc.ca]

Application Notes and Protocols for Mating Disruption Techniques Using Codlemone Dispensers in Orchards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the implementation and evaluation of mating disruption (MD) techniques using Codlemone dispensers for the control of the codling moth (Cydia pomonella) in orchard environments.

Principle of Mating Disruption

Mating disruption is a pest management strategy that utilizes synthetic sex pheromones to permeate the environment, thereby interfering with the ability of male insects to locate and mate with females.[1][2] In the case of the codling moth, the synthetic pheromone used is Codlemone, which mimics the natural pheromone released by females. The primary mechanisms by which mating disruption is achieved are:

• Competitive Attraction (False Trail Following): Male moths are attracted to the numerous synthetic pheromone sources (dispensers) instead of the less frequent plumes released by calling females.[3][4][5] This effectively reduces the probability of successful mating.[5]

• Sensory Overload: The high concentration of pheromone in the orchard air can saturate the male moth's sensory organs, rendering them unable to effectively follow any pheromone plume, including those of females.[3][4] This effect is often temporary, with males recovering their sensory ability after leaving the pheromone-saturated area.[3][4]

• Camouflage: The abundance of synthetic pheromone can mask the natural pheromone plumes from females, making them difficult for males to distinguish and follow.[6]

The ultimate goal of mating disruption is not to kill the insects but to prevent or delay mating, leading to a reduction in fertile eggs and subsequent larval populations.[1][4] A female that remains unmated for three days may have half the number of viable eggs.[3]

Codlemone Dispenser Technologies

A variety of dispenser types are commercially available, each with specific application rates and characteristics. The choice of dispenser often depends on orchard size, labor costs, and the level of pest pressure.[3][5]

Dispenser Types and Application Rates

Dispenser Type	Description	Typical Application Rate (per acre)	Minimum Orchard Size (acres)
Hand-Applied (Passive)	Polyethylene tubes or other passive release devices manually placed in trees.[5][6]	200 - 400[5]	10[3][4]
Aerosol Emitters (Active)	Canisters that mechanically release puffs of pheromone at programmed intervals.[3][5]	1 - 2[3][4]	40[3]
High-Load "Meso" Dispensers	Dispensers with a significantly higher pheromone load, requiring fewer units per acre.[3][7]	10 - 50[3][7]	10[3]
Sprayable Formulations	Microencapsulated pheromone applied as a spray, which adheres to foliage.[3][4]	Varies by product	Not specified; may have short residual activity.[4]
Novel Reservoir Dispensers	Systems designed for rapid deployment, such as the "Tangler" which can be launched into the canopy.[8]	300 - 400[8]	Not specified

Pheromone Release Characteristics

The efficacy of mating disruption is dependent on the consistent release of Codlemone throughout the flight period of the codling moth. Studies have shown that different dispenser brands have varying release rates and residual pheromone content over time.

Dispenser Brand (Example Study)	Initial Codlemone Content (mg)	Pheromone Remaining after 140 days (%)	Key Finding
Isomate-CTT	Not specified	32%	Highest amount of codlemone remaining at the end of the study.[9]
Isomate-C plus	Not specified	5-9%	Exhibited a steady release rate pattern.[9]
Checkmate	Not specified	5-9%	Lost the greatest amount of pheromone but had a low release rate, suggesting degradation.[10]
Cidetrakk	Not specified	5-9%	Lowest pheromone release rate.[10][9]

Experimental Protocols

Protocol for Establishing a Mating Disruption Trial

Objective: To evaluate the efficacy of a Codlemone dispenser product in reducing codling moth populations and fruit damage.

3.1.1 Site Selection and Preparation:

• Select an orchard block of at least 10 contiguous acres of apple or pear trees.[4] Mating disruption is less effective in smaller, irregularly shaped orchards due to a higher border-to-interior ratio.[4]

• Assess the initial codling moth population pressure. In orchards with historically high pressure, a combination of mating disruption and a reduced insecticide spray program is recommended for the first one to two seasons.[3][4]

• Avoid newly planted orchards where the lack of foliage can lead to rapid pheromone dissipation.[4]

• Establish a control plot of similar size and characteristics that will not receive the mating disruption treatment.

3.1.2 Dispenser Application:

• Determine the "biofix," which is the first consistent moth activity.[3][4] This can be established using pheromone traps in a nearby untreated area.[4]

• Apply dispensers at or shortly before the biofix for maximum effectiveness.[3][4]

• Follow the manufacturer's recommended application rate for the chosen dispenser type (see Table in Section 2.1).

• Place dispensers in the upper third of the tree canopy, as this is where most codling moth mating activity occurs.[6]

• Ensure even distribution of dispensers throughout the orchard.

• Consider doubling the application rate on the borders of the orchard, especially along upwind edges or near external sources of codling moth like unmanaged trees.[10][6]

3.1.3 Experimental Workflow Diagram

References

• 1. vigyanvarta.in [vigyanvarta.in]
• 2. Mating disruption for management of insect pests in apple – Wisconsin Fruit [fruit.wisc.edu]
• 3. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 4. extension.usu.edu [extension.usu.edu]
• 5. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 6. canr.msu.edu [canr.msu.edu]
• 7. academic.oup.com [academic.oup.com]
• 8. nyshs.org [nyshs.org]
• 9. extension.usu.edu [extension.usu.edu]
• 10. scispace.com [scispace.com]

Application of Aerosol Codlemone Dispensers for Mating Disruption in Research Plots

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of aerosol Codlemone dispensers in research plots for the study and management of the codling moth, Cydia pomonella. The following protocols and data are intended to assist in the design and execution of effective mating disruption experiments.

Introduction

Codlemone, the primary component of the codling moth sex pheromone, ((E,E)-8,10-dodecadien-1-ol), is a critical tool for integrated pest management (IPM).[1][2][3] Aerosol dispensers offer a low-labor method for deploying this semiochemical over large areas, creating a pheromone-saturated environment that disrupts the ability of male moths to locate females for mating.[3][4][5] This technique, known as mating disruption, relies on the principle of "false-plume following" or "competitive attraction," where the synthetic pheromone plumes from dispensers compete with the natural plumes emitted by female moths.[1][3][6]

Aerosol dispensers release timed puffs of Codlemone, creating extensive plumes that can travel long distances downwind.[3] Research has shown that these dispensers can be as effective as traditional hand-applied passive dispensers, with the significant advantage of reduced labor costs.[1][2] However, their efficacy in smaller, more heterogeneous research plots requires careful consideration of dispenser density, placement, and operational parameters.

Quantitative Data Summary

The following tables summarize key quantitative data from various research studies on the application of aerosol Codlemone dispensers for codling moth mating disruption.

Table 1: Efficacy of Aerosol Dispensers at Various Densities

Dispenser Density (units/ha)	Mating Disruption Efficacy (% reduction in male moth capture)	Reference
2.5	83%	[4]
5	>90%	[1][2]
>5	>90%	[1]
7.5	>90%	[2]

Table 2: Optimization of Aerosol Dispenser Emission Parameters

Parameter	Variation	Outcome on Mating Disruption	Reference
Pheromone Concentration	50% reduction (3.5 mg/emission)	Equal to standard formulation (7 mg/emission)	[4][7]
Dispenser Operation Period	3 and 6 hours	Similar to standard 12-hour period	[7]
Emission Frequency	30 and 60-minute intervals	Similar to standard 15-minute interval	[7]

Experimental Protocols

Experimental Design for Efficacy Trials

This protocol outlines a randomized complete block design to assess the efficacy of different aerosol Codlemone dispenser application rates.

Objective: To determine the optimal dispenser density for effective mating disruption in a research plot setting.

Materials:

• Aerosol Codlemone dispensers (e.g., Isomate® CM MIST, Checkmate® Puffer®)

• Pheromone-baited traps (with high-load codlemone lures, e.g., CM DA-Combo lure)[6][8]

• Sticky trap liners

• Flagging tape for marking plots and trap locations

• GPS unit for precise location mapping

Procedure:

• Site Selection: Choose a research orchard with a known history of codling moth infestation. The minimum recommended size for mating disruption trials is 10 acres to minimize edge effects.[8][9]

• Plot Design:

  • Establish multiple research plots of a standardized size (e.g., 1-5 acres).

  • Include a non-treated control plot to serve as a baseline for codling moth population pressure.

  • Arrange the plots in a randomized complete block design to account for potential environmental gradients.

  • Ensure adequate buffer zones between plots to prevent pheromone drift between treatments.

• Dispenser Deployment:

  • In each treatment plot, deploy aerosol dispensers at the desired densities (e.g., 2.5 units/ha, 5 units/ha).

  • Place dispensers in the upper third of the tree canopy for optimal pheromone dispersal.[8]

  • Follow the manufacturer's instructions for dispenser activation and programming of emission intervals.

• Monitoring:

  • Deploy pheromone-baited traps within each plot, including the control. A typical density is 1-2 traps per acre.

  • Place traps at a standardized height within the tree canopy.

  • Check traps weekly, record the number of captured male codling moths, and replace sticky liners as needed.

• Data Analysis:

  • Calculate the average number of moths captured per trap per week for each treatment and the control.

  • Determine the percent mating disruption for each treatment using the following formula: % Disruption = [1 - (moths in treated plot / moths in control plot)] * 100

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a means separation test like Tukey's HSD) to determine significant differences between treatments.

Protocol for Assessing Fruit Injury

Objective: To evaluate the effectiveness of aerosol Codlemone dispensers in preventing fruit damage by codling moth larvae.

Procedure:

• At the end of the growing season, randomly select a predetermined number of trees from the center of each research plot.

• From each selected tree, randomly sample a set number of fruits (e.g., 100 fruits) from different parts of the canopy.

• Carefully inspect each fruit for signs of codling moth larval entry holes or internal damage.

• Calculate the percentage of fruit injury for each plot.

• Statistically compare the fruit injury levels between the different dispenser treatments and the control plot.

Visualizations

Experimental Workflow

References

• 1. Dynamical Modeling of the Moth Pheromone-Sensitive Olfactory Receptor Neuron within Its Sensillar Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.agrosavia.co [repository.agrosavia.co]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pheromone Reception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Candidate pheromone receptors of codling moth Cydia pomonella respond to pheromones and kairomones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Calcium Activates a Chloride Conductance Likely Involved in Olfactory Receptor Neuron Repolarization in the Moth Spodoptera littoralis | Journal of Neuroscience [jneurosci.org]
• 8. Moth olfactory receptor neurons adjust their encoding efficiency to temporal statistics of pheromone fluctuations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Optimal Hand-Applied Codlemone Dispenser Placement

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the strategic placement of hand-applied codlemone dispensers for effective mating disruption of the codling moth (Cydia pomonella). The following protocols and data summaries are intended to facilitate the design and implementation of robust pest management strategies and research experiments.

Introduction to Codlemone-Based Mating Disruption

Codling moth mating disruption is a key integrated pest management (IPM) tactic that utilizes synthetic codling moth sex pheromone, codlemone, to permeate the orchard environment. This saturation of the air with pheromone makes it difficult for male moths to locate and mate with females, thereby reducing the overall pest population and subsequent fruit damage.[1] The efficacy of this method is highly dependent on the proper placement and density of the pheromone dispensers. Hand-applied dispensers are a common formulation where individual units are manually placed throughout the orchard.[2]

Principles of Optimal Dispenser Placement

The primary goal of dispenser placement is to achieve a uniform and sufficiently high concentration of codlemone throughout the orchard canopy, particularly where codling moth activity is greatest. Several factors influence the optimal placement strategy.

• Dispenser Height: Male and unmated female codling moths are most active in the upper portion of the tree canopy.[3] Therefore, placing dispensers in the upper third of the canopy is critical for maximizing their effectiveness.[1][4][5][6] Research has indicated that traps placed at a height of 4 meters capture more male moths than those at 2 meters.[7] Some studies suggest that placing dispensers at two different heights (e.g., 2m and 4m) can lead to the lowest rates of female mating.[7][8]

• Dispenser Density: The number of dispensers per unit area directly impacts the concentration of pheromone in the orchard. For hand-applied dispensers, a density of 200 to 400 dispensers per acre is generally recommended.[2][6][9][10] Higher densities, up to the maximum label rate (typically 400 dispensers per acre), are associated with greater efficacy, especially in orchards with higher pest pressure.[2][9]

• Uniform Distribution: To ensure even pheromone distribution, dispensers should be placed singly and spread uniformly throughout the orchard.[4] Avoid clustering dispensers in a few locations. A common strategy is to place dispensers in every other tree in every row to achieve an even pattern.[5]

• Timing of Application: The timing of dispenser placement is crucial for disrupting the mating of the overwintering generation of moths. Dispensers should be deployed at or just before the first sustained male moth flight, an event known as "biofix".[4][5] This is typically determined by using pheromone traps.

Quantitative Data on Dispenser Placement and Efficacy

The following tables summarize key quantitative data from various studies on hand-applied codlemone dispenser placement.

Table 1: Recommended Dispenser Placement Parameters

Parameter	Recommendation	Rationale	Source(s)
Placement Height	Upper third of the tree canopy	Coincides with the area of greatest codling moth activity.	[1][3][4][5][6]
Placement at both 2m and 4m	May provide more uniform pheromone distribution and lower mating rates.	[7][8]
Dispenser Density	200-400 dispensers per acre	To achieve a sufficient pheromone concentration for mating disruption.	[2][6][9][10]
400 dispensers per acre	Often cited as the most effective rate, especially in high-pressure situations.	[3][9]
Distribution	Single, evenly spaced dispensers	Ensures uniform pheromone coverage throughout the orchard.	[4][5]
Timing	At or shortly before biofix (first male flight)	To disrupt the mating of the first generation of moths.	[4][5]

Table 2: Impact of Dispenser Height on Mating Disruption Efficacy

Dispenser Placement Height	Female Mating Rate (%)	Source(s)
Both dispensers at 4m	32	[7][8]
Both dispensers at 2m	38	[7][8]
One dispenser at 2m and one at 4m	28	[7][8]
No disruption (control)	46	[7][8]

Experimental Protocols

The following are detailed methodologies for key experiments related to the placement of hand-applied codlemone dispensers.

Protocol 1: Determining the Optimal Dispenser Height

Objective: To evaluate the effect of different dispenser heights on codling moth mating disruption efficacy.

Materials:

• Hand-applied codlemone dispensers

• Pheromone traps with high-load (10 mg) lures

• Tethered virgin female codling moths

• Apple or pear orchard of at least 10 acres[4][6]

• Marking flags

Methodology:

• Orchard Setup:

  • Select a contiguous orchard block of at least 10 acres.

  • Establish multiple treatment plots, each at least 2 acres, with a buffer zone of at least 50 meters between plots.

  • Randomly assign one of the following treatments to each plot:

    • Treatment A: Dispensers placed at 2 meters high in the canopy.

    • Treatment B: Dispensers placed at 4 meters high in the canopy.

    • Treatment C: Dispensers placed at both 2 and 4 meters high in the canopy (half the dispensers at each height).

    • Control: No dispensers.

• Dispenser Application:

  • At the beginning of the codling moth flight season (at or just before biofix), apply the dispensers according to the assigned treatment at a rate of 400 dispensers per acre.

  • Use a consistent, uniform distribution pattern in all plots.

• Efficacy Monitoring:

  • Pheromone Traps:

    • Place pheromone traps with high-load lures in the center of each plot at both 2m and 4m heights.

    • Check traps weekly, record the number of male moths captured, and replace sticky liners as needed.

  • Tethered Female Moths:

    • In the center of each plot, place tethered virgin female moths at both 2m and 4m heights.

    • After a set period (e.g., 48 hours), retrieve the females and dissect them to determine their mating status (presence of spermatophores).

• Data Analysis:

  • Compare the mean number of moths captured per trap per week across the different treatments and heights.

  • Calculate the percentage of mated females for each treatment and height.

  • Use appropriate statistical tests (e.g., ANOVA) to determine significant differences between treatments.

Protocol 2: Evaluating the Effect of Dispenser Density

Objective: To determine the optimal density of hand-applied codlemone dispensers for effective mating disruption.

Materials:

• Hand-applied codlemone dispensers

• Pheromone traps with standard (1 mg) and high-load (10 mg) lures

• Fruit damage assessment tools (e.g., visual inspection guides)

• Apple or pear orchard of at least 20 acres

Methodology:

• Orchard Setup:

  • Divide the orchard into at least four large, contiguous plots (minimum 5 acres each).

  • Randomly assign one of the following dispenser densities to each plot:

    • Treatment A: 100 dispensers per acre.

    • Treatment B: 200 dispensers per acre.

    • Treatment C: 400 dispensers per acre.

    • Control: No dispensers.

• Dispenser Application:

  • Apply the dispensers at the start of the season, ensuring a uniform distribution within each plot. All dispensers should be placed in the upper third of the canopy.

• Efficacy Monitoring:

  • Pheromone Traps:

    • Place both standard and high-load pheromone traps in the center of each plot.

    • Monitor traps weekly and record moth captures.

  • Fruit Damage Assessment:

    • At regular intervals throughout the season and at harvest, randomly sample a predetermined number of fruit from multiple trees in the center of each plot.

    • Assess the fruit for codling moth damage (stings and entries).

• Data Analysis:

  • Compare the cumulative moth captures in both trap types across the different dispenser densities.

  • Calculate the percentage of fruit damage for each treatment.

  • Analyze the data statistically to identify the dispenser density that provides the most significant reduction in moth captures and fruit damage compared to the control.

Visualizations

The following diagrams illustrate key workflows and relationships in the application of hand-applied codlemone dispensers.

Caption: Workflow for Hand-Applied Codlemone Dispenser Application.

Caption: Experimental Design to Evaluate Dispenser Height Efficacy.

References

• 1. Articles | Decision Aid Systems [decisionaid.systems]
• 2. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 3. Control of Codling Moth in Apple by Use of Pheromone Dispensers [virginiafruit.ento.vt.edu]
• 4. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 5. Codling Moth / Apple / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 6. Codling Moth MD | Intermountain Fruit | USU [intermountainfruit.org]
• 7. Effects of reservoir dispenser height on efficacy of mating disruption of codling moth (Lepidoptera: Tortricidae) in apple - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of reservoir dispenser height on efficacy of mating disruption of codling moth (Lepidoptera: Tortricidae) in apple [pherobase.com]
• 9. Apple-Codling moth | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 10. extension.usu.edu [extension.usu.edu]

Application Notes and Protocols for the Quantitative Analysis of Codlemone Release Rates from Dispensers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the quantitative analysis of Codlemone release rates from various dispenser types used in mating disruption strategies for the codling moth (Cydia pomonella). The protocols outlined below detail the necessary steps for dispenser aging, volatile collection, and chemical analysis to ensure accurate and reproducible data.

Introduction

Codlemone, the primary sex pheromone of the female codling moth, is a critical component in the integrated pest management (IPM) of this significant agricultural pest. Mating disruption, a technique that permeates an area with synthetic pheromones to prevent males from locating females, relies on the consistent and controlled release of Codlemone from dispensers.[1] The efficacy of these dispensers is directly related to their release kinetics. Therefore, quantifying the release rate of Codlemone is essential for product development, quality control, and optimizing field application strategies. This document provides detailed methodologies for these quantitative assessments.

Quantitative Data Summary

The following tables summarize Codlemone release rates from different commercially available dispensers as reported in scientific studies. This data is crucial for comparing dispenser performance and longevity under field conditions.

Table 1: Codlemone Release Rates of Various Dispenser Types Over Time

Dispenser Type	Initial Release Rate (µ g/hour )	Release Rate after 14 Days (µ g/hour )	Release Rate after 90 Days (µ g/hour )	Release Rate after 140 Days (µ g/hour )
Checkmate	52.22	7.99	-	0.52
Isomate-C plus	-	7.27	-	2.51
Isomate-CTT	-	-	6.34	7.23

Data compiled from studies conducted in high-elevation orchards.[1] Release rates can be influenced by environmental factors such as temperature and wind.[2][3]

Table 2: Residual Codlemone Content in Dispensers Over Time

Dispenser Type	Initial Codlemone Content (mg)	Residual Codlemone after 90 Days (mg)	Residual Codlemone after 140 Days (mg)
Checkmate	293	~146.5	24.85
Isomate-C plus	147	-	6.53
Isomate-CTT	-	-	93

This data highlights the depletion of the active ingredient over the course of a typical growing season.[1]

Experimental Protocols

Protocol 1: Field Aging of Dispensers

Objective: To expose dispensers to relevant environmental conditions to simulate real-world performance.

Materials:

• Codlemone dispensers of various types

• Orchard or experimental field plot

• Mounting materials (e.g., twist ties, hangers)

• Weatherproof labels and permanent marker

• GPS device for marking locations

• Data logger for temperature and humidity (optional)

Procedure:

• Label each dispenser with a unique identifier and the date of deployment.

• Select a suitable field site, typically an apple or pear orchard.

• Deploy the dispensers according to the manufacturer's recommendations for spacing and height within the tree canopy.

• Record the GPS coordinates of each dispenser or group of dispensers.

• At predetermined time intervals (e.g., 14, 30, 60, 90, 120, and 140 days), collect a subset of the aged dispensers for analysis.

• Upon collection, immediately place each dispenser in a labeled, airtight, and solvent-resistant bag (e.g., Tedlar®) and store at -20°C until analysis to prevent further volatile loss.

Protocol 2: Quantification of Codlemone Release Rate using a Volatile Collection System

Objective: To measure the amount of Codlemone released from a dispenser over a specific period under controlled laboratory conditions.

Materials:

• Volatile collection system (VCS)[4][5][6]

• Aged dispensers from Protocol 1

• Source of purified air (e.g., compressed air passed through a charcoal filter)

• Flow meter

• Glass chamber for holding the dispenser

• Adsorbent tubes (e.g., containing Tenax® TA or polyurethane foam)[4][5][6]

• Incubator or temperature-controlled chamber

• Solvents for elution (e.g., hexane, dichloromethane)

• Internal standard (e.g., tetradecane)

• Vials for sample collection

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• System Setup: Assemble the volatile collection system as shown in the workflow diagram below. Ensure all connections are airtight.

• Sample Placement: Place an aged dispenser inside the glass chamber.

• Volatile Trapping: Pass a controlled stream of purified air (e.g., 100 mL/min) through the chamber and over the dispenser. The air then flows through an adsorbent tube, trapping the released Codlemone.

• Collection Period: Collect volatiles for a defined period (e.g., 24 hours) at a constant temperature that mimics field conditions (e.g., 25°C).

• Elution: After the collection period, remove the adsorbent tube and elute the trapped Codlemone using a suitable solvent (e.g., 1 mL of hexane). Add a known amount of internal standard to the eluate.

• Sample Analysis: Analyze the eluate using GC-MS to determine the mass of Codlemone collected.

• Calculation: Calculate the release rate in µ g/hour by dividing the total mass of Codlemone collected by the duration of the collection period in hours.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate and quantify Codlemone in the collected samples.

Instrumentation and Parameters:

• Gas Chromatograph: Agilent 6890 series or equivalent

• Mass Spectrometer: Agilent 5975 mass-selective detector or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or HP-INNOWax (30 m x 0.25 mm, 0.25 µm film thickness)[7]

• Carrier Gas: Helium

• Oven Temperature Program:

  • Initial temperature: 80°C for 1-2 minutes

  • Ramp: 10-15°C/min to 230-260°C

  • Hold: 10-30 minutes at final temperature[7]

• Injector Temperature: 250°C

• MSD Transfer Line Temperature: 280°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Scan Range: m/z 40-450

Procedure:

• Calibration: Prepare a series of standard solutions of Codlemone of known concentrations containing the internal standard. Inject these standards into the GC-MS to create a calibration curve.

• Sample Injection: Inject 1 µL of the sample eluate (from Protocol 2) into the GC-MS.

• Data Acquisition: Acquire the data in full scan mode.

• Quantification: Identify the Codlemone peak based on its retention time and mass spectrum. Integrate the peak area of Codlemone and the internal standard. Use the calibration curve to determine the concentration of Codlemone in the sample.

Visualizations

Caption: Experimental workflow for quantifying Codlemone release rates.

Caption: Simplified Codlemone signaling pathway in the male codling moth.

References

• 1. extension.usu.edu [extension.usu.edu]
• 2. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Evaluation of pheromone release from commercial mating disruption dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Formulation of Codlemone with Pear Ester for Enhanced Attraction of Cydia pomonella

Introduction

The codling moth, Cydia pomonella, is a significant pest of pome fruit orchards worldwide, causing substantial economic losses.[1] Control strategies have increasingly moved towards biorational approaches to reduce reliance on broad-spectrum insecticides.[2] One such strategy is the use of semiochemicals, including the female-produced sex pheromone, codlemone ((E,E)-8,10-dodecadien-1-ol), primarily for mating disruption.[3][4] Research has demonstrated that the combination of codlemone with a host-plant kairomone, pear ester (ethyl (E,Z)-2,4-decadienoate), results in a synergistic effect, significantly enhancing the attraction of both male and female codling moths.[5][6] This enhanced attraction can be leveraged for more effective monitoring and control through mass trapping or attract-and-kill strategies.

These application notes provide detailed protocols for the formulation and experimental evaluation of codlemone and pear ester blends for researchers, scientists, and professionals involved in pest management and semiochemical development.

Mechanism of Synergistic Attraction

The enhanced attraction to the blend of codlemone and pear ester is not merely an additive effect but a true synergism rooted in the neurobiology of the codling moth.[5] Both the sex pheromone and the plant-derived kairomone are processed in the same specialized region of the insect's brain, the antennal lobe.[5] Specifically, the olfactory sensory neurons that detect codlemone and pear ester project to the macroglomerular complex, the area dedicated to processing pheromone information.[5] This co-processing of signals from both a reproductive and a host-finding cue leads to a greatly amplified behavioral response compared to either stimulus alone.[5]

Fig. 1: Neural pathway of synergistic attraction in C. pomonella.

Section 1: Formulation Protocols

This section details the preparation of lures for monitoring traps and sprayable microencapsulated formulations for broader application.

Lure Preparation for Monitoring Traps

This protocol describes the preparation of rubber septa lures, a common dispenser type for insect traps. The loading rates are based on effective combinations reported in field studies.[6][7][8]

Materials:

• Codlemone (high purity, >95%)

• Pear Ester (high purity, >95%)

• Hexane (analytical grade)

• Grey halobutyl rubber septa

• Micropipettes (10-100 µL)

• Glass vials (2 mL) with PTFE-lined caps

• Vortex mixer

• Fume hood

Protocol:

• Stock Solution Preparation:

  • In a fume hood, prepare a stock solution of codlemone in hexane. For a 3 mg dose, a concentration of 30 mg/mL is convenient.

  • Similarly, prepare a stock solution of pear ester in hexane at the same concentration (30 mg/mL).

• Lure Loading:

  • Place a single rubber septum into a 2 mL glass vial.

  • Using a micropipette, add 100 µL of the codlemone stock solution directly onto the septum.

  • Add 100 µL of the pear ester stock solution directly onto the same septum. This will result in a final load of 3 mg of codlemone and 3 mg of pear ester per septum.[6][7]

• Solvent Evaporation:

  • Leave the vial uncapped in the fume hood for approximately 1-2 hours, or until the hexane has completely evaporated.

• Storage:

  • Once dry, cap the vials and store them at -20°C in a sealed container until field deployment. Lures should be used within the season of preparation for optimal performance.

Microencapsulated Formulation for Field Application

Microencapsulation provides a controlled release of the semiochemicals, extending their longevity in the field.[9] This method is often used for mating disruption or attract-and-kill strategies.[10][11] While the production of microcapsules is a specialized industrial process, researchers can utilize commercially available microencapsulated products or prepare lab-scale formulations for testing.

Materials:

• Commercially available microencapsulated pear ester (e.g., Cidetrak® DA MEC™).[12]

• Commercially available microencapsulated codlemone.

• Water

• Adjuvant/sticker (as recommended by the product manufacturer)

• Calibrated sprayer (e.g., airblast sprayer for orchards or backpack sprayer for small plots)

Protocol:

• Consult Manufacturer's Guidelines: Always refer to the product label for specific mixing ratios and application rates (e.g., grams of active ingredient per hectare).

• Tank Mixing:

  • Fill the sprayer tank with half the required volume of water.

  • Begin agitation.

  • Add the specified amount of microencapsulated pear ester to the tank.[13]

  • Add the specified amount of microencapsulated codlemone.

  • Add any recommended adjuvant or sticker to improve adhesion to foliage.

  • Add the remaining volume of water and continue to agitate until the mixture is homogenous.

• Application:

  • Apply the formulation evenly to the crop canopy, ensuring thorough coverage as per the experimental design or control strategy.[9]

  • Application timing should coincide with the flight periods of the codling moth.[1]

Section 2: Experimental Protocols for Efficacy Testing

Evaluating the efficacy of the formulated blend is critical. The following protocols describe standard methods for field and laboratory bioassays.

Field Trapping Bioassay

This protocol outlines a randomized block design experiment to compare the attractiveness of different lure combinations in an orchard setting.

Workflow:

Fig. 2: Workflow for a field trapping bioassay experiment.

Protocol:

• Site Selection: Choose an orchard (e.g., apple or pear) with a known codling moth population. For mating disruption trials, a minimum of 10 contiguous acres is recommended.[3]

• Experimental Design:

  • Use a randomized complete block design to account for variability within the orchard.

  • Establish multiple blocks (replicates), each containing one of each treatment.[6]

  • Treatments should include: (1) Codlemone-only lure, (2) Pear ester-only lure, (3) Codlemone + Pear Ester "Combo" lure, and (4) an unbaited (control) trap.

• Trap Deployment:

  • Use standard delta traps with sticky liners.

  • Hang traps in the upper third of the tree canopy.[1]

  • Maintain a minimum distance of 25 meters between traps within a block and 70 meters between blocks to minimize interference.[6]

• Data Collection and Maintenance:

  • Check traps weekly throughout the codling moth flight season.

  • Count and record the number of male and female moths in each trap.

  • Replace sticky liners as needed. To avoid position effects, re-randomize the trap locations within each block after each count.

• Data Analysis:

  • Analyze the moth catch data using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Laboratory Olfactometer Bioassay

An olfactometer is used to measure the behavioral response of insects to airborne stimuli in a controlled laboratory setting.[14] This protocol describes a two-arm olfactometer assay to test for preference.

Setup Diagram:

Fig. 3: Diagram of a two-arm olfactometer bioassay setup.

Protocol:

• Insect Rearing: Use laboratory-reared, 2-3 day old naïve adult codling moths.[15] Moths should be separated by sex upon emergence.

• Apparatus:

  • Use a glass Y-tube olfactometer. Airflow should be purified (e.g., through activated charcoal), humidified, and maintained at a constant rate through each arm.[15]

• Experimental Procedure:

  • Place the test lure (e.g., septum with codlemone + pear ester) in the odor chamber of one arm.

  • Place a control (e.g., septum with hexane only) in the odor chamber of the other arm.

  • Introduce a single moth at the release point at the base of the Y-tube.

  • Observe the moth for a set period (e.g., 5-10 minutes). Record its "first choice" (the arm it enters first and travels a set distance up) and the total time spent in each arm.[16]

• Controls and Replication:

  • Test at least 30-40 individual moths per treatment comparison.

  • After every 5-10 moths, swap the positions of the treatment and control arms to avoid positional bias.

  • Clean all glassware thoroughly with solvent (e.g., acetone, then pentane) between experiments to remove residual odors.[15]

• Data Analysis:

  • Analyze the "first choice" data using a Chi-square test to determine if there is a significant preference for the treatment arm over the control arm.

Section 3: Quantitative Data Summary

The following tables summarize field trial data comparing the efficacy of lures containing codlemone, pear ester, and their combination.

Table 1: Comparison of Lure Formulations for Total Codling Moth Catches

Data synthesized from field studies conducted in apple and pear orchards.[6] Lures were loaded as follows: L2 (1 mg codlemone), Mega (10 mg codlemone), DA2313 (3 mg pear ester), and Combo (3 mg codlemone + 3 mg pear ester).

Lure Type	Active Components	Loading (mg)	Mean Total Moths per Trap (± SE)
L2	Codlemone	1	Data not directly comparable in cited summary
Mega	Codlemone	10	Data not directly comparable in cited summary
DA2313	Pear Ester	3	15.5 (± 2.1)
Combo	Codlemone + Pear Ester	3 + 3	35.2 (± 3.8)

Note: The "Combo" lure attracted significantly more moths (males + females) than lures with pear ester alone.[6]

Table 2: Sex Ratio of Codling Moths Captured with Different Lures

Data indicates that the combination lure is highly attractive to males, demonstrating a clear synergistic effect.[6]

Lure Type	Predominant Sex Captured	Percentage of Males in Catch
DA2313 (Pear Ester)	Male	74 - 76%
Combo (Codlemone + Pear Ester)	Male	86 - 89%

Note: The "Combo" lure consistently captured a higher proportion of males compared to the pear ester-only lure, suggesting a strong synergistic effect on male attraction.[6]

The formulation of codlemone with pear ester represents a significant advancement in the semiochemical-based management of the codling moth. The synergistic interaction, grounded in the moth's neural processing, results in a highly attractive blend that outperforms the individual components for monitoring purposes.[5][6] The protocols outlined in this document provide a framework for the preparation and rigorous evaluation of these formulations. By utilizing these methods, researchers and pest management professionals can develop and deploy more effective tools for the monitoring and control of Cydia pomonella, contributing to more sustainable and effective integrated pest management programs.

References

• 1. Control of Codling Moth in Apple by Use of Pheromone Dispensers [virginiafruit.ento.vt.edu]
• 2. iaea.org [iaea.org]
• 3. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 4. extension.usu.edu [extension.usu.edu]
• 5. Host Plant Odour and Sex Pheromone are Integral to Mate Finding in Codling Moth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. mdpi.com [mdpi.com]
• 8. Potential for Using Acetic Acid Plus Pear Ester Combination Lures to Monitor Codling Moth in an SIT Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Combining pear ester with codlemone improves management of codling moth - IOBC-WPRS [iobc-wprs.org]
• 11. Adding microencapsulated pear ester to insecticides for control of Cydia pomonella (Lepidoptera: Tortricidae) in apple - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ams.usda.gov [ams.usda.gov]
• 14. hau.repository.guildhe.ac.uk [hau.repository.guildhe.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. guaminsects.net [guaminsects.net]

Application Note: Isomeric Purity Analysis of Synthetic Codlemone

Abstract

This document provides a detailed protocol for the analysis of the isomeric purity of synthetic Codlemone, the sex pheromone of the codling moth, Cydia pomonella. The primary active component, (8E,10E)-8,10-dodecadien-1-ol, is crucial for its efficacy in pest management applications. The presence of other geometric isomers, such as (8E,10Z), (8Z,10E), and (8Z,10Z), can significantly reduce or inhibit its biological activity.[1][2] This application note details a robust gas chromatography (GC) method for the separation and quantification of these isomers, ensuring the quality and effectiveness of synthetic Codlemone products.

Introduction

Codlemone, (8E,10E)-8,10-dodecadien-1-ol, is a key semiochemical used globally for the monitoring and mating disruption of the codling moth, a major agricultural pest. The biological activity of this pheromone is highly dependent on its stereochemical configuration. Synthetic preparations of Codlemone can contain varying amounts of three other geometric isomers: (8E,10Z), (8Z,10E), and (8Z,10Z). Studies have shown that certain isomers can act as antagonists, reducing the attraction of male moths to the lure.[1][2] Therefore, accurate quantification of the isomeric composition is a critical quality control step in the production of effective pest control products. Gas chromatography with a polar capillary column is the most effective and widely used technique for separating these closely related isomers.[3][4]

Experimental Protocol: GC-FID Analysis

This protocol outlines the procedure for determining the isomeric purity of a synthetic Codlemone sample using Gas Chromatography with a Flame Ionization Detector (GC-FID).

2.1 Materials and Reagents

• Solvent: n-Heptane or Hexane (Pesticide residue grade or equivalent, >99% purity)

• Codlemone Standard: Analytical standard of (8E,10E)-8,10-dodecadien-1-ol.

• Isomer Standards: Standards of (8E,10Z), (8Z,10E), and (8Z,10Z)-8,10-dodecadien-1-ol, if available, for peak identification.

• Glassware: Volumetric flasks, autosampler vials with PTFE-lined caps, pipettes.

2.2 Equipment

• Gas Chromatograph: Agilent 7890 GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: HP-INNOWax capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar wax column.[3]

• Data System: Chromatography data software (e.g., Agilent MassHunter, OpenLab).

2.3 Sample Preparation

• Accurately weigh approximately 10 mg of the synthetic Codlemone sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with n-Heptane to create a stock solution of 1 mg/mL.

• Prepare a working sample by diluting the stock solution 1:100 with n-Heptane to a final concentration of 10 µg/mL.

• Transfer the final solution to an autosampler vial for analysis.

2.4 GC-FID Instrumental Parameters

Parameter	Setting
Inlet	Split/Splitless, operated in Split mode
Inlet Temperature	250 °C
Split Ratio	50:1
Injection Volume	1 µL
Carrier Gas	Hydrogen or Helium
Constant Flow	1.8 mL/min
Oven Program
Initial Temperature	80 °C, hold for 1 minute
Ramp Rate	10 °C/min to 210 °C
Final Hold	Hold at 210 °C for 10 minutes[3]
Detector (FID)
Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	400 mL/min
Makeup Gas (N₂) Flow	25 mL/min

2.5 Data Analysis

• Integrate the peaks for all Codlemone isomers in the resulting chromatogram.

• Identify the peaks based on their retention times relative to the main (8E,10E) isomer or by using analytical standards.

• Calculate the percentage of each isomer using the area percent method, assuming an equal response factor for all isomers.

  Isomer % = (Area of Individual Isomer Peak / Total Area of All Isomer Peaks) x 100

Data Presentation: Typical Isomeric Composition

The following table summarizes typical quantitative data for Codlemone samples from different sources, highlighting the variability in isomeric purity.

Sample ID	(8E,10E) %	(8Z,10E) %	(8E,10Z) %	(8Z,10Z) %	Reference
Synthetic Reference	97.7%	1.3%	0.4%	0.6%	[3]
High-Purity Commercial	>98.0%	<2.0%	<2.0%	<2.0%	[3]
Plant-Derived (Crude)	81.0%	-	-	-	[3]
Plant-Derived (Purified)	94.0%	-	-	-	[3]

Visualization of Experimental Workflow

The logical flow of the isomeric purity analysis, from sample reception to the final report, is depicted in the diagram below.

Caption: Workflow for Codlemone Isomeric Purity Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Codlemone Dispenser Release Rate for Field Longevity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during field experiments with Codlemone dispensers.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue: Inconsistent or Rapid Decline in Pheromone Release Rates

• Question: My Codlemone dispensers are showing a rapid decrease in efficacy shortly after deployment. What could be the cause and how can I troubleshoot this?

• Answer: A rapid decline in release rates can be attributed to several factors. High temperatures and strong winds can accelerate the release of Codlemone from passive dispensers[1]. Additionally, exposure to UV radiation and oxygen can degrade the Codlemone, leading to the formation of isomers that may be antagonistic to male moths[2].

  Troubleshooting Steps:

  • Environmental Monitoring: Continuously monitor and record temperature and wind speed at your field site. This data will help correlate environmental conditions with release rate fluctuations.

  • Dispenser Placement: If possible, place dispensers in locations that offer some protection from direct, prolonged sunlight without obstructing pheromone dispersal. However, ensure dispensers are in the upper third of the tree canopy for optimal performance[3].

  • Dispenser Type Selection: Consider using dispensers with UV-adsorbers and stabilizers, which are designed to reduce the degradation of Codlemone[2]. Different dispenser types have varying release profiles; for instance, Isomate-CTT has shown a more consistent release rate over a 140-day period compared to other models[2].

  • Quality Control: Before large-scale deployment, test a small batch of dispensers to establish a baseline release rate. This can help identify issues with a specific batch of dispensers.

Issue: Low Efficacy in Mating Disruption Despite Correct Dispenser Density

• Question: I've deployed the recommended number of dispensers per acre, but I'm still observing a high level of mating. Why is this happening and what can I do?

• Answer: The success of mating disruption is not solely dependent on the number of dispensers, but also on the uniform coverage of the orchard with the pheromone plume[1]. Several factors can influence this:

  Troubleshooting Steps:

  • Orchard Size and Shape: Mating disruption is most effective in large, contiguous areas of at least 10 acres. Long, narrow orchards are more challenging to treat effectively than square-shaped ones due to a larger border-to-area ratio, which can lead to mated females entering from untreated areas[4][5].

  • Initial Pest Population: Mating disruption is a population management tool and is less effective in areas with very high pest pressure. In such cases, it should be integrated with other pest management strategies, such as the use of insecticides, especially during the initial seasons of use[1][4].

  • Dispenser Distribution: Ensure dispensers are distributed uniformly throughout the orchard, paying special attention to the borders. A higher density of dispensers may be necessary along the upwind edges of the orchard. Increasing the number of point sources provides better coverage than increasing the release rate of individual dispensers[1].

  • Canopy Density: In orchards with dense foliage, the movement of the pheromone plume can be restricted. Conversely, in newly planted orchards with sparse foliage, the pheromone can dissipate quickly[5]. Adjust dispenser placement and density accordingly.

Frequently Asked Questions (FAQs)

General Questions

• What is the optimal release rate for Codlemone dispensers?

  • The optimal release rate can vary depending on the specific goals of the study (e.g., monitoring vs. mating disruption) and environmental conditions. For trapping, a release rate of 18.4–29.6 μ g/week has been found to be effective[6]. For mating disruption, dispensers are designed to release a sufficient amount of pheromone over a period of approximately 140-150 days[3][4].

• How long can I expect Codlemone dispensers to be effective in the field?

  • Most commercially available hand-applied dispensers are designed to last for a single season, typically around 140-150 days, which covers approximately two codling moth generations[3]. However, the actual longevity can be influenced by environmental factors such as temperature and UV exposure[2].

• What are the main differences between passive and active (aerosol) dispensers?

  • Passive (Hand-Applied) Dispensers: These release Codlemone through diffusion, and the rate is influenced by temperature and wind[1]. They are typically deployed at high densities (200-400 per acre)[1][7].

  • Active (Aerosol) Dispensers: These are programmable devices that release a metered dose of pheromone at specific intervals[1]. They are used at a much lower density (1-2 per acre) and create a larger, more widespread plume[1][7].

Experimental Design & Data Interpretation

• How can I accurately measure the release rate of my dispensers?

  • The release rate can be determined by conducting a residual analysis of field-aged dispensers. This involves extracting the remaining Codlemone from the dispenser at various time points and quantifying it using gas chromatography (GC)[2][8]. A detailed protocol is provided in the "Experimental Protocols" section below.

• Why are my trap catches low even in untreated control plots?

  • Low trap catches in control plots could be due to several factors, including low pest population density in the area, improper trap placement, or competition from other pheromone sources in the vicinity.

• Is it better to have a higher number of dispensers or a higher release rate per dispenser?

  • Research suggests that increasing the number of dispensers per acre (point sources) provides more uniform coverage and is more effective for mating disruption than simply increasing the release rate of fewer dispensers[1].

Data Presentation

Table 1: Comparison of Codlemone Release Rates from Different Hand-Applied Dispenser Types Over 140 Days in the Field.

Dispenser Type	Initial Release Rate (µ g/hour )	Release Rate after 14 days (µ g/hour )	Release Rate after 140 days (µ g/hour )
Checkmate	52.22	7.99	0.52
Cidetrak	Not specified	3.79	0.28
Isomate-C plus	Not specified	7.27	2.51
Isomate-CTT	Not specified	Not specified	7.23

Data compiled from a study conducted in a high-elevation Utah apple orchard.[2]

Experimental Protocols

Protocol 1: Determination of Codlemone Release Rate by Residual Analysis

This protocol outlines the steps to determine the amount of pheromone remaining in a dispenser after a period of field aging.

Materials:

• Field-aged Codlemone dispensers

• Acetone (90 mL per dispenser)

• Methyl myristate (2 mL per dispenser)

• Flasks

• 100 mL volumetric flasks

• Gas chromatograph with a mass selective detector (GC/MS)

Procedure:

• Sample Preparation:

  • Collect dispensers from the field at predetermined intervals (e.g., 14, 30, 60, 90, 120, and 140 days).

  • Cut each individual dispenser into 1-1.5 cm pieces.

• Extraction:

  • Place the pieces of a single dispenser into a flask containing 90 mL of acetone and 2 mL of methyl myristate (as an internal standard).

  • Seal the flask and allow it to sit for a minimum of 8 hours to ensure complete extraction of the Codlemone.

• Dilution:

  • Transfer the contents of the flask to a 100 mL volumetric flask.

  • Rinse the original flask with a small amount of acetone and add it to the volumetric flask.

  • Bring the volume up to 100 mL with acetone.

  • Invert the flask several times to ensure thorough mixing.

• GC/MS Analysis:

  • Analyze the extract using a GC/MS to quantify the amount of Codlemone present relative to the internal standard.

• Calculating Release Rate:

  • The release rate can be calculated by subtracting the amount of Codlemone remaining at a given time point from the initial amount and dividing by the number of days in the field.

This protocol is modified from the work of Vince Hebert and Elizabeth Tomaszewska, Michigan State University.[2]

Visualizations

Caption: Workflow for assessing Codlemone dispenser field longevity.

Caption: Key factors influencing Codlemone dispenser performance.

References

• 1. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 2. extension.usu.edu [extension.usu.edu]
• 3. Articles | Decision Aid Systems [decisionaid.systems]
• 4. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 5. extension.usu.edu [extension.usu.edu]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Degradation of Codlemone in Dispensers due to UV Exposure

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of codlemone in dispensers when exposed to ultraviolet (UV) radiation.

Frequently Asked Questions (FAQs)

Q1: What is codlemone and why is its degradation a concern?

A1: Codlemone, the primary component of the codling moth sex pheromone, is chemically known as (E,E)-8,10-dodecadien-1-ol.[1][2] It is a biologically active compound used in mating disruption dispensers to control codling moth populations in orchards.[3] Degradation of codlemone is a significant concern because it leads to a loss of its biological efficacy. UV exposure can cause isomerization of the active (E,E) isomer into other geometric isomers such as (E,Z), (Z,E), and (Z,Z)-8,10-dodecadienol.[4] Some of these isomers are not only inactive but can be antagonistic, meaning they inhibit the attraction of male moths to the pheromone source, thereby reducing the effectiveness of the mating disruption strategy.[3][4]

Q2: What are the primary environmental factors that cause codlemone degradation in dispensers?

A2: The primary environmental factors responsible for codlemone degradation are exposure to ultraviolet (UV) radiation from sunlight and atmospheric oxygen.[3][5] These factors can accelerate the isomerization and oxidation of the codlemone molecule.[5] Temperature also plays a role, as higher temperatures can increase the rate of these degradation reactions and also affect the release rate of the pheromone from the dispenser.[5][6]

Q3: How can I protect codlemone from UV degradation in my experiments?

A3: To protect codlemone from UV degradation, it is recommended to incorporate UV stabilizers into the dispenser formulation.[5] There are two main types of UV stabilizers: UV absorbers and Hindered Amine Light Stabilizers (HALS).[7][8] UV absorbers, such as those from the benzophenone or benzotriazole classes (e.g., Chimassorb® 81, Tinuvin® P), work by absorbing harmful UV radiation and dissipating it as heat.[7][9][10] HALS, such as Chimassorb® 944, do not absorb UV radiation but instead act as radical scavengers, inhibiting the degradation process.[8][11] For optimal protection, a synergistic combination of a UV absorber and a HALS is often recommended.[7][8]

Q4: What are the expected degradation products of codlemone?

A4: Under UV exposure, the primary degradation products of (E,E)-8,10-dodecadien-1-ol (codlemone) are its geometric isomers: (E,Z)-8,10-dodecadien-1-ol, (Z,E)-8,10-dodecadien-1-ol, and (Z,Z)-8,10-dodecadien-1-ol.[4] Studies have shown that the presence of the (E,Z) and (Z,Z) isomers, in particular, can reduce male moth attraction.[4] In addition to isomerization, oxidation of the conjugated diene system can occur, leading to the formation of various oxidation products, though the specific structures of these are less commonly characterized in the literature.

Troubleshooting Guides

Problem 1: Rapid loss of codlemone activity in field trials.

• Question: My codlemone dispensers are losing their effectiveness much faster than expected in the field. What could be the cause?

• Answer: Rapid loss of activity is often due to the degradation of the active (E,E)-isomer of codlemone.

  • Possible Cause 1: Insufficient UV Protection. The dispenser matrix may not contain an adequate amount or the correct type of UV stabilizer. High-elevation orchards experience greater UV exposure, which can accelerate degradation.[3]

    • Solution: Incorporate a UV stabilizer package into your dispenser formulation. A combination of a UV absorber (e.g., a benzotriazole like Tinuvin® 234) and a HALS (e.g., Chimassorb® 944) is often more effective than a single stabilizer.[8][12] The recommended loading level for these stabilizers in polyolefins typically ranges from 0.1% to 1.0% by weight.[13]

  • Possible Cause 2: High Temperatures. Elevated temperatures in the field can accelerate both the degradation of codlemone and its release rate from the dispenser, leading to premature depletion.[5][6]

    • Solution: When designing experiments, consider the local climate and select a dispenser material with a release profile suitable for the expected temperature range.

Problem 2: Unexpected peaks in the gas chromatogram during codlemone analysis.

• Question: I am analyzing the residual codlemone content in my dispensers and see several unexpected peaks in the GC-MS chromatogram. What are they and where did they come from?

• Answer: Unexpected peaks can arise from several sources. A systematic approach is needed for identification.

  • Possible Cause 1: Codlemone Isomers. The most likely unexpected peaks are the geometric isomers of codlemone ((E,Z), (Z,E), and (Z,Z)). These are formed due to UV-induced photoisomerization.

    • Solution: To confirm, compare the retention times and mass spectra of the unknown peaks with those of commercially available synthetic standards of the codlemone isomers.

  • Possible Cause 2: Oxidation Products. If the dispensers have been exposed to air and UV light, oxidation of the codlemone molecule can occur.

    • Solution: Mass spectrometry can help in the tentative identification of these products by analyzing their fragmentation patterns. Look for masses corresponding to the addition of oxygen atoms (e.g., M+16, M+32).

  • Possible Cause 3: Contamination. The peaks could be from contaminants in the solvent, on the glassware, or from the dispenser matrix itself (e.g., plasticizers, oligomers).

    • Solution: Run a blank analysis with just the solvent. Also, perform an extraction of a "blank" dispenser (without codlemone) to identify any leachables from the polymer matrix. Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.[14]

Problem 3: Inconsistent results in UV stability studies.

• Question: I am conducting accelerated UV aging experiments on my codlemone dispensers, but the results are not reproducible. What could be causing this variability?

• Answer: Inconsistent results in accelerated aging studies can stem from variations in experimental conditions and sample preparation.

  • Possible Cause 1: Inconsistent UV Exposure. The intensity of the UV lamps in the aging chamber may not be uniform, or the distance of the samples from the lamps may vary.

    • Solution: Ensure that the UV aging chamber is properly calibrated and that the irradiance is consistent across the sample area. Rotate the positions of the samples periodically to ensure uniform exposure.

  • Possible Cause 2: Temperature and Humidity Fluctuations. Variations in temperature and humidity inside the chamber can affect the degradation rate.

    • Solution: Monitor and control the temperature and humidity within the chamber according to a standardized protocol (e.g., ASTM G154).[15]

  • Possible Cause 3: Inhomogeneous Dispenser Formulation. The UV stabilizer may not be uniformly dispersed within the polymer matrix of the dispenser.

    • Solution: Ensure that the blending process during dispenser manufacturing results in a homogeneous distribution of both the codlemone and the UV stabilizer. Analyze samples from different parts of a dispenser or from different dispenser batches to check for uniformity.

Data Presentation

Table 1: Codlemone Content and Release Rates from Different Commercial Dispensers after Field Aging

Dispenser Brand	Days in Field	Average Codlemone Remaining (mg)	Average Release Rate (µg/hr)
Isomate-CTT	0	200	-
14	-	10.5
90	-	6.34
140	93	7.23
Isomate-C Plus	0	180	-
14	-	7.27
120	-	2.51
140	6.5	-
Checkmate CM	0	220	-
14	-	5.5
140	25	-
Cidetrak CM	0	150	-
14	-	3.5
140	12.37	-

Data adapted from a study on dispenser performance in a high-elevation orchard.[3]

Table 2: Performance of UV Stabilizers in Protecting Polymers

UV Stabilizer Type	Trade Name Example	Mechanism of Action	Recommended for Codlemone Dispensers
UV Absorber (Benzophenone)	Chimassorb® 81	Absorbs UV radiation and dissipates it as heat.	Yes, especially in combination with a HALS.[7][8]
UV Absorber (Benzotriazole)	Tinuvin® 234	Absorbs UV radiation and dissipates it as heat.[12]	Yes, provides broad-spectrum UV protection.[10]
Hindered Amine Light Stabilizer (HALS)	Chimassorb® 944	Scavenges free radicals to inhibit photo-oxidation.[8][11]	Yes, provides long-term thermal and light stability.[8]

Experimental Protocols

Protocol for Accelerated UV Aging of Codlemone Dispensers

This protocol outlines a procedure for simulating the long-term effects of sun exposure on codlemone dispensers in a laboratory setting.

• Sample Preparation:

  • Prepare dispenser samples with and without the UV stabilizer(s) to be tested. Ensure a homogeneous distribution of all components.

  • Use a control group of dispensers that will not be exposed to UV light.

• Accelerated UV Aging:

  • Place the dispenser samples in a UV accelerated weathering chamber.

  • Set the chamber to a standardized cycle, for example, based on ASTM G154, which alternates between UV exposure and condensation.

  • Use UVA-340 lamps to simulate the short-wavelength UV radiation in sunlight.

  • Set the irradiance level to a constant value, for example, 0.89 W/m²/nm at 340 nm.

  • Maintain a constant temperature during the UV cycle (e.g., 60°C) and the condensation cycle (e.g., 50°C).

  • Expose the samples for a predetermined duration (e.g., 200, 400, 600, 800, 1000 hours), removing a subset of samples at each time point for analysis.

• Extraction of Codlemone:

  • Cut the aged dispenser samples into small pieces (approximately 1-1.5 cm).

  • Place the pieces into a flask with a known volume of a suitable solvent (e.g., acetone or hexane).

  • Add an internal standard (e.g., methyl myristate) to the solvent for accurate quantification.

  • Allow the extraction to proceed for at least 8 hours with occasional agitation.

  • Bring the final volume to a precise amount in a volumetric flask.

• GC-MS Analysis:

  • Analyze the extracts using a gas chromatograph coupled with a mass spectrometer (GC-MS).

  • Use a suitable capillary column (e.g., HP-INNOWax, 30 m x 0.25 mm, 0.25 µm).

  • Set the GC oven temperature program to achieve good separation of codlemone and its isomers. A typical program might start at 100°C, hold for 2 minutes, then ramp up to 220°C.

  • Use the mass spectrometer in both full scan mode to identify unknown peaks and in selected ion monitoring (SIM) mode for accurate quantification of codlemone and its known isomers.

  • Quantify the amount of remaining codlemone and the formed isomers by comparing their peak areas to that of the internal standard and a calibration curve.

Mandatory Visualizations

References

• 1. (E,E)-8,10-dodecadien-1-ol, 33956-49-9 [thegoodscentscompany.com]
• 2. 8,10-dodecadienyl alcohol [sitem.herts.ac.uk]
• 3. oit.edu [oit.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. specialchem.com [specialchem.com]
• 8. amazontele.com [amazontele.com]
• 9. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 10. researchgate.net [researchgate.net]
• 11. welltchemicals.com [welltchemicals.com]
• 12. plastics-rubber.basf.com [plastics-rubber.basf.com]
• 13. stobec.com [stobec.com]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. nist.gov [nist.gov]

Technical Support Center: Troubleshooting Low Trap Capture with Codlemone-Baited Traps

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and pest management professionals experiencing low capture rates with Codlemone-baited traps for the codling moth (Cydia pomonella).

Frequently Asked Questions (FAQs)

Q1: Why am I catching few or no codling moths in my Codlemone-baited traps?

A1: Low trap capture can be attributed to several factors, ranging from incorrect trap setup and maintenance to environmental conditions and the specific pest management strategies being employed in the area. A systematic approach to troubleshooting is recommended to identify the root cause.

Q2: How does the presence of mating disruption (MD) affect my trap captures?

A2: Mating disruption saturates an area with synthetic pheromones, which can significantly reduce the effectiveness of standard Codlemone traps.[1][2] This "trap shutdown" occurs because the male moths are overwhelmed by the pheromone, making it difficult for them to locate the point source of the trap's lure.[1] In orchards with mating disruption, it is crucial to use high-load (10x) pheromone lures or combination lures that include other attractants like pear ester.[2][3][4]

Q3: What is the optimal placement for a Codlemone-baited trap?

A3: Proper trap placement is critical for maximizing capture rates. Traps should be positioned in the upper third of the tree canopy, as this is where adult moths are most active.[3][5] Ensure the trap entrance is not obstructed by foliage or branches and is parallel to the prevailing wind direction to facilitate pheromone dispersal.[6][7] Avoid placing traps at the very edge of an orchard block; instead, place them a few rows in.[5][8]

Q4: How often should I check my traps and replace the lures and liners?

A4: Traps should be checked at least once a week.[3][8] During critical monitoring periods, such as establishing a biofix, daily or every-other-day checks are recommended.[6] Lure longevity varies by manufacturer and environmental conditions, so always follow the manufacturer's replacement recommendations, which is typically every 3-4 weeks.[9] Sticky liners should be replaced when they become dirty, covered in debris, or after approximately 30 moths have been captured.[3][8]

Q5: Can weather conditions impact trap capture rates?

A5: Yes, weather plays a significant role. Codling moth flight and mating activity are influenced by temperature, with activity often beginning when evening temperatures exceed 60°F (15.5°C). Wind and rain can also affect the pheromone plume from the lure, potentially reducing the trap's effective range.[10]

Troubleshooting Guide

If you are experiencing low trap captures, use the following guide to diagnose and resolve the issue.

Step 1: Verify Lure and Trap Integrity

Potential Issue	Recommended Action
Expired or Improperly Stored Lure	Lures should be stored in a freezer until use to maintain their efficacy.[1][10] Check the expiration date and ensure you are using fresh lures each season.[1]
Incorrect Lure Type for Conditions	In orchards with mating disruption, standard 1x Codlemone lures are often ineffective.[4][10] Switch to a high-load (10x) lure or a combination lure containing pear ester (CM-DA).[3][4]
Contaminated Lure or Trap	Always handle lures with gloves to avoid contamination with other scents.[11][12] Do not handle different types of pheromone lures with the same gloves.
Damaged or Incorrectly Assembled Trap	Ensure the trap is assembled correctly according to the manufacturer's instructions.[4] Check for and repair any damage from wind or animals.[10]

Step 2: Assess Trap Placement and Density

Potential Issue	Recommended Action
Improper Trap Height	Traps should be in the upper third of the tree canopy.[3][5] Traps placed too low will have significantly lower capture rates.
Obstructed Trap Entrance	Clear away any leaves, branches, or fruit that may be blocking the trap entrance.[3][10]
Poor Location within Orchard	Move traps away from the immediate edge of the orchard and into the block by several rows.[5][8]
Insufficient Trap Density	For effective monitoring, a density of one trap per 2.5 acres is recommended to detect low population levels.[3][8][13]

Step 3: Evaluate Environmental and Biological Factors

Potential Issue	Recommended Action
Low Pest Pressure	It is possible that the codling moth population in the area is genuinely low. Consider conducting visual inspections of fruit for damage to confirm this.[4]
Unfavorable Weather	Cool, windy, or rainy weather can suppress moth flight and reduce trap captures.[10] Monitor weather conditions and correlate them with trap data.
Incorrect Timing of Trap Deployment	Traps should be placed in the orchard before the first moth emergence, typically by the pink stage of apple bud development or by 100 degree days.[3][8]

Experimental Protocols

Protocol 1: Establishing a Biofix for Codling Moth

The "Biofix" is the date of the first sustained flight of codling moths, which is used to initiate degree-day models for timing pest management interventions.

• Trap Placement: Deploy Codlemone-baited traps prior to the first bloom.[9]

• Monitoring Frequency: Check traps daily or every other day.[6]

• Establishing Biofix: The biofix is determined when at least two male codling moths are captured on two consecutive nights.[9]

• Degree-Day Accumulation: Once the biofix is established, begin calculating accumulated degree days using a base temperature of 50°F (10°C) to predict key life cycle events.[9]

Visual Guides

References

• 1. Monitoring Codling Moth In and Near Mating Disruption Orchards [sacvalleyorchards.com]
• 2. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 3. Articles | Decision Aid Systems [decisionaid.systems]
• 4. suterra.com [suterra.com]
• 5. Using pheromone traps to monitor moth activity in orchards - MSU Extension [canr.msu.edu]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 8. Monitoring and Identification | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 9. extension.colostate.edu [extension.colostate.edu]
• 10. Managing Codling Moth in Montana - Western Agricultural Research Center | Montana State University [agresearch.montana.edu]
• 11. Codling moths in home orchards | UMN Extension [extension.umn.edu]
• 12. How to setup monitoring traps for tree fruit insect pests, like codling moth | Purdue University Facts for Fancy Fruit [fff.hort.purdue.edu]
• 13. Codling Moth Biology and Ecology | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]

Technical Support Center: Optimizing Codlemone Efficacy in High-Density Codling Moth Populations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the efficacy of Codlemone for managing high-density codling moth (Cydia pomonella) populations. This resource offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is Codlemone and how does it work?

Codlemone, the primary component of the codling moth sex pheromone, is (E,E)-8,10-dodecadien-1-ol. It functions through a mechanism called mating disruption.[1] By permeating the atmosphere with synthetic Codlemone, the ability of male moths to locate females for mating is significantly impaired. This leads to a reduction in successful mating events and subsequently, a decrease in the pest population over time.

Q2: Why is the efficacy of Codlemone reduced in high-density codling moth populations?

In high-density populations, the probability of male moths locating females by chance increases, even in a pheromone-saturated environment. The sheer number of moths can overwhelm the mating disruption effect.[2] Additionally, in orchards with a history of high pest pressure, a larger reservoir of mated females may already be present, contributing to ongoing crop damage.[2]

Q3: What are the key factors influencing the effectiveness of Codlemone-based mating disruption?

Several factors can impact the success of a Codlemone mating disruption program:

• Pest Population Density: Mating disruption is most effective at low to moderate pest population densities.[2]

• Dispenser Density and Distribution: A higher density of pheromone release points generally leads to more effective disruption and reduced fruit injury.[3][4]

• Dispenser Technology and Release Rate: Different dispenser types have varying release rates and longevity, which can affect season-long efficacy.[5][6]

• Orchard Characteristics: Orchard size, tree canopy density, and wind conditions can influence pheromone distribution.

• Immigration of Mated Females: Orchards located near untreated areas may experience an influx of already mated females, reducing the overall effectiveness of the program.

Q4: Can Codlemone be used in combination with other pest control methods?

Yes, integrating Codlemone with other control strategies is often recommended, especially in high-density situations. This approach, known as Integrated Pest Management (IPM), can include:

• Insecticides: Targeted insecticide applications can be used to reduce the initial pest population to a level where mating disruption can be more effective.

• Kairomones: The addition of pear ester, a kairomone that attracts both male and female codling moths, can enhance monitoring and, in some cases, improve control when used with Codlemone.[7]

• Attract-and-Kill Strategies: These formulations combine Codlemone with a contact insecticide, luring male moths to a lethal source.[8]

Q5: Are there concerns about codling moth resistance to Codlemone?

While resistance to Codlemone in the form of behavioral changes has been a topic of research, the primary concern for resistance is often related to the insecticides used in conjunction with mating disruption. However, monitoring for any changes in moth behavior and response to Codlemone is a crucial aspect of a long-term management strategy.

Troubleshooting Guide

Problem: High levels of fruit damage despite using Codlemone dispensers.

Potential Cause	Troubleshooting Steps
High Initial Population Density	1. Assess Population: Use high-load pheromone traps with a pear ester kairomone to accurately monitor both male and female populations. 2. Initial Knockdown: Apply a targeted insecticide treatment at the beginning of the season to lower the pest pressure before deploying Codlemone dispensers.
Insufficient Dispenser Density	1. Increase Dispenser Rate: Research has shown that higher densities of pheromone sources provide superior disruption.[4] Consider increasing the number of dispensers per hectare, especially around orchard borders. 2. Uniform Distribution: Ensure dispensers are placed evenly throughout the orchard, following the manufacturer's recommendations for height and placement within the tree canopy.
Immigration of Mated Females	1. Border Treatments: Create a buffer zone by treating the perimeter of the orchard with a higher density of dispensers or with an attract-and-kill product. 2. Area-Wide Management: Collaborate with neighboring orchards to implement a coordinated mating disruption program to reduce the overall regional pest pressure.
Improper Dispenser Timing or Type	1. Application Timing: Deploy dispensers before the first moth flight of the season. 2. Dispenser Choice: Select a dispenser with a release rate and longevity appropriate for the length of the codling moth flight season in your region. Refer to the data tables below for comparisons of different dispenser types.[5][6]

Problem: Low or no male moth capture in monitoring traps within the treated area.

Potential Cause	Troubleshooting Steps
"Trap Shutdown" due to Effective Mating Disruption	1. Use High-Load Lures: Standard pheromone lures may not be attractive enough in a pheromone-saturated environment. Use high-load Codlemone lures, often in combination with pear ester, for more accurate monitoring.[9] 2. Assess Fruit Damage: Rely on direct fruit inspection to gauge the effectiveness of the program, as trap catch may not be a reliable indicator.
Incorrect Trap Placement	1. Trap Height and Location: Place traps in the upper third of the tree canopy, consistent with codling moth flight behavior.

Data Presentation

Table 1: Comparison of Codlemone Dispenser Release Rates Over Time

Dispenser Brand	Initial Release Rate (µ g/hour )	Release Rate after 14 Days (µ g/hour )	Release Rate after 90 Days (µ g/hour )	Release Rate after 140 Days (µ g/hour )
Isomate-C plus	7.27	-	-	2.51
Isomate-CTT	-	13.89	6.34	7.23
Checkmate	52.22	7.99	-	0.52
Cidetrak	-	3.79	-	0.28

Data adapted from a study conducted in a Utah apple orchard.[5]

Table 2: Efficacy of Mating Disruption Formulations in Relation to Codling Moth Population Density

Formulation	Population Density	Efficacy (Fruit Damage Reduction %)
Ecodian CP	Low	81.2%
Ecodian CP	High	62.1%
Isomate CTT	Low	95.8%
Isomate CTT	High	54.2%

Data adapted from field experiments comparing two commercial pheromone preparations.[2]

Experimental Protocols

Protocol 1: Field Efficacy Trial for Codlemone Mating Disruption

This protocol outlines a method for evaluating the effectiveness of a Codlemone mating disruption program in a high-density population.

1. Experimental Design:

• Select replicated plots of at least 1 hectare each.

• Establish both treated (mating disruption) and untreated control plots.

• To minimize interference, ensure a buffer zone of at least 100 meters between plots.

2. Treatment Application:

• In the treated plots, deploy Codlemone dispensers at the desired density (e.g., 500-1000 dispensers/ha) before the anticipated first flight of the codling moth.[2]

• Distribute dispensers uniformly throughout the canopy, typically in the upper third of the trees.

3. Monitoring and Data Collection:

• Deploy high-load Codlemone traps combined with a pear ester lure in both treated and control plots to monitor male and female moth populations.

• Inspect a random sample of at least 1,000 fruits per plot at regular intervals and at harvest to assess the percentage of fruit damage.

• Record the number of larvae found in corrugated cardboard bands placed around tree trunks to estimate the overwintering population.[2]

4. Data Analysis:

• Calculate the efficacy of the mating disruption treatment using Abbott's formula: Efficacy (%) = [(% damage in control - % damage in treated) / % damage in control] x 100.

• Statistically compare moth trap captures and fruit damage between treated and control plots using appropriate statistical tests (e.g., t-test or ANOVA).

Protocol 2: Wind Tunnel Bioassay for Male Codling Moth Response to Codlemone

This protocol details a laboratory-based method to evaluate the behavioral response of male codling moths to different Codlemone formulations or blends.

1. Insect Rearing:

• Rear codling moth larvae on an artificial diet under controlled conditions (e.g., 23°C, 60% RH, 16:8 L:D photoperiod).[10]

• Separate male pupae to ensure a supply of virgin males for the bioassay.

2. Wind Tunnel Setup:

• Use a Plexiglas wind tunnel (e.g., 0.9 x 0.9 x 3 m) with controlled airflow (e.g., 0.3 m/s), temperature (e.g., 20-26°C), and light intensity.[10][11]

3. Stimulus Preparation and Delivery:

• Load a rubber septum or other dispenser with a precise amount of the Codlemone formulation to be tested (e.g., 10 µg).[10]

• Place the dispenser at the upwind end of the wind tunnel.

4. Bioassay Procedure:

• Introduce individual 2-3 day old virgin male moths into the downwind end of the tunnel.[11]

• Observe and record the following behaviors for a set period (e.g., 3 minutes): wing fanning, taking flight, upwind flight, and contact with the pheromone source.[10]

• Test a sufficient number of males for each treatment (e.g., 15-20) and a control (solvent only).[11]

5. Data Analysis:

• Analyze the percentage of males exhibiting each behavior for the different treatments using statistical tests such as chi-square or logistic regression.

Protocol 3: Electroantennography (EAG) for Assessing Antennal Response to Codlemone

EAG is an electrophysiological technique to measure the response of a moth's antenna to volatile compounds.

1. Insect and Antenna Preparation:

• Immobilize a male codling moth.

• Carefully excise one antenna at its base under a dissection microscope.

• Mount the antenna between two electrodes using a conductive gel. The base of the antenna is connected to the reference electrode, and the tip to the recording electrode.

2. Stimulus Preparation and Delivery:

• Prepare serial dilutions of Codlemone in a solvent like hexane (e.g., 0.01 to 100 µg/µL).

• Apply a standard volume (e.g., 10 µL) of each dilution onto a filter paper strip and insert it into a Pasteur pipette.

• Deliver a puff of air through the pipette to direct the odorant over the antenna.

3. Data Recording and Analysis:

• Record the electrical potential (in millivolts) generated by the antenna in response to each stimulus using an EAG system.

• Measure the amplitude of the negative voltage deflection for each response.

• Generate a dose-response curve by plotting the EAG response against the logarithm of the Codlemone concentration.

Mandatory Visualizations

Caption: Simplified signaling pathway of Codlemone perception in male codling moths.

Caption: Workflow for a field trial evaluating Codlemone efficacy.

Caption: Logical troubleshooting flow for poor Codlemone efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. inhort.pl [inhort.pl]
• 3. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 4. Higher densities of distributed pheromone sources provide disruption of codling moth (Lepidoptera: Tortricidae) superior to that of lower densities of clumped sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. extension.usu.edu [extension.usu.edu]
• 6. scispace.com [scispace.com]
• 7. Frontiers | Future semiochemical control of codling moth, Cydia pomonella [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. extension.usu.edu [extension.usu.edu]
• 10. Wind Tunnel and Field Evaluation of Trapping Efficiency of Semiochemical Baited Camera-Traps for Capturing Codling Moth (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Variability in Codlemone Field Trial Results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Codlemone field trials for codling moth (Cydia pomonella) mating disruption.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve unexpected or variable results in your Codlemone field trials.

Issue 1: Higher than expected moth captures in monitoring traps within the mating disruption plot.

Possible Cause	Troubleshooting Steps
High Initial Pest Population	In orchards with a history of high codling moth pressure, mating disruption alone may not be sufficient in the first one to two seasons.[1][2] Action: Implement a complete or nearly-complete spray program in conjunction with mating disruption for the initial seasons to lower the moth population.[1][2]
Improper Trap Type or Lure	Standard pheromone lures can be overwhelmed by the high concentration of Codlemone in a mating disruption environment, leading to inaccurate readings.[1][2][3]
Action: Use high-load (10x) Codlemone lures or combination lures containing both Codlemone and a kairomone like pear ester (e.g., CM-DA Combo lure), which attracts both males and females.[1][2][3][4]
Incorrect Trap Placement and Density	Traps placed too low in the canopy, too close to the edge of the block, or at an insufficient density will not provide an accurate representation of the moth population.[4][5][6]
Action: Place traps in the upper third of the tree canopy.[4][5][6] Use a density of at least one trap per 2.5-5 acres.[4][5]
Mated Females Flying In	Mating disruption does not kill moths, and mated females can migrate into the treated plot from nearby untreated areas.[7]
Action: If possible, establish a buffer zone around the trial plot or use border sprays. For effective mating disruption, a minimum of 10 contiguous acres is recommended.[1][2][7]
Ineffective Dispenser Distribution	Uneven dispenser placement can create "gaps" in the pheromone cloud, allowing males to locate females.
Action: Ensure dispensers are distributed uniformly throughout the orchard, paying special attention to borders and "hot spots" with historically high damage.[1] For hand-applied dispensers, aim for a grid-like pattern.

Issue 2: Significant fruit damage despite low moth captures in traps.

Possible Cause	Troubleshooting Steps
"Trap Shutdown"	The high concentration of Codlemone from the dispensers may be so effective that it prevents males from finding not only females but also the monitoring traps, giving a false impression of low population density.[8]
Action: In addition to pheromone-only traps, use traps with a combination lure (Codlemone + pear ester) to monitor both male and female activity.[8] Also, conduct visual inspections of fruit for damage at key times, such as at the end of the first generation, mid-season, and before harvest.
Secondary Pests	Damage may be caused by other pests that are not targeted by Codlemone. The absence of broad-spectrum insecticides used in conventional programs can sometimes lead to an increase in secondary pest populations.[7]
Action: Identify the pest causing the damage. If it is not codling moth, a targeted control measure for that specific pest may be necessary.
Early Season Mating	Dispensers may have been deployed after the first moths emerged and mated.
Action: Deploy Codlemone dispensers before the first expected moth flight, typically around the time of first bloom.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal density for Codlemone dispensers?

A1: The optimal density depends on the type of dispenser used. Here are some general guidelines:

Dispenser Type	Recommended Density per Acre
Hand-Applied (Passive)	200 - 400
High-Load (Meso)	18 - 36
Aerosol (Active)	1 - 2

Data sourced from Utah State University Extension.[1]

Q2: How should I place the dispensers in the orchard?

A2: For optimal performance, dispensers should be placed in the upper third of the tree canopy.[1][5][6] This is because codling moth mating activity is most prevalent in this area, and the pheromone, being heavier than air, will diffuse downwards.

Q3: How do I properly monitor a Codlemone field trial?

A3: Effective monitoring is crucial for assessing the efficacy of your trial. The following table outlines the key steps:

Parameter	Protocol
Trap Type	Use large delta or wing-style traps.[5]
Lure Selection	In mating disruption orchards, use high-load (10x) Codlemone lures or CM-DA Combo lures (Codlemone + pear ester).[1][2][3][4]
Trap Density	A minimum of one trap per 2.5-5 acres is recommended.[4][5]
Trap Placement	Hang traps in the upper third of the tree canopy, ensuring the entrance is not obstructed by foliage.[4][5][6]
Monitoring Frequency	Check traps at least once a week.[4]
Trap Maintenance	Remove captured moths at each check. Replace sticky liners after 20-30 moths are caught or when they become dirty.[4][5] Replace lures according to the manufacturer's instructions.

Q4: What are the differences in release rates between various Codlemone dispenser products?

A4: Release rates can vary significantly between products and change over the course of the season. A study conducted in Utah provided the following insights into the release rates of four different hand-applied dispensers over 140 days:

Dispenser Brand	Initial Release Rate (µ g/hour )	Release Rate after 140 days (µ g/hour )	Remaining Codlemone after 140 days
Isomate-CTT	High	Highest of the four tested	Highest of the four tested
Checkmate	Highest of the four tested	Low	Low
Cidetrak	Lowest of the four tested	Lowest of the four tested	Low

This data is a qualitative summary of a study by Murray, M. (2009). Analysis of Codling Moth Mating Disruption Dispensers in a High-Elevation Northern Utah Apple Orchard. Utah State University Extension.

Q5: Can environmental factors affect the results of my Codlemone trial?

A5: Yes, environmental factors can play a significant role. Strong winds can dissipate the pheromone plume, reducing its effectiveness. High temperatures can increase the release rate of passive dispensers, potentially shortening their lifespan.[9]

Visualizations

Caption: Mechanism of Codling Moth Mating Disruption.

Caption: Troubleshooting Workflow for Codlemone Field Trials.

References

• 1. scispace.com [scispace.com]
• 2. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 3. extension.usu.edu [extension.usu.edu]
• 4. Articles | Decision Aid Systems [decisionaid.systems]
• 5. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 6. How to setup monitoring traps for tree fruit insect pests, like codling moth | Purdue University Facts for Fancy Fruit [fff.hort.purdue.edu]
• 7. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 8. Monitoring Codling Moth In and Near Mating Disruption Orchards [sacvalleyorchards.com]
• 9. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]

Adjusting Codlemone release rates for different temperature conditions

Welcome to the Technical Support Center for Codlemone utilization. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on adjusting Codlemone release rates for different temperature conditions and to offer troubleshooting support for related experiments.

Frequently Asked Questions (FAQs)

Q1: How does temperature affect the release rate of Codlemone from passive dispensers?

A1: The release rate of Codlemone from passive dispensers, such as hand-applied pheromone-releasing septa or spirals, is directly influenced by ambient temperature. Higher temperatures increase the volatility of the pheromone, leading to a higher release rate. Conversely, lower temperatures will decrease the release rate. This relationship is a critical factor to consider when planning experiments under variable temperature conditions. The release rate from these dispensers is also a function of wind speed, with higher wind speeds generally increasing the release rate[1].

Q2: Are all types of Codlemone dispensers affected by temperature in the same way?

A2: No. While passive dispensers are highly dependent on temperature, aerosol dispensers have a mechanically controlled release rate. These active dispensers release the pheromone formulation at programmed intervals, making their release rate independent of ambient temperature fluctuations[1].

Q3: What is the optimal temperature for codling moth mating activity?

A3: Codling moth mating activity is significantly influenced by temperature. Mating and egg-laying primarily occur around dusk. Research has shown that male codling moth behavior is greatly impeded when temperatures fall below 60°F (15.5°C), with little to no mating occurring at these cooler temperatures.

Q4: How can I ensure a consistent release rate of Codlemone in my experiments despite fluctuating temperatures?

A4: For experiments requiring a consistent release rate, using aerosol-based dispensers is recommended as their output is mechanically controlled and not dependent on temperature[1]. If using passive dispensers, it is crucial to monitor the ambient temperature and adjust experimental parameters or data interpretation accordingly. For laboratory-based experiments, conducting them in a temperature-controlled environment is the most effective method to ensure consistency.

Q5: Can high temperatures lead to a premature depletion of Codlemone from passive dispensers?

A5: Yes, prolonged exposure to high temperatures will accelerate the release of Codlemone from passive dispensers, potentially leading to their premature depletion. This can reduce the efficacy of mating disruption efforts over the intended lifespan of the dispenser. It is important to select dispensers with a known longevity profile suitable for the expected temperature conditions of your study area.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low efficacy of mating disruption at the beginning of the season.	Temperatures are too low for significant codling moth flight and mating activity.	- Monitor dusk temperatures. Mating activity is minimal below 60°F (15.5°C). - Delay dispenser deployment until temperatures are consistently in the active range for codling moths to conserve the pheromone.
Unexpectedly rapid decline in dispenser efficacy during a heatwave.	High temperatures are causing an accelerated release of Codlemone from passive dispensers, leading to premature depletion.	- In areas with consistently high temperatures, consider using dispensers with a higher initial pheromone load or a formulation designed for slower release at high temperatures. - For future experiments in such conditions, a split application of dispensers might be a viable strategy.
Inconsistent results in field trials across different locations.	Variations in ambient temperature and wind speed between locations are affecting the release rates of passive dispensers differently.	- Install data loggers at each field site to record temperature and wind speed. - Correlate these environmental factors with your experimental outcomes to account for their influence on pheromone release.
Failure to disrupt mating despite using the recommended number of dispensers.	The orchard or experimental area has a very high population of codling moths. Mating disruption is most effective in low to moderate pest population densities.[2][3]	- Augment mating disruption with other control methods to reduce the initial pest population. - Increase the density of dispensers, especially around the borders of the orchard, to create a stronger pheromone plume.[3]
Low trap captures in monitoring traps within a mating disruption area.	The high concentration of synthetic pheromone from the dispensers is outcompeting the lures in the traps.	- This is an expected outcome and indicates that the mating disruption is likely working. - To monitor populations within a disrupted area, use high-load pheromone lures or lures that also contain a pear ester, which is attractive to both male and female moths.[3]

Data Presentation

The following table summarizes the effect of different constant temperatures on the weight loss of two types of passive pheromone dispensers over approximately 120 days. This data can be used to estimate the relative release rates at various temperatures.

Temperature (°C)	Dispenser Type	Average Initial Weight (g)	Average Final Weight (g)	Average Weight Loss (g)
5	Isonet	1.525	1.487	0.038
5	Rak	4.837	4.823	0.014
10	Isonet	1.525	1.425	0.100
10	Rak	4.837	4.793	0.044
15	Isonet	1.525	1.335	0.190
15	Rak	4.837	4.723	0.114
20	Isonet	1.525	1.205	0.320
20	Rak	4.837	4.633	0.204
25	Isonet	1.525	1.095	0.430
25	Rak	4.837	4.543	0.294
30	Isonet	1.525	1.045	0.480
30	Rak	4.837	4.500	0.337
Data adapted from a study on pheromone release from passive dispensers. The weight loss is directly proportional to the amount of pheromone released.[4]

The following table presents the average release rates of four different commercial Codlemone dispensers over a 140-day period in a field study. While specific temperatures are not provided, this data illustrates the variability in release profiles among different products under real-world conditions.

Dispenser Brand	Day 0 Release Rate (µ g/hour )	Day 14 Release Rate (µ g/hour )	Day 90 Release Rate (µ g/hour )	Day 120 Release Rate (µ g/hour )	Day 140 Release Rate (µ g/hour )
Checkmate	52.22	7.99	-	-	0.52
Isomate-CTT	-	13.89	6.34	-	7.23
Isomate-C plus	-	7.27	-	-	-
Cidetrak	-	3.79	-	-	0.28
Data from a study conducted in a Utah apple orchard.[5]

Experimental Protocols

Protocol 1: Measuring Codlemone Release Rate Using a Volatile Collection System

This protocol describes a laboratory method for determining the release rate of Codlemone from passive dispensers under controlled temperature and airflow.[5][6]

Materials:

• Volatile collection chambers (glass or Teflon)

• Source of carbon-purified air

• Flow meter

• Adsorbent traps (e.g., Super Q)

• Solvent for elution (e.g., acetone or dichloromethane)

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• Internal standard (e.g., methyl myristate)

• Temperature-controlled incubator or environmental chamber

Methodology:

• Place a single Codlemone dispenser inside a volatile collection chamber.

• Place the chamber in a temperature-controlled environment set to the desired experimental temperature.

• Pass a stream of purified air through the chamber at a constant, known flow rate (e.g., 1.0 L/min).

• Position an adsorbent trap at the outlet of the chamber to capture the volatilized Codlemone.

• Collect volatiles for a predetermined period (e.g., 2-4 hours). The collection time may need to be adjusted based on the expected release rate.

• After the collection period, remove the adsorbent trap and elute the trapped Codlemone using a small, precise volume of solvent.

• Add a known amount of an internal standard to the eluate.

• Analyze the sample using GC-FID or GC-MS to quantify the amount of Codlemone collected.

• Calculate the release rate in µ g/hour by dividing the total amount of Codlemone collected by the duration of the collection period.

Protocol 2: Determining Residual Codlemone in Dispensers

This protocol outlines the procedure for measuring the amount of Codlemone remaining in a dispenser after a period of use, which can be used to calculate the average release rate over that period.

Materials:

• Used Codlemone dispensers

• Solvent (e.g., hexane or dichloromethane)

• Scintillation vials or other suitable glass containers

• Vortex mixer or shaker

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• Internal standard

Methodology:

• Carefully remove the used dispenser from the field or experimental setup.

• Place the entire dispenser into a glass vial.

• Add a precise volume of solvent to the vial, ensuring the dispenser is fully submerged.

• Seal the vial and agitate it for a set period (e.g., 1-2 hours) to extract the remaining Codlemone.

• Take a known volume of the solvent extract and transfer it to a new vial for analysis.

• Add a known amount of an internal standard.

• Analyze the sample using GC-FID or GC-MS to determine the concentration of Codlemone.

• Calculate the total amount of residual Codlemone in the dispenser.

• The average release rate can be estimated by subtracting the residual amount from the initial amount and dividing by the duration of deployment.

Mandatory Visualizations

Caption: Experimental workflow for measuring Codlemone release rates.

Caption: Relationship between temperature and Codlemone release rate.

References

• 1. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 2. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 3. scispace.com [scispace.com]
• 4. The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. extension.usu.edu [extension.usu.edu]
• 6. Evaluation of pheromone release from commercial mating disruption dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Codlemone and Synergistic Plant Volatile Blends

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the optimization of codlemone and synergistic plant volatile blends for the management of the codling moth (Cydia pomonella).

Troubleshooting Guides

Issue: Reduced or No Synergistic Effect Observed in Blends

Possible Cause	Troubleshooting Step
Incorrect Blend Ratio: The ratio of codlemone to the synergistic plant volatile is critical. Ratios that are too high or too low can fail to produce a synergistic effect and may even be antagonistic.[1][2]	- Verify Blend Ratio: Double-check all calculations and measurements used to prepare the blend. - Test a Range of Ratios: Conduct dose-response experiments with a series of blend ratios (e.g., 1:1, 1:10, 1:100, 1:1000 of codlemone to plant volatile) to identify the optimal synergistic ratio. Wind tunnel bioassays have shown that a 1:100 ratio of codlemone to certain plant volatiles can be highly effective.[1][2] - Consult Literature: Review published studies for empirically determined optimal ratios for the specific plant volatiles you are using.
Inappropriate Volatile Compound: Not all plant volatiles are synergistic with codlemone. Some may have no effect or can even be inhibitory.	- Screen Potential Synergists: If you are testing novel plant volatiles, perform preliminary screening using electroantennography (EAG) to confirm antennal responses in C. pomonella. - Behavioral Assays: Follow up EAG with behavioral assays (e.g., wind tunnel or field trapping) to confirm a synergistic effect on moth attraction. - Review Known Synergists: Focus on plant volatiles with demonstrated synergistic effects, such as pear ester ((E,Z)-2,4-ethyl decadienoate), (E)-β-farnesene, linalool, and acetic acid.[1][3][4][5][6]
Lure Degradation or Improper Release Rate: The release rate and stability of the compounds from the lure are crucial for attraction.[3][7]	- Analyze Lure Composition: Use gas chromatography (GC) to analyze the release rates and ratio of compounds from freshly prepared and aged lures. - Protect from Degradation: Store lures in a cool, dark environment and consider adding antioxidants if degradation is suspected. Be aware that codlemone can isomerize on the surface of dispensers.[8] - Optimize Dispenser Type: The material and design of the dispenser can significantly affect release rates. Experiment with different types of dispensers (e.g., rubber septa, membrane-based) to achieve the desired release profile.[3]

Issue: High Variability in Experimental Results

Possible Cause	Troubleshooting Step
Inconsistent Environmental Conditions: Temperature, wind speed, and light can all influence moth behavior and the dispersal of volatile plumes.	- Standardize Laboratory Conditions: In wind tunnel assays, maintain consistent temperature, humidity, light intensity (typically red light), and air speed (e.g., 0.3 m/s).[9] - Monitor Field Conditions: In field experiments, record environmental data and consider this during data analysis. Avoid conducting trials during extreme weather events.
Variable Insect Physiological State: The age, mating status, and time of day can affect the responsiveness of male moths.	- Use Moths of a Consistent Age: Use male moths of a specific age (e.g., 2-3 days old) for bioassays.[2] - Use Virgin Moths: Ensure male moths used in experiments are virgin, as mating can alter their responsiveness to pheromones. - Conduct Assays During Scotophase: Perform behavioral assays during the moth's active period (scotophase) when they are most responsive to pheromones.[9]
Experimental Design Flaws: Improper randomization, trap placement, or lack of appropriate controls can lead to skewed results.	- Proper Randomization: Ensure treatments are fully randomized in your experimental design. - Sufficient Trap Spacing: In field trials, ensure traps are spaced far enough apart to avoid interference (e.g., at least 20-50 meters).[10][11] - Include Controls: Always include a negative control (blank lure) and a positive control (codlemone alone) in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most effective known synergistic plant volatile to blend with codlemone?

A1: Pear ester ((E,Z)-2,4-ethyl decadienoate) is one of the most well-documented and effective synergistic plant volatiles for increasing the attraction of both male and female codling moths to codlemone.[11][12][13] Blends of codlemone and pear ester have been shown to significantly increase moth capture in traps compared to codlemone alone, particularly in orchards under mating disruption.[11][12] Other effective synergists include (E)-β-farnesene, linalool, and acetic acid.[1][4][5]

Q2: What is the optimal blend ratio of codlemone to plant volatiles?

A2: The optimal blend ratio can vary depending on the specific plant volatile. However, studies have shown that a 1:100 ratio of codlemone to certain apple volatiles, such as linalool and (E)-β-farnesene, significantly increases male attraction in wind tunnel assays.[1][2] For pear ester, effective commercial lures often contain equal amounts (e.g., 3 mg) of both codlemone and pear ester.[11][12][13] It is recommended to conduct dose-response experiments to determine the optimal ratio for your specific research context.

Q3: How can I determine if a novel plant volatile is a good candidate for a synergistic blend?

A3: A two-step process is recommended. First, use electroantennography (EAG) to screen for compounds that elicit an antennal response from codling moths.[14] This provides a rapid method to identify neurophysiologically active compounds. Second, for compounds that show a positive EAG response, conduct behavioral bioassays, such as wind tunnel experiments or field trapping studies, to confirm that the compound acts as a synergist and increases attraction to codlemone.[9][10]

Q4: What are "attract and kill" strategies and how do they relate to synergistic blends?

A4: "Attract and kill" is a pest management strategy that uses a semiochemical lure, such as a synergistic blend of codlemone and plant volatiles, to attract the target pest to a point source that also contains a killing agent, typically an insecticide like permethrin.[15][16][17] The highly attractive nature of synergistic blends can enhance the efficacy of the "attract and kill" approach by drawing more moths to the lethal source.[18] This method uses significantly less insecticide than broadcast applications.[15]

Q5: Can adding multiple plant volatiles to codlemone further increase attraction?

A5: Not necessarily. Some studies have found that adding two or four of the most active plant compounds to codlemone did not enhance attraction over blends of codlemone with a single plant compound.[1][2] However, a four-component blend of pear ester, DMNT, linalool oxide, and acetic acid has been identified as a potent lure for both sexes of codling moth.[3] Therefore, the effect of multi-component blends should be evaluated on a case-by-case basis.

Data Presentation

Table 1: Efficacy of Codlemone and Plant Volatile Blends in Wind Tunnel Bioassays

Treatment (Release Rate)	% Males Attracted to Source
Codlemone alone (1 pg/min)	37%[1][2]
Codlemone (1 pg/min) + Racemic Linalool (100 pg/min)	60%[1][2]
Codlemone (1 pg/min) + (E)-β-Farnesene (100 pg/min)	58%[1][2]
Codlemone (1 pg/min) + (Z)-3-Hexen-1-ol (100 pg/min)	56%[1][2]
Codlemone (1 pg/min) + Dodecanol (100 pg/min)	56%[1][2]

Table 2: Field Trapping Results with Codlemone and Pear Ester Lures in Mating Disruption Orchards

Lure Type (Loading)	Mean Moths Captured (Males + Females)
Codlemone (1 mg)	Significantly lower than Combo lure[11][13]
Codlemone (10 mg)	No significant improvement over 1 mg lure[11][13]
Pear Ester (3 mg)	Significantly lower than Combo lure[11][13]
Codlemone (3 mg) + Pear Ester (3 mg) (Combo Lure)	Significantly higher than all other lures[11][13]

Experimental Protocols

1. Electroantennography (EAG) Screening of Plant Volatiles

• Objective: To rapidly screen plant volatiles for their ability to elicit an olfactory response in C. pomonella antennae.

• Materials:

  • Adult codling moths (2-4 days old).

  • Stereo-microscope.

  • Micro-scissors and fine-tipped forceps.

  • EAG apparatus (micromanipulators, electrodes, amplifier, data acquisition system).

  • Glass Pasteur pipettes and filter paper discs.

  • Test compounds dissolved in a solvent (e.g., hexane or pentane).

  • Positive control (e.g., codlemone) and negative control (solvent only).

• Procedure:

  • Prepare volatile stimuli by applying a known amount of each test solution onto a filter paper disc and inserting it into a Pasteur pipette. Allow the solvent to evaporate.[14]

  • Immobilize a moth and carefully excise one antenna at the base.

  • Mount the antenna between the two electrodes of the EAG probe using conductive gel.

  • Deliver a puff of air from the pipette containing the test volatile over the antenna.

  • Record the resulting electrical potential (depolarization) from the antenna.

  • Present the positive and negative controls periodically to ensure the preparation is viable and to account for any mechanical stimulation.

  • Compare the amplitude of the responses to different compounds.

2. Wind Tunnel Bioassay for Behavioral Analysis

• Objective: To evaluate the behavioral response (attraction and flight behavior) of male codling moths to different volatile blends.

• Materials:

  • Wind tunnel (e.g., 200 cm length x 60 cm height x 60 cm width) with controlled airflow, lighting, temperature, and humidity.[9][19]

  • Odor source dispenser (e.g., syringe pump with sprayer or loaded lure).

  • Release cage for moths.

  • Video recording equipment.

  • Virgin male codling moths (2-3 days old), acclimated to the tunnel conditions.[2][9]

• Procedure:

  • Set the wind tunnel parameters (e.g., air speed at 0.3 m/s, red light at 0.3 lux, 25°C, 75% RH).[9]

  • Place the odor source at the upwind end of the tunnel.

  • Individually release male moths from a cage at the downwind end.[9]

  • Observe and score the moth's behavior for a set period (e.g., 2 minutes).[9]

  • Behavioral parameters to record can include: taking flight, oriented flight upwind, distance flown towards the source, and contact with the source.[9]

  • Analyze the percentage of moths exhibiting each behavior for different treatments.

3. Field Trapping Experiment for Efficacy Evaluation

• Objective: To compare the effectiveness of different lure blends in capturing codling moths under field conditions.

• Materials:

  • Sticky traps (e.g., delta or wing traps).[10][20]

  • Lures baited with the different volatile blends to be tested.

  • Randomized complete block experimental design in an orchard.

• Procedure:

  • Deploy traps in the orchard according to the experimental design, ensuring adequate spacing between traps (e.g., at least 50 m apart).[10]

  • Hang traps in the upper third of the tree canopy.[10]

  • Check traps at regular intervals (e.g., weekly) and record the number of captured moths.

  • Re-randomize trap locations at each check to minimize positional effects.

  • Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA) to compare the performance of the different lures.

Mandatory Visualizations

Caption: A typical experimental workflow for identifying and validating synergistic plant volatiles.

Caption: A troubleshooting decision tree for experiments with codlemone and plant volatile blends.

Caption: A simplified diagram of the codling moth's olfactory signaling pathway for pheromones.

References

• 1. Host plant volatiles synergize response to sex pheromone in codling moth, Cydia pomonella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Factors Impacting the Use of an Allelochemical Lure in Pome Fruit for Cydia pomonella (L.) Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Potential for Using Acetic Acid Plus Pear Ester Combination Lures to Monitor Codling Moth in an SIT Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potential for Using Acetic Acid Plus Pear Ester Combination Lures to Monitor Codling Moth in an SIT Program - PMC [pmc.ncbi.nlm.nih.gov]
• 7. extension.usu.edu [extension.usu.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Wind Tunnel and Field Evaluation of Trapping Efficiency of Semiochemical Baited Camera-Traps for Capturing Codling Moth (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of Lures Loaded with Codlemone and Pear Ester for Capturing Codling Moths, Cydia pomonella, in Apple and Pear Orchards using Mating Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of lures loaded with codlemone and pear ester for capturing codling moths, Cydia pomonella, in apple and pear orchards using mating disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]
• 19. researchgate.net [researchgate.net]
• 20. Flight Tunnel and Field Evaluations of Sticky Traps for Monitoring Codling Moth (Lepidoptera: Tortricidae) in Sex Pheromone-treated Orchards | Journal of the Entomological Society of British Columbia [journal.entsocbc.ca]

Technical Support Center: Codlemone Synthesis and Purification

Welcome to the Technical Support Center for Codlemone synthesis and purification. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common contamination issues encountered during their experiments. Below you will find a series of frequently asked questions (FAQs) and detailed troubleshooting guides to help you identify and resolve potential problems.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthetic Codlemone?

Common impurities that can arise during the synthesis of Codlemone ((E,E)-8,10-dodecadien-1-ol) include:

• Geometric Isomers: The (E,Z), (Z,E), and (Z,Z) isomers of 8,10-dodecadien-1-ol are frequent contaminants.[1][2] Their presence can significantly reduce the biological activity of the pheromone.

• Unreacted Starting Materials: Residual starting materials from the synthesis, such as aldehydes or phosphonium ylides in a Wittig reaction, can contaminate the final product.[3]

• Byproducts of the Reaction: Side reactions can lead to the formation of various byproducts. For instance, in a Wittig reaction, triphenylphosphine oxide is a common byproduct.[4][5]

• Solvent Residues: Inadequate removal of solvents used during the reaction or purification steps can lead to their presence in the final product.[6]

• Long-chain Alcohols: Depending on the synthetic route, other long-chain alcohols may be present as impurities.[7]

• Codlemone Acetate: (E,E)-8,10-dodecadienyl acetate can also be a minor impurity.[1]

Q2: My final Codlemone product has low isomeric purity. What are the likely causes and solutions?

Low isomeric purity, specifically a low percentage of the desired (E,E) isomer, is a common challenge.

• Causes:

  • Non-stereoselective synthesis: The chosen synthetic route may not be sufficiently stereoselective, leading to a mixture of isomers.[8] For example, unstabilized ylides in a Wittig reaction tend to favor the Z-alkene.[5]

  • Isomerization during workup or purification: Exposure to heat, light, or acidic/basic conditions can cause isomerization of the double bonds.[1]

• Solutions:

  • Optimize reaction conditions: For a Wittig reaction, using a stabilized ylide can favor the formation of the (E)-alkene.[5] The Schlosser modification of the Wittig reaction can also be employed to favor the E-alkene.[8]

  • Purification techniques: Silver nitrate-silica column chromatography is effective for separating geometric isomers.[7] The silver ions interact differently with the cis and trans double bonds, allowing for their separation.

  • Careful handling: Minimize exposure of the product to harsh conditions during workup and purification.[9]

Q3: How can I effectively remove triphenylphosphine oxide from my Wittig reaction product?

Triphenylphosphine oxide is a common byproduct of the Wittig reaction.[4] Due to its polarity, it can often be separated from the less polar Codlemone using the following methods:

• Column Chromatography: This is a widely used method for purification.[10][11] A non-polar mobile phase will elute the Codlemone first, while the more polar triphenylphosphine oxide will be retained on the silica gel stationary phase.[10]

• Recrystallization: If the Codlemone is a solid at room temperature or can be derivatized to a crystalline compound, recrystallization can be an effective purification method.[12][13] The difference in solubility between Codlemone and triphenylphosphine oxide in a given solvent system allows for their separation.

• Extraction: A liquid-liquid extraction may be used to remove the bulk of the triphenylphosphine oxide.[12]

Troubleshooting Guides

Problem: Low overall purity of Codlemone after synthesis.

This guide will help you diagnose and resolve issues leading to low purity of your final Codlemone product.

Caption: Troubleshooting workflow for low Codlemone purity.

Problem: Presence of geometric isomers in the final product.

This guide provides a logical approach to identifying the source of and removing geometric isomers.

Caption: Decision tree for addressing geometric isomer contamination.

Data Presentation

Table 1: Common Impurities in Codlemone Synthesis and Recommended Purity Analysis Methods

Impurity Type	Common Examples	Recommended Analytical Method(s)	Typical Purity Levels After Purification
Geometric Isomers	(E,Z)-, (Z,E)-, (Z,Z)-8,10-dodecadien-1-ol	GC-MS, HPLC, GC-EAD	>95% (E,E) isomer[7]
Reaction Byproducts	Triphenylphosphine oxide (from Wittig)	NMR, GC-MS, HPLC	<1%
Starting Materials	Unreacted aldehydes, phosphonium salts	TLC, GC-MS, NMR	<0.5%
Solvents	Heptane, Acetone, Dichloromethane	GC-MS (headspace)	<0.1%
Other Alcohols	Dodecanol, Oleyl alcohol	GC-MS	<1%[7]
Related Compounds	Codlemone Acetate	GC-MS, GC-EAD	<0.1%[1]

Experimental Protocols

Protocol 1: Purification of Codlemone using Flash Column Chromatography

This protocol describes a general procedure for purifying crude Codlemone to remove polar impurities like triphenylphosphine oxide.

Materials:

• Crude Codlemone product

• Silica gel (70-230 mesh)[7]

• Solvent system (e.g., heptane/acetone mixture)[7]

• Glass column, flasks, and other standard laboratory glassware

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Prepare the Column:

  • Securely clamp a glass column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand over the cotton plug.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., heptane).

  • Carefully pour the slurry into the column, avoiding air bubbles. Allow the silica gel to settle, then add another layer of sand on top.

• Load the Sample:

  • Dissolve the crude Codlemone in a minimal amount of the non-polar solvent.

  • Carefully apply the sample to the top of the silica gel column.

• Elution:

  • Begin eluting the column with the non-polar solvent.[10]

  • Gradually increase the polarity of the solvent system (e.g., by increasing the percentage of acetone in the heptane/acetone mixture) to elute compounds with increasing polarity.[7]

• Fraction Collection and Analysis:

  • Collect fractions in separate test tubes or flasks.

  • Monitor the separation by spotting fractions onto a TLC plate and developing it in an appropriate solvent system.

  • Combine the fractions containing the pure Codlemone.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified Codlemone.

Protocol 2: Analysis of Codlemone Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for analyzing the purity of a Codlemone sample.[6]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., HP-INNOWax or HP-5MS).[7]

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the Codlemone sample in a suitable solvent (e.g., heptane).

• GC-MS Conditions (Example):

  • Injector Temperature: 250 °C[7]

  • Oven Temperature Program: Start at 80 °C for 1 min, then ramp up to 230 °C at a rate of 10 °C/min, and hold for 10 min.[7]

  • Carrier Gas: Helium or Hydrogen[7]

  • MS Detector: Scan range appropriate for the expected masses of Codlemone and potential impurities.

• Data Analysis:

  • Identify the Codlemone peak based on its retention time and mass spectrum.

  • Identify impurity peaks by comparing their mass spectra to a library database or known standards.

  • Quantify the purity by integrating the peak areas. The percentage purity can be calculated as (Area of Codlemone peak / Total area of all peaks) x 100.

Protocol 3: Separation of Geometric Isomers using Silver Nitrate-Silica Column Chromatography

This protocol is specifically for separating the geometric isomers of Codlemone.

Materials:

• Crude Codlemone containing a mixture of isomers.

• Silica gel impregnated with silver nitrate (AgNO₃). Typically 10-20% AgNO₃ by weight.

• Solvent system (e.g., heptane/acetone or hexane/ether).[7]

Procedure:

• Prepare the Silver Nitrate-Silica Gel:

  • Dissolve the required amount of AgNO₃ in a suitable solvent (e.g., acetonitrile or water).

  • Add the silica gel to this solution and mix thoroughly.

  • Remove the solvent under vacuum until a free-flowing powder is obtained. Activate the silver nitrate-silica gel by heating in an oven.

• Pack the Column:

  • Pack a chromatography column with the prepared silver nitrate-silica gel as described in Protocol 1.

• Sample Loading and Elution:

  • Load the isomeric mixture onto the column.

  • Elute the column with a non-polar solvent system. The different isomers will elute at different rates due to their differential interaction with the silver ions. Typically, the (E,E) isomer will elute after the other isomers.

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by GC-MS or TLC to identify the fractions containing the desired (E,E)-Codlemone isomer.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Where Do Impurities In Pharmaceutical Analysis Come From? - Senieer - What You Trust [senieer.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 7. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. How To [chem.rochester.edu]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Codlemone Dispenser Technologies for Mating Disruption

An objective guide for researchers and pest management professionals on the performance and underlying mechanisms of various Codlemone dispenser technologies used in the mating disruption of the codling moth (Cydia pomonella).

This guide provides a comprehensive comparison of different Codlemone dispenser technologies, focusing on their performance metrics, the experimental protocols for their evaluation, and the biological pathways they target. The information is intended for researchers, scientists, and pest management professionals engaged in the development and implementation of effective and sustainable pest control strategies.

Performance of Codlemone Dispenser Technologies

The efficacy of a Codlemone dispenser is primarily determined by its release rate and longevity, which in turn influences its ability to disrupt the mating behavior of the codling moth. Various dispenser types are available, broadly categorized as passive, hand-applied dispensers and active, aerosol-based systems.[1]

Passive dispensers, the most conventional type, release the pheromone through diffusion.[1] Their release rates are influenced by environmental factors such as temperature and wind.[1] In contrast, aerosol dispensers actively emit the pheromone at programmed intervals, offering a more controlled release.[1][2]

The performance of several commercially available hand-applied dispensers has been evaluated in field and laboratory studies. Key performance indicators include the initial Codlemone load, the release rate over time, and the amount of active ingredient remaining after a specified period.

Table 1: Comparison of Codlemone Content and Release Rates of Hand-Applied Dispensers

Dispenser Brand	Initial Codlemone (mg)	Release Rate (µ g/hour ) - Day 14	Release Rate (µ g/hour ) - Day 140	Codlemone Remaining (mg) - Day 140	Reference
Isomate-C Plus	147	7.27	2.51	6.53	[3]
Isomate-CTT	~290	13.89	7.23	93	[3]
Cidetrak	Not Specified	3.79	0.28	12.37	[3]
Checkmate	293	Not Specified	Not Specified	24.85	[3]

Note: Release rates and remaining Codlemone are averages and can vary based on environmental conditions.

The choice of dispenser technology can significantly impact the effectiveness of a mating disruption program. For instance, studies have shown that PVC combo dispensers loaded with both codlemone and pear ester can outperform dispensers with codlemone alone in disrupting male moth capture in virgin female-baited traps.[4] The density of dispenser application is also a critical factor, with higher densities generally leading to greater efficacy.[1]

Aerosol dispensers, applied at a much lower density of 1-2 units per acre, have been shown to be as effective as hand-applied dispensers at 400 per acre in some situations.[5] Research on Isomate® CM MIST aerosol dispensers has indicated that reducing the pheromone concentration by 50% can provide the same level of orientation disruption as the standard commercial formulation, suggesting potential for optimizing pheromone use.[6]

Experimental Protocols

The evaluation of Codlemone dispenser performance relies on standardized experimental protocols. The following are methodologies commonly employed in the cited research.

Dispenser Field-Aging and Residual Analysis

This protocol is used to determine the release rate and longevity of dispensers under real-world conditions.

• Dispenser Deployment: A set number of dispensers are placed in an orchard at the beginning of the codling moth flight season.[3][4] Dispensers are typically attached to tree branches at a specified height.[4]

• Sample Collection: At regular intervals (e.g., every 14, 30, 60, 90, 120, and 140 days), a subset of the aged dispensers is collected from the field.[3]

• Volatile Collection: The collected dispensers are individually placed in a volatile collection system.[7] This system typically involves a controlled airflow over the dispenser, with the released volatiles trapped on an adsorbent material like polyurethane foam.[7]

• Extraction and Quantification: The trapped volatiles are eluted from the adsorbent using a solvent (e.g., acetone).[3] The elute is then analyzed by gas chromatography-mass spectrometry (GC-MS) to quantify the amount of Codlemone released.[3][7][8] An internal standard is used for accurate quantification.[3]

• Residual Analysis: To determine the amount of Codlemone remaining, the aged dispensers are dissected, and the pheromone reservoir is extracted with a solvent. The extract is then analyzed by GC-MS.[3]

Mating Disruption Efficacy Assessment

This protocol evaluates the effectiveness of the dispensers in preventing male moths from locating a pheromone source, which serves as a proxy for a female moth.

• Experimental Plot Setup: Orchards are divided into treatment plots and untreated control plots.[4] The treatment plots have the Codlemone dispensers deployed at a specified density.[4]

• Trap Deployment: Pheromone-baited traps are placed within each plot to monitor male moth activity.[4] Traps can be baited with synthetic Codlemone lures or with virgin female moths.[4]

• Moth Capture Monitoring: The number of male moths captured in each trap is recorded at regular intervals throughout the codling moth flight season.[4]

• Data Analysis: The mean number of moths captured in the treated plots is compared to the mean number captured in the control plots.[4] A significant reduction in moth capture in the treated plots indicates successful mating disruption.[4]

Visualizing Key Processes

To better understand the biological and experimental frameworks, the following diagrams illustrate the Codlemone signaling pathway and a typical experimental workflow.

Caption: The Codlemone signaling pathway in the codling moth.

Caption: A typical experimental workflow for evaluating Codlemone dispensers.

The Codlemone Signaling Pathway

The disruption of mating is achieved by interfering with the male moth's ability to detect and respond to the female-emitted Codlemone. This process begins at the molecular level within the male moth's antennae.[4]

When a male moth encounters a plume of Codlemone, the pheromone molecules enter the hair-like sensilla on its antennae.[4] Inside the sensillum, the hydrophobic Codlemone molecules are thought to be bound by Pheromone-Binding Proteins (PBPs), which transport them through the aqueous lymph to the dendritic membrane of an Olfactory Receptor Neuron (ORN).[1][5]

The Codlemone-PBP complex then interacts with a specific Odorant Receptor (OR) complexed with an obligatory co-receptor called Orco.[3][5] In Cydia pomonella, specific ORs that respond to Codlemone and related compounds have been identified.[9] This binding event is believed to trigger a conformational change in the OR-Orco complex, leading to the opening of an ion channel.[3] The subsequent influx of cations depolarizes the ORN's membrane, generating an action potential.[10] This electrical signal is then transmitted to the antennal lobe of the moth's brain, ultimately leading to a behavioral response, such as flight towards the perceived source of the pheromone.[4][10] Mating disruption technologies work by saturating the environment with synthetic Codlemone, making it difficult for the male to locate a calling female.

References

• 1. Frontiers | Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals [frontiersin.org]
• 2. Functional Characterization of a Female-Biased Chemoreceptor of the Codling Moth (Cydia pomonella) Responding to Aldehydes and Other Volatile Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Olfactory Information Processing in Moths - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Frontiers | Sex Pheromone Receptors of Lepidopteran Insects [frontiersin.org]
• 6. academic.oup.com [academic.oup.com]
• 7. mdpi.com [mdpi.com]
• 8. discover.library.noaa.gov [discover.library.noaa.gov]
• 9. Current Status on the Functional Characterization of Chemosensory Receptors of Cydia pomonella (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Pheromone Transduction in Moths [frontiersin.org]

Efficacy of Codlemone compared to alternative codling moth control methods

A comprehensive review of current data on Codlemone-based strategies versus alternative methods for managing Cydia pomonella, a primary pest in pome fruit orchards.

The codling moth, Cydia pomonella, poses a significant threat to apple and pear production worldwide, with its larvae causing substantial economic losses.[1][2] For decades, control of this pest has heavily relied on chemical insecticides. However, the emergence of insecticide resistance and growing environmental concerns have spurred the development of alternative, more sustainable management strategies.[1][2][3][4][5] Among these, the use of the codling moth sex pheromone, (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone, has become a cornerstone of integrated pest management (IPM) programs.[4][5][6] This guide provides a detailed comparison of the efficacy of Codlemone-based methods with other control alternatives, supported by experimental data and detailed methodologies.

Codlemone-Based Strategies: Mating Disruption and Attract-and-Kill

Codlemone is primarily utilized in two distinct strategies: mating disruption (MD) and "attract and kill."[2][7]

Mating Disruption (MD) involves permeating an orchard's atmosphere with a high concentration of synthetic Codlemone. This confuses male moths, hindering their ability to locate and mate with females, thereby reducing the overall reproductive success of the pest population.[4][5][6][8][9][10][11] The efficacy of mating disruption is influenced by factors such as orchard size, dispenser density, and the initial pest population density.[9][10][11][12] For optimal results, a uniform distribution of approximately 400 dispensers per acre is recommended.[8]

Attract-and-Kill strategies utilize Codlemone as a lure to draw male moths to a source that contains a killing agent, typically a contact insecticide.[7][13] This method targets the male population directly, reducing the number of viable matings.

Alternative Codling Moth Control Methods

A variety of alternative methods are employed to manage codling moth populations, each with its own set of advantages and limitations. These can be broadly categorized as chemical, biological, and cultural/mechanical controls.

Chemical Control: Insecticides remain a widely used method for codling moth control due to their effectiveness and relatively low cost.[3] However, widespread use has led to the development of resistance in many codling moth populations to several classes of insecticides, including organophosphates, carbamates, and pyrethroids.[1][2] Newer, more selective insecticides are available, but the risk of resistance development remains a concern, necessitating careful rotation and integrated approaches.[3]

Biological Control: This strategy involves the use of natural enemies to suppress pest populations. Key biological control agents for codling moth include:

• Codling Moth Granulovirus (CpGV): A naturally occurring virus that is highly specific to codling moth larvae.[14][15] It must be ingested by the larvae to be effective and is susceptible to degradation by UV light, sometimes requiring frequent applications.[15]

• Entomopathogenic Nematodes: Microscopic worms that seek out and kill codling moth larvae in the soil and under the bark.[15] Steinernema feltiae is a commonly used species.[15]

• Parasitoids: Insects that lay their eggs in or on codling moth eggs or larvae. Trichogramma wasps, for instance, parasitize codling moth eggs.[16] The release of two Trichogramma species in German apple orchards resulted in a 53–84% reduction of codling moths.[2]

Cultural and Mechanical Controls: These non-chemical methods are important components of an IPM strategy and include:

• Sanitation: Prompt removal and destruction of infested fruit to eliminate larvae.[17]

• Fruit Thinning: Reducing fruit clusters to prevent larvae from easily moving between fruits.[16][17]

• Trunk Banding: Placing corrugated cardboard bands around tree trunks to trap larvae seeking pupation sites.[16][17]

• Fruit Bagging: Enclosing individual fruits in bags to create a physical barrier against egg-laying females.[16][17]

Comparative Efficacy Data

The following tables summarize quantitative data from various studies, comparing the efficacy of Codlemone-based methods with alternative control strategies.

Treatment Method	Efficacy Metric	Result	Study Reference
Codlemone Mating Disruption
Ecodian CP	Fruit Damage Reduction	62.1% - 81.2%	[18]
Isomate CTT	Fruit Damage Reduction	54.2% - 95.8%	[18]
Mating Disruption (General)	Reduction in Female Reproduction	Varies (65% - 90%) depending on temperature	[12]
Chemical Control
Insecticide Spray (Automatic Schedule)	Fruit Damage	< 1%	[19]
Insecticide Spray (Trap-based)	Fruit Damage	< 1%	[19]
Biological Control
Trichogramma spp. Release	Codling Moth Reduction	53% - 84%	[2]
Codling Moth Granulovirus (CpGV)	Fruit Damage Reduction	Comparable to organophosphorus insecticides	[2]
Attract and Kill
Appeal 04 PA	Fruit Damage Reduction	Comparable to insect growth regulators	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of experimental protocols from key studies.

Codlemone Mating Disruption Efficacy Trial

• Objective: To evaluate the effectiveness of Ecodian CP and Isomate CTT pheromone dispensers in reducing codling moth fruit damage compared to chemical control and an untreated control.

• Experimental Design:

  • Treatments:

    • Mating Disruption (Ecodian CP): 2000 dispensers per hectare, applied twice per season.

    • Mating Disruption (Isomate CTT): 500 dispensers per hectare, applied once per season.

    • Chemical Control: Thiacloprid (Calypso 480 SC) applied 2-3 times per season based on moth flight monitoring.

    • Attract and Kill: Appeal 04 PA (0.1% codlemone + 4% cyfluthrin) applied twice per season.

    • Untreated Control.

  • Monitoring:

    • Pheromone traps were used to monitor adult male codling moth flight activity.

    • Corrugated cardboard bands were placed on tree trunks to capture larvae for population assessment.

  • Data Collection:

    • The number of male moths caught in pheromone traps was recorded weekly.

    • The number of larvae in cardboard bands was counted.

    • Fruit damage was assessed at harvest by examining a random sample of apples from each treatment plot.

• Data Analysis: The efficacy of the treatments was calculated using Abbott's formula, comparing the percentage of damaged fruit in the treated plots to the untreated control plots.

Reference: The Control of Codling Moth (Cydia Pomonella L.) Population Using Mating Disruption Method (2012)[18]

Visualizing Codling Moth Management Strategies

To better understand the logical flow and interrelationships of different control methods within an IPM framework, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Pest Management Challenges and Control Practices in Codling Moth: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. niab.com [niab.com]
• 4. Codling moth management and chemical ecology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Codling Moth Management and Chemical Ecology | Annual Reviews [annualreviews.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 9. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 10. scispace.com [scispace.com]
• 11. extension.usu.edu [extension.usu.edu]
• 12. google.com [google.com]
• 13. Factors affecting the field performance of an attracticide against the codling moth Cydia pomonella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Codling Moth / Apple / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 15. ars.usda.gov [ars.usda.gov]
• 16. pesticide.org [pesticide.org]
• 17. extension.colostate.edu [extension.colostate.edu]
• 18. inhort.pl [inhort.pl]
• 19. academic.oup.com [academic.oup.com]

Navigating Attraction: A Comparative Guide to Male Codling Moth Response to Codlemone Isomers in Wind Tunnel Bioassays

For researchers, scientists, and professionals in drug and pest control development, understanding the nuanced behavioral responses of the male codling moth (Cydia pomonella) to isomers of its primary sex pheromone, Codlemone, is critical for the development of effective and species-specific pest management strategies. This guide provides an objective comparison of the performance of various Codlemone isomers in eliciting attraction in male codling moths, supported by experimental data from wind tunnel bioassays.

The primary component of the female codling moth sex pheromone is (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone.[1][2] However, the presence of other geometric isomers, namely (E,Z), (Z,E), and (Z,Z)-8,10-dodecadienol, can significantly modulate the behavioral response of male moths, ranging from synergistic attraction to antagonism and inhibition.[3] This guide synthesizes findings from key studies to elucidate these effects.

Comparative Behavioral Response to Codlemone Isomers

Wind tunnel bioassays are a standard method for quantifying the attractiveness of semiochemicals to insects. The following tables summarize the quantitative data on the behavioral responses of male codling moths to Codlemone and its isomers.

Isomer/Blend	Dosage/Ratio	Observed Male Response	Key Findings
(E,E)-8,10-dodecadien-1-ol (Codlemone)	10⁻⁵ µg to 10¹ µg	Attractive, with ~70% of males responding at 10⁻³-10⁻¹ µg.[1]	The primary and most attractive component of the sex pheromone.[1]
(Z,E)-8,10-dodecadienol	5%, 20%, and 100% addition to Codlemone	Slightly increased male upwind flight response in the wind tunnel.[3]	Field captures with these blends were not significantly different from Codlemone alone.[3]
(E,Z)-8,10-dodecadienol	20% and 100% addition to Codlemone	Decreased male landings on the odor source.[3][4]	Acts as a behavioral antagonist, reducing the attractiveness of Codlemone.
(Z,Z)-8,10-dodecadienol	100% addition to Codlemone	Antagonistic effect, reducing male attraction.[3][4]	Similar to the (E,Z) isomer, it inhibits the response to Codlemone.
Equilibrium Isomer Blend (26% E,Z; 20% Z,E; 5% Z,Z)	100% EB	Strongly reduced male attraction.[3]	The presence of multiple isomers can significantly decrease the efficacy of the pheromone lure.
Codlemone Acetate	20% or 100% addition to Codlemone	Significantly reduced landings at the source.[4]	A known behavioral antagonist.

Experimental Protocols

The following provides a detailed methodology for a typical wind tunnel bioassay used to evaluate the response of male codling moths to Codlemone isomers.

1. Insect Rearing and Preparation:

• Codling moth pupae are sourced from a laboratory colony reared on an artificial diet.

• Male and female pupae are separated to ensure the males used in the bioassay are virgin.

• Emerged adult males, typically 2-3 days old, are used for the experiments.[2]

• Moths are conditioned in a controlled environment with a specific light-dark cycle (e.g., 17:7 L/D), temperature (e.g., 23 ± 1°C), and relative humidity (e.g., 70%).[2]

2. Wind Tunnel Specifications:

• The wind tunnel is typically constructed from acrylic sheeting (e.g., 1.66 m long, 0.57 m wide, and 0.57 m high).[5]

• Air is pulled through a charcoal filter and a series of screens to create a laminar flow at a consistent speed (e.g., 0.25-0.3 m/s).[2][5]

• Experiments are conducted during the scotophase (dark period) under red light, which is minimally visible to the moths, to allow for observation.[5] The temperature is maintained at approximately 22-26°C.[5][6]

3. Odor Source and Delivery:

• The test compounds (Codlemone isomers and blends) are dissolved in a solvent like n-heptane or ethanol.[2][3]

• A known quantity of the solution is applied to a dispenser, such as a rubber septum or a filter paper.[2][5]

• An ultrasound evaporator can also be used to release the compounds at a known rate.[3]

• The dispenser is placed at the upwind end of the wind tunnel.

4. Bioassay Procedure:

• Individual male moths are released from a platform at the downwind end of the tunnel.

• The behavior of each moth is observed for a set period (e.g., 3-10 minutes).[1][2]

• Recorded behaviors include taking flight, upwind oriented flight, contact with the odor source, and landing.[1]

Visualizing the Experimental Workflow and Moth Response

To better illustrate the experimental process and the logical flow of the male codling moth's response, the following diagrams are provided.

Figure 1. Experimental workflow for wind tunnel bioassays.

Figure 2. Logical flow of male codling moth response to Codlemone isomers.

References

• 1. Responses of male codling moths (Laspeyresia pomonella) to codlemone and other alcohols in a wind tunnel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Wind Tunnel and Field Evaluation of Trapping Efficiency of Semiochemical Baited Camera-Traps for Capturing Codling Moth (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]

Combination Lures Outperform Single Components in Codling Moth Monitoring

A comprehensive review of field studies demonstrates the superior efficacy of combination lures containing both codlemone and pear ester for monitoring codling moth (Cydia pomonella) populations, particularly in orchards utilizing mating disruption (MD) strategies. These combination lures consistently attract significantly more male moths than lures baited with either codlemone or pear ester alone, and in some cases, also enhance the capture of female moths, providing a more accurate assessment of pest pressure.

Field validation studies have repeatedly shown a synergistic effect when the codling moth sex pheromone, codlemone, is combined with the host-plant volatile, pear ester.[1][2][3] This enhanced attraction is crucial for effective monitoring in MD-treated orchards, where high concentrations of synthetic pheromone can overwhelm standard codlemone-baited traps, making it difficult to gauge the true moth population.[4][5][6] The addition of pear ester, a kairomone attractive to both sexes, helps to overcome this challenge.[2][5][7]

Comparative Performance of Lure Combinations

The effectiveness of various lure combinations has been rigorously tested in numerous field trials conducted in apple and pear orchards. The data consistently highlight the superiority of the codlemone and pear ester combination.

Lure Type	Target Sex	Relative Efficacy	Key Findings
Codlemone + Pear Ester ("Combo")	Primarily Males, some Females	High	Consistently captures significantly more total moths than single-component lures in both mating disruption and non-disrupted orchards.[1][2][8] The synergistic effect is most pronounced for male moths.[2][3]
Codlemone Alone	Males	Moderate to Low (in MD)	Standard monitoring tool, but its efficacy is significantly reduced in orchards treated with mating disruption.[4][5][6] High-load codlemone lures offer some improvement but are generally outperformed by combo lures.[1]
Pear Ester Alone	Males and Females	Moderate	Attracts both sexes, providing a more balanced population sample.[5][7] However, total catch is generally lower than combo lures.[1][8] Its attractiveness can vary depending on the pear cultivar and presence of fruit injury.[5]
Codlemone + Pear Ester + Acetic Acid	Males and Females	Very High	The addition of acetic acid can further increase the capture of female moths, sometimes by 8 to 10 times compared to the pear ester-pheromone combination alone.[9] This three-component lure offers a highly effective tool for monitoring both sexes.[7][9]
Pear Ester + Acetic Acid	Primarily Females	Moderate	This combination is particularly effective at capturing female codling moths, catching 2-3 times more females than the codlemone-pear ester combo in some studies.[7][10]

Experimental Protocols for Field Validation

The field validation of these lures typically follows a standardized experimental protocol designed to ensure objective and comparable results.

Experimental Workflow

A generalized experimental workflow for the field validation of codling moth lures.

1. Site Selection: Experiments are typically conducted in commercial apple or pear orchards. To assess the lure's performance under different conditions, both orchards with and without mating disruption treatments are often included.[1][8]

2. Experimental Design: A randomized complete block design is commonly employed to minimize the effects of spatial variability within the orchard. Replicated plots are established for each lure type being tested.[8]

3. Trap and Lure Deployment:

• Traps: Delta or wing traps are the most frequently used trap types.[7][8]
• Lures: The lures being compared (e.g., codlemone + pear ester, codlemone alone, pear ester alone) are placed in the traps. Lure loading and release rates are standardized according to manufacturer specifications.[1][8]
• Placement: Traps are hung in the upper third of the tree canopy at a specified density and distance from each other to avoid interference.[11]

4. Data Collection: Traps are serviced weekly throughout the codling moth flight season. The number of male and female moths caught in each trap is recorded. In some studies, the mating status of captured female moths is also determined to better understand the impact on reproduction.[1][8] Lures are replaced at recommended intervals to ensure consistent performance.[6]

5. Data Analysis: The collected data are subjected to statistical analysis, typically using analysis of variance (ANOVA), to determine if there are significant differences in the mean number of moths captured by the different lure types. Post-hoc tests, such as Tukey's test, are often used to make pairwise comparisons between lures.[8]

Signaling Pathway in Codling Moth Attraction

The enhanced efficacy of combination lures can be understood by considering the signaling pathways they activate in the codling moth.

Simplified signaling pathway illustrating codling moth attraction to combination lures.

Codlemone, as the primary component of the female sex pheromone, is a powerful long-range attractant for male moths. Pear ester, a volatile compound released by ripe pears, acts as a host-finding kairomone for both sexes. The combination of these two signals creates a more potent and attractive stimulus, suggesting to the male moth the presence of both a potential mate and a suitable oviposition site. This dual-signal approach enhances the probability of luring moths to the trap.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Comparison of Lures Loaded with Codlemone and Pear Ester for Capturing Codling Moths, Cydia pomonella, in Apple and Pear Orchards using Mating Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Publication : USDA ARS [ars.usda.gov]
• 4. extension.usu.edu [extension.usu.edu]
• 5. ars.usda.gov [ars.usda.gov]
• 6. ucanr.edu [ucanr.edu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. Potential for Using Acetic Acid Plus Pear Ester Combination Lures to Monitor Codling Moth in an SIT Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Electroantennography and Behavioral Responses to Codlemone in the Codling Moth (Cydia pomonella)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two key methodologies used to assess the efficacy of Codlemone, the primary sex pheromone of the codling moth, Cydia pomonella. By examining both electroantennography (EAG) and behavioral assays, researchers can gain a comprehensive understanding of how this semiochemical is perceived and how it influences insect behavior. This document summarizes quantitative data, details experimental protocols, and visualizes the underlying biological and experimental processes.

Data Presentation: EAG vs. Behavioral Response to Codlemone

The following table summarizes quantitative data from studies investigating the correlation between EAG and behavioral responses of male Cydia pomonella to Codlemone. While EAG provides a measure of the peripheral olfactory response, behavioral assays, such as flight tunnel and field trapping studies, offer insights into the ultimate behavioral output.

Parameter	Electroantennography (EAG) Response	Behavioral Response (Flight Tunnel/Field Trapping)	Key Findings & Correlation
Dose-Response	EAG amplitudes generally increase with higher doses of Codlemone, indicating a stronger antennal depolarization.[1]	Behavioral responses, such as upwind flight and source contact, also show a dose-dependent relationship. However, extremely high concentrations can lead to a decrease in oriented flight.[2]	A positive correlation is often observed at lower to optimal concentrations. However, at very high doses, EAG responses may remain high while oriented behavior is disrupted, suggesting central nervous system adaptation or habituation.[3]
Response Threshold	EAG can detect responses to very low concentrations of Codlemone, often at the picogram or nanogram level.	The threshold for eliciting a behavioral response in a flight tunnel is typically higher than the EAG detection threshold.	EAG is a more sensitive measure of initial odor detection, while behavioral assays reflect the threshold required to trigger a complex motor response.
Effect of Analogs & Antagonists	Halogenated analogs of Codlemone can elicit significant EAG responses, sometimes comparable to Codlemone itself.[4] Geometric isomers and other antagonists also produce measurable EAG signals.[5]	In field trapping, some halogenated analogs were found to be more attractive to male moths than Codlemone.[4] However, antagonists can significantly reduce or completely inhibit upwind flight and trap capture when presented with Codlemone.[2][6]	EAG can identify compounds that interact with the Codlemone receptor, but it does not always predict the behavioral outcome (attraction vs. antagonism). Behavioral assays are crucial for determining the ultimate effect of a compound on moth behavior.
Influence of Pre-exposure	Brief pre-exposure to high concentrations of Codlemone did not cause a significant change in subsequent EAG responses to a standard dose.[3]	Brief pre-exposure to high pheromone concentrations can nearly eliminate upwind orientation to a lure shortly after exposure. This effect is generally temporary, with normal behavior returning after 24 hours.[3]	This discrepancy highlights that behavioral disruption can occur without a corresponding reduction in peripheral sensory neuron sensitivity, pointing towards adaptation or habituation at higher processing centers in the brain.[3]
Synergy with Plant Volatiles	The addition of certain plant volatiles, like pear ester, can modulate EAG responses to Codlemone.	Specific plant volatiles, when combined with Codlemone, can significantly increase the attraction of male moths in flight tunnel assays.[7]	The synergistic effect observed in behavioral assays is supported by interactions at the peripheral sensory level, as indicated by EAG.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are outlines of the standard protocols for EAG and flight tunnel assays with Cydia pomonella.

Electroantennography (EAG) Protocol

Objective: To measure the summed electrical potential from the antennal olfactory sensory neurons in response to an odorant stimulus.

• Insect Preparation: A 2- to 3-day-old virgin male codling moth is used. The moth is immobilized, and its head is excised.

• Antenna Mounting: Both antennae are cut at the tip and mounted between two glass capillary electrodes filled with a conductive gel or saline solution. The recording electrode is placed over the distal end of the antenna, and the reference electrode is inserted into the base of the head.

• Air Delivery System: A continuous stream of charcoal-filtered and humidified air is passed over the mounted antenna.

• Stimulus Delivery: A known amount of Codlemone, dissolved in a solvent like hexane, is applied to a piece of filter paper. The filter paper is placed inside a Pasteur pipette. The tip of the pipette is inserted into a hole in the main air tube. A puff of purified air is then passed through the pipette, delivering the odorant stimulus into the continuous airstream.

• Recording: The change in electrical potential (depolarization) across the antenna is amplified and recorded using specialized software. The amplitude of the EAG response is measured in millivolts (mV).

• Data Analysis: The responses to different concentrations of Codlemone and control (solvent only) are recorded and compared.

Behavioral Assay: Flight Tunnel Protocol

Objective: To observe and quantify the upwind flight behavior of male codling moths in response to a controlled plume of Codlemone.

• Flight Tunnel Setup: A Plexiglas flight tunnel (e.g., 0.9 x 0.9 x 3 m) is used.[8] The tunnel is illuminated with low-intensity light (e.g., 3.6 lx) to simulate crepuscular conditions. A controlled, laminar airflow (e.g., 0.3 m/s) is maintained through the tunnel.[8] Temperature and humidity are kept constant (e.g., 20 ± 1 °C, 30 ± 2% RH).[8]

• Pheromone Source: A rubber septum or other dispenser is loaded with a specific amount of synthetic Codlemone (e.g., 100 µg) dissolved in a solvent.[8] The dispenser is placed at the upwind end of the tunnel.

• Insect Release: Two- to three-day-old virgin male moths are placed on a release platform at the downwind end of the tunnel.[8]

• Observation: The behavior of each male moth is observed for a set period. Key behaviors that are recorded include: taking flight, upwind flight (zigzagging towards the source), and contact with the pheromone source.

• Data Analysis: The percentage of moths exhibiting each behavior is calculated. Different concentrations of Codlemone, as well as blends with other compounds, can be tested and compared.

Mandatory Visualization

Olfactory Signaling Pathway for Codlemone

The following diagram illustrates the putative signal transduction pathway for Codlemone in an olfactory sensory neuron of Cydia pomonella.

References

• 1. openpub.fmach.it [openpub.fmach.it]
• 2. discover.library.noaa.gov [discover.library.noaa.gov]
• 3. Orientational behaviors and EAG responses of male codling moth after exposure to synthetic sex pheromone from various dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrophysiological and field activity of halogenated analogs of (E,E)-8,10-dodecadien-1-ol, the main pheromone component, in codling moth (Cydia pomonella L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sketchviz.com [sketchviz.com]

High-Load "Meso" Codlemone Dispensers: A Comparative Guide to Efficacy

For researchers, scientists, and professionals in drug development, the effective control of the codling moth (Cydia pomonella) is a critical aspect of agricultural productivity and food security. Mating disruption using synthetic pheromones has emerged as a key strategy, and high-load "meso" dispensers represent a significant evolution in this technology. This guide provides an objective comparison of the performance of various high-load "meso" Codlemone dispensers, supported by experimental data, detailed protocols, and visualizations of key biological and experimental processes.

High-load "meso" dispensers are designed to release a larger amount of the codling moth sex pheromone, codlemone, than traditional dispensers. This allows for a lower density of dispensers per hectare, reducing labor costs associated with deployment while aiming for season-long efficacy.[1][2] The primary mechanisms of mating disruption are competitive attraction, where males are drawn to the synthetic pheromone sources instead of females, and non-competitive mechanisms like sensory overload and camouflage of the female's pheromone plume.[1][3]

Comparative Performance of Meso Dispensers

The effectiveness of meso dispensers is typically evaluated based on several key metrics: reduction in male moth capture in pheromone traps, prevention of fruit damage, and the longevity and release rate of the dispenser. The inclusion of pear ester, a kairomone that attracts both male and female codling moths, in some meso dispenser formulations has also been a subject of study.[4][5]

Quantitative Data Summary

The following tables summarize quantitative data from various field trials comparing different types of meso dispensers and other codling moth control methods.

Table 1: Comparison of Codlemone Meso Dispensers on Male Moth Capture

Dispenser Type	Dispenser Density (per ha)	Moth Capture Reduction (%) vs. Control	Study Reference
Codlemone Meso (Ph meso)	50	88%	Knight et al. (2016)[4]
Codlemone + Pear Ester Meso (Ph + PE meso)	50	96%	Knight et al. (2016)[4]
Codlemone + Pear Ester Meso (Ph + PE meso)	25	94%	Knight et al. (2016)[4]
CM Meso (750 mg codlemone)	80	Significantly lower than control	Knight (2012)[2][6]
CM Meso Combo (codlemone + pear ester)	80	Significantly lower than control	Knight (2012)[2][6]
Suterra Meso Emitter	12/acre (~30/ha)	92-100% trap suppression	Welter et al.[7]

Table 2: Comparison of Codlemone Meso Dispensers on Fruit Injury

Dispenser Type	Dispenser Density (per ha)	Fruit Injury Reduction vs. Control	Notes	Study Reference
Codlemone Meso (Ph meso)	50	Significantly lower	-	Knight et al. (2016)[4]
Codlemone + Pear Ester Meso (Ph + PE meso)	50	Significantly lower than Ph meso	-	Knight et al. (2016)[4]
CM Meso (750 mg codlemone)	80	Significantly lower in 1st flight	Higher female virginity also observed	Knight (2012)[2][6]
Suterra Meso Emitter with insecticide	12/acre (~30/ha)	Less damage than conventional (not statistically significant)	-	Welter et al.[7]
Isomate CTT	500	54.2% to 95.8% efficacy	Efficacy lower in high population orchards	Unspecified Study[8]

Table 3: Codlemone Release Rate from Different Dispenser Types

Dispenser Type	Initial Codlemone Load (mg)	Release Rate after 140 days (µg/hr)	Remaining Codlemone after 140 days (mg)	Study Reference
Isomate-CTT	~186	7.23	93	Murray (2009)[9]
Isomate-C plus	147	2.51	6.53	Murray (2009)[9]
Checkmate	293	Not specified, second lowest release rate	24.85	Murray (2009)[9]
Cidetrak	Not specified	Lowest release rate	12.37	Murray (2009)[9]

Experimental Protocols

The following provides a generalized methodology for conducting field trials to evaluate the effectiveness of high-load "meso" Codlemone dispensers.

1. Experimental Design:

• Plot Establishment: Select orchard blocks of a minimum of 10 acres for each treatment to minimize edge effects.[1][10] A randomized complete block design is often used with multiple replicates (typically 3-5) for each treatment.

• Treatments: Include different types of meso dispensers, standard dispensers as a positive control, and an untreated control block.

• Dispenser Deployment: Hand-apply dispensers at the manufacturer's recommended rate and height within the tree canopy, typically in the upper third.[11] For meso dispensers, this is a lower density (e.g., 30-80 per hectare) compared to standard dispensers (e.g., 200-400 per hectare).[1][12]

2. Data Collection:

• Moth Population Monitoring: Deploy pheromone traps (e.g., large plastic delta traps) within each plot.[7] Use high-load lures (e.g., 10X) or combo lures (e.g., CM-DA Combo) in mating disruption plots as standard lures can be overwhelmed.[7] Monitor and record the number of male (and female, if using combo lures) moths captured weekly.

• Fruit Damage Assessment: At regular intervals and at harvest, randomly sample a large number of fruits (e.g., 200-500 per plot) and inspect for codling moth larval damage.[12]

• Dispenser Release Rate Analysis: Collect a subset of dispensers from the field at different time points (e.g., 0, 90, 120, 140 days).[9] Analyze the remaining codlemone content and determine the release rate using gas chromatography-mass spectrometry (GC/MS).[9][13]

3. Data Analysis:

• Use appropriate statistical methods (e.g., ANOVA, Tukey's HSD test) to compare moth capture data and fruit damage levels among the different treatments.

Visualizing Key Processes

The following diagrams, generated using Graphviz, illustrate the mechanisms of mating disruption and a typical experimental workflow.

Mechanisms of Codling Moth Mating Disruption.

Experimental Workflow for Dispenser Efficacy Trials.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Monitoring Codling Moth In and Near Mating Disruption Orchards [sacvalleyorchards.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparing mating disruption of codling moth with standard and meso dispensers loaded with pear ester and codlemone - IOBC-WPRS [iobc-wprs.org]
• 7. ucanr.edu [ucanr.edu]
• 8. inhort.pl [inhort.pl]
• 9. extension.usu.edu [extension.usu.edu]
• 10. Codling Moth Mating Disruption | USU [extension.usu.edu]
• 11. Articles | Decision Aid Systems [decisionaid.systems]
• 12. umassfruitnotes.com [umassfruitnotes.com]
• 13. Evaluation of pheromone release from commercial mating disruption dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Codlemone Field Trapping: Statistical Analysis and Performance Comparison

For researchers and scientists engaged in the development of pest management strategies, particularly for the codling moth (Cydia pomonella), the efficacy of monitoring tools is paramount. Codlemone, the primary component of the codling moth sex pheromone, is a widely used attractant in field traps. This guide provides a comprehensive comparison of Codlemone-baited traps with alternative lures and trapping systems, supported by experimental data. It further details the experimental protocols necessary for robust data collection and outlines the appropriate statistical methods for a rigorous analysis of trap catch data.

Performance of Codlemone-Baited Traps: A Comparative Analysis

The effectiveness of Codlemone-baited traps can be influenced by several factors, including the type of lure, the design of the trap, and the presence of mating disruption pheromones in the orchard. The following tables summarize quantitative data from various field studies, offering a clear comparison of different trapping systems.

Table 1: Comparison of Mean Moth Catch Across Different Lure Types

Lure Type	Mean Moths Caught (± SE) per Trap per Week	Orchard Condition	Key Findings
Codlemone (1 mg)	6.5 - 8.1	Non-Mating Disruption	Standard for monitoring in non-disrupted orchards.[1]
Codlemone (10 mg - "Mega")	No significant improvement over 1 mg	Mating Disruption	Higher pheromone load does not necessarily increase catch in saturated environments.[2][3][4]
Pear Ester (DA2313)	Lower than Combo lures	Mating Disruption	Attracts both males and females, but generally fewer than combination lures.[2][3][4]
Codlemone + Pear Ester ("Combo")	Significantly higher than other lures tested	Mating Disruption	Considered a better indicator of codling moth activity in pheromone-treated orchards.[2][3][4]
Multi-component Blends (PH, PE, DMNT, LOX) + Acetic Acid	> 2-fold increase over Pheromone+PE+AA	Mating Disruption	Captures a higher proportion of female moths.[5]

Table 2: Influence of Trap Design on Codling Moth Capture

Trap Type	Mean Moth Catch	Key Findings
Delta Trap	Generally considered the industry standard for durability and consistency.[6]	No significant difference in catch compared to some other designs in certain studies.[6]
Wing Trap	Caught significantly fewer moths than other traps in low-density populations.[7]	Lower efficiency in retaining moths that land on the trap.[7]
Diamond Trap	Comparable catch rates to Delta traps in some studies.[7]
Camera-Equipped "Smart" Traps	Cumulative counts not significantly different from standard Delta traps.[8]	Offer the advantage of remote monitoring.[8]

Experimental Protocols for Codlemone Field Trapping Studies

To ensure the collection of high-quality, comparable data, adherence to standardized experimental protocols is crucial. The following methodology is a synthesis of best practices reported in the literature.

1. Trap Selection and Preparation:

• Trap Type: Delta traps are a common and reliable choice.[6]

• Lure Placement: Position the Codlemone lure inside the trap according to the manufacturer's instructions, often suspended from the center of the trap's roof.[9] Handle lures with gloves to avoid contamination.[10]

• Sticky Liners: Use fresh sticky liners for each trap deployment and replace them when they become filled with debris or after capturing 20-30 moths.[10][11]

2. Experimental Design:

• Orchard Selection: Conduct studies in appropriate orchard types (e.g., apple, pear) and clearly define whether the orchard is under a mating disruption program.[2][3][4]

• Trap Density and Placement: For monitoring, a common recommendation is one trap per 2.5 to 5 acres.[10][11] Place traps in the upper third of the tree canopy, ensuring the entrance is not obstructed by foliage.[9][10] Avoid placing traps at the very edge of the orchard block.[11]

• Replication and Randomization: Use a randomized complete block design to account for spatial variability within the orchard.[9] The number of replicates will depend on the specific research question and statistical power requirements.

3. Data Collection and Maintenance:

• Trap Servicing: Check traps weekly to count and remove captured moths.[11]

• Lure Replacement: Replace lures at the interval recommended by the manufacturer, typically every 4 to 8 weeks.[9][10]

• Data Recording: For each trap, record the number of moths caught, the date, and any relevant environmental conditions.

Statistical Analysis of Trap Catch Data

The analysis of insect trap data often requires statistical models that can handle the unique characteristics of count data, such as a high number of zero catches and overdispersion (where the variance is greater than the mean).

• Analysis of Variance (ANOVA): ANOVA and its variations (e.g., two-way ANOVA) can be used to compare the mean trap catches between different treatments (e.g., lure types, trap designs).[1][12] However, it is important to check the assumptions of ANOVA, such as normality and homogeneity of variances. Data transformations (e.g., logarithmic) may be necessary, but their effectiveness should be verified.[13]

• Generalized Linear Models (GLMs): For count data that do not meet the assumptions of ANOVA, GLMs are a more appropriate choice.[13]

  • Poisson Regression: This model is suitable for count data, but it assumes that the mean and variance are equal.[14][15]

  • Negative Binomial Regression: This is often a better choice for insect trap data as it can account for overdispersion.[12][14][15]

• Geostatistical Analysis: To understand the spatial distribution of codling moth populations within an orchard, geostatistical techniques can be applied to trap catch data.[16] This can help in identifying "hot spots" of pest activity.[16]

Visualizing Experimental and Logical Frameworks

To further clarify the processes involved in Codlemone field trapping research, the following diagrams, created using the DOT language, illustrate a typical experimental workflow and the factors influencing trap capture.

A typical workflow for a Codlemone field trapping experiment.

Factors influencing Codlemone trap catch in field conditions.

References

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of lures loaded with codlemone and pear ester for capturing codling moths, Cydia pomonella, in apple and pear orchards using mating disruption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. frontiersin.org [frontiersin.org]
• 6. Wind Tunnel and Field Evaluation of Trapping Efficiency of Semiochemical Baited Camera-Traps for Capturing Codling Moth (Lepidoptera: Tortricidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Remote monitoring of Cydia pomonella adults among an assemblage of nontargets in sex pheromone‐kairomone‐baited smart traps - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2017 Field Experiment [bio-protocol.org]
• 10. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 11. Monitoring and Identification | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. upscale-hub.eu [upscale-hub.eu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Navigating Codlemone Resistance in Codling Moths: A Comparative Guide for Researchers

An in-depth analysis of Codlemone-based mating disruption versus alternative control strategies for the codling moth (Cydia pomonella), a significant global pest of pome fruits. This guide provides researchers, scientists, and drug development professionals with a comparative overview of current control methods, supporting experimental data, and detailed protocols to inform the development of novel and effective pest management solutions.

The codling moth's ability to develop resistance to conventional insecticides has positioned its primary sex pheromone, Codlemone ((E,E)-8,10-dodecadien-1-ol), as a cornerstone of integrated pest management (IPM) programs worldwide.[1][2] Mating disruption technology, which permeates the atmosphere with synthetic Codlemone to prevent males from locating females, is a commercially viable and environmentally specific control method used on over 160,000 hectares of apple orchards globally.[1][2] While the potential for codling moths to develop resistance to their own pheromone has been a long-standing concern, concrete evidence of field-evolved resistance remains elusive.[3] Laboratory studies have suggested the possibility of insects altering their pheromone blends, but the codling moth's reliance on a single component makes this a more complex evolutionary hurdle.[3]

This guide synthesizes peer-reviewed data to compare the efficacy of Codlemone-based strategies with alternative methods, providing a framework for future research and development in this critical area of agricultural science.

Comparative Efficacy of Codling Moth Control Strategies

The following table summarizes quantitative data from various studies, offering a side-by-side comparison of different control methods for codling moth populations.

Control Strategy	Active Agent/Method	Efficacy Metric	Result	Citation
Mating Disruption	Synthetic Codlemone	Fruit Injury Reduction	Up to 95% reduction in coordinated, area-wide programs.	[4]
Synthetic Codlemone	Mating Rate	60-85% of females mated in treated orchards vs. 84-88% in untreated orchards.	[5]
Female-equivalent dispensers	Disruption of Male Orientation	Scentry fibers as or more effective than Isomate C Plus dispensers.	[6]
Attract-and-Kill	Codlemone + Permethrin	Male Moth Attraction	Individual droplets significantly more attractive than calling females.	[7]
Codlemone + Cyfluthrin	Pest Control	Competitive with conventional insect growth regulator sprays.	[8]
Insecticides	Chlorpyrifos-ethyl, Carbaryl	Resistance Status (China)	Insensitivity reported.	[9]
Methoxyfenozide, Lambda-cyhalothrin	Resistance Ratio (Spain)	Very high resistance ratios detected.	[9]
Tebufenozide, Indoxacarb, Spinosad, Chlorantraniliprole, Emamectin, Spinetoram	Field Efficacy (Spain)	High efficacy against resistant populations.	[9]
Biological Control	Cydia pomonella Granulovirus (CpGV)	Resistance Status (Europe)	70% of populations showed resistance or partial resistance to CpGV-M isolate.	[9]
Sterile Insect Technique (SIT)	Release of sterile male moths	Infestation Rate Reduction	Over 60% reduction in treated orchards.	[4]

Experimental Protocols

Assessing Mating Disruption Efficacy through Female Mating Status

This protocol, adapted from field studies, is used to evaluate the effectiveness of mating disruption by determining the proportion of virgin female moths in a treated population.[10]

Objective: To assess the mating status of female codling moths captured in orchards treated with Codlemone dispensers.

Materials:

• Pear ester-baited sticky traps

• Interception traps (oil-coated)

• UV light traps

• Microscope

• Dissecting tools

Procedure:

• Trap Deployment: Deploy pear ester-baited sticky traps, interception traps, and UV light traps within both Codlemone-treated and untreated control orchards. Place traps high in the tree canopy for optimal capture rates.[4][10]

• Trap Monitoring: Check traps weekly and record the number of captured female codling moths.[4]

• Female Dissection:

  • Carefully remove captured female moths from the traps.

  • Dissect the abdomen of each female under a microscope to determine the presence or absence of a spermatophore in the bursa copulatrix. The presence of a spermatophore indicates mating has occurred.

• Data Analysis:

  • Calculate the proportion of virgin females for each trap type in both treated and untreated plots.

  • Compare the proportion of virgin females between the different trap types and between the treated and control orchards. A significantly higher proportion of virgin females in the treated orchard suggests effective mating disruption.[10]

Evaluating Attract-and-Kill Formulations

This protocol outlines a method to test the competitive attractiveness of an attract-and-kill product against natural pheromone sources (calling female moths).[7]

Objective: To determine the relative attractiveness of a Codlemone-based attract-and-kill formulation to male codling moths in the presence of calling females.

Materials:

• Caged trees in a controlled environment

• Attract-and-kill product (e.g., droplets containing Codlemone and an insecticide)

• Laboratory-reared virgin female codling moths

• Sticky traps

• UV marking dust

Procedure:

• Experimental Setup:

  • Place a single droplet of the attract-and-kill formulation inside a sticky trap within a caged tree.

  • In separate traps within the same cage, place calling virgin female moths. The number of female-baited traps can be varied to test different levels of competition.[11]

• Male Release: Release laboratory-reared male codling moths into the caged tree. A subset of males can be marked with UV dust to track their movement and interaction with the attract-and-kill droplets.[11]

• Data Collection: After a set period (e.g., 24 hours), collect all traps and count the number of male moths captured in the attract-and-kill baited trap versus the female-baited traps.[11]

• Analysis: Compare the number of males captured in each trap type. Significantly higher captures in the attract-and-kill trap indicate its superior attractiveness. The presence of UV-marked males in female-baited traps can indicate sublethal effects or the ability of males to locate females after exposure to the attracticide.[11]

Visualizing Key Pathways and Processes

Codling Moth Olfactory Signaling Pathway

The following diagram illustrates the generalized signaling pathway for odorant perception in insects, which is fundamental to understanding how Codlemone is detected and how resistance might evolve at the molecular level.

Caption: Generalized insect olfactory signaling pathway for pheromone detection.

Experimental Workflow for Assessing Codlemone Resistance

This workflow provides a logical sequence of steps for researchers investigating potential Codlemone resistance in codling moth populations.

Caption: Workflow for investigating and confirming Codlemone resistance in codling moths.

References

• 1. researchgate.net [researchgate.net]
• 2. Codling moth management and chemical ecology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 4. farmonaut.com [farmonaut.com]
• 5. Frontiers | Future semiochemical control of codling moth, Cydia pomonella [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Pest Management Challenges and Control Practices in Codling Moth: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. ag.purdue.edu [ag.purdue.edu]
• 12. researchgate.net [researchgate.net]
• 13. Altered functional properties of the codling moth Orco mutagenized in the intracellular loop-3 - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Genomics of Olfactory Receptor Genes for Codlemone: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of olfactory receptor (OR) genes involved in the detection of codlemone, the primary component of the codling moth sex pheromone. It is intended for researchers, scientists, and drug development professionals working on insect pest management and the development of novel semiochemical-based control strategies. This document summarizes key quantitative data, details experimental methodologies for functional analysis, and visualizes critical biological pathways and workflows.

Comparative Analysis of Codlemone Receptor Genes

The codling moth, Cydia pomonella, is a significant agricultural pest, and understanding the genetic basis of its chemical communication is crucial for developing effective control methods. Research has identified several olfactory receptors in C. pomonella that respond to codlemone and related compounds. Comparative genomic studies with other tortricid moths, such as the green budworm moth (Hedya nubiferana), have revealed conserved olfactory channels for detecting these semiochemicals.

Olfactory Receptor Gene Repertoires in Tortricid Moths

Antennal transcriptome analyses have been instrumental in identifying and quantifying the olfactory receptor repertoires in various tortricid moths. This data provides a foundation for comparative genomic studies.

Species	Family	Number of Putative Olfactory Receptors (ORs) Identified	Number of Pheromone Receptor (PR) Clade Genes Identified	Key Codlemone-Related Receptor(s)	Reference(s)
Cydia pomonella (Codling Moth)	Tortricidae	58-66	~12-14	CpomOR1, CpomOR3, CpomOR6a
Hedya nubiferana (Green Budworm Moth)	Tortricidae	49	7	Ortholog of CpomOR3
Cydia fagiglandana (Beech Moth)	Tortricidae	49	10	Not explicitly identified for codlemone
Cydia nigricana (Pea Moth)	Tortricidae	48	Not specified	Not explicitly identified for codlemone

Functional Comparison of Key Codlemone Receptors

Functional characterization of olfactory receptors is essential to determine their specific ligands. Several receptors in C. pomonella have been deorphanized, revealing their roles in detecting codlemone and related compounds. A notable finding is the presence of an orthologous receptor in H. nubiferana that also responds to codlemone, highlighting a conserved olfactory pathway.

Receptor	Species	Ligand(s)	Functional Assay System(s)	Key Findings	Reference(s)
CpomOR3	Cydia pomonella	Pear ester (primary), Codlemone (secondary)	Xenopus oocytes, Drosophila "empty neuron" system	Demonstrates dual sensitivity to a host plant volatile and the sex pheromone.
HnubOR (CpomOR3 ortholog)	Hedya nubiferana	Inferred to respond to Codlemone and Pear ester	Phylogenetic analysis and behavioral assays	High sequence similarity to CpomOR3 suggests a conserved function, explaining the attraction of H. nubiferana males to codlemone.
CpomOR6a	Cydia pomonella	Codlemone acetate (strong antagonist) and its isomers	HEK293T cells, Drosophila "empty neuron" system	Responds to a strong antagonist of the codlemone pheromone, suggesting a role in modulating mating behavior.
CpomOR1	Cydia pomonella	Initially a candidate for codlemone, but no response observed in functional assays.	Drosophila "empty neuron" system	Despite high expression in male antennae, its ligand remains unknown.
CpomOR2a & CpomOR5	Cydia pomonella	Codlemone acetate	Xenopus oocyte expression system	Both receptors respond to codlemone acetate, with CpomOR5 showing significantly higher sensitivity.

Experimental Protocols

The functional characterization of olfactory receptor genes relies on robust experimental procedures. The following sections detail the key methodologies cited in the comparative analysis.

Antennal Transcriptome Analysis

This technique is used to identify and quantify the expression of olfactory receptor genes in the antennae of the target insect species.

• RNA Extraction: Total RNA is extracted from the antennae of male and female moths using standard protocols (e.g., TRIzol reagent).

• Library Preparation and Sequencing: mRNA is purified and fragmented, followed by cDNA synthesis. Sequencing libraries are then prepared and sequenced using a high-throughput platform (e.g., Illumina).

• De Novo Assembly and Annotation: The resulting sequencing reads are assembled into contigs. These contigs are then annotated by comparing them against known protein databases (e.g., NCBI non-redundant protein database) using BLAST algorithms to identify putative olfactory receptor genes.

• Phylogenetic Analysis: The amino acid sequences of the identified ORs are aligned with those from other species using software like MAFFT. Phylogenetic trees are then constructed using methods such as Maximum Likelihood (e.g., in MEGA software) to determine evolutionary relationships and identify orthologs.

Heterologous Expression and Functional Analysis in Xenopus Oocytes

This in vitro system is widely used to deorphanize olfactory receptors by expressing them in frog oocytes and measuring their response to specific odorants.

• Gene Cloning: The full-length coding sequences of the candidate olfactory receptor and the co-receptor Orco are cloned into an oocyte expression vector (e.g., pSP64T).

• cRNA Synthesis: Capped RNA (cRNA) is synthesized in vitro from the linearized plasmids using an mMESSAGE mMACHINE kit.

• Oocyte Injection: Xenopus laevis oocytes are injected with a mixture of the OR and Orco cRNAs.

• Two-Electrode Voltage Clamp Electrophysiology: After 2-4 days of incubation, the oocytes are placed in a recording chamber and perfused with a buffer solution. A two-electrode voltage clamp is used to measure the current responses of the oocyte upon application of different odorant stimuli. An inward current indicates that the receptor is activated by the specific ligand.

Heterologous Expression and Functional Analysis in Drosophila melanogaster ("Empty Neuron" System)

This in vivo system allows for the functional characterization of olfactory receptors in a more natural cellular environment.

• Transgenesis: The coding sequence of the candidate OR is cloned into a UAS vector. This vector is then injected into Drosophila embryos that carry a specific GAL4 driver line (e.g., Or22a-GAL4 or Or67d-GAL4) to generate transgenic flies where the foreign OR is expressed in specific olfactory sensory neurons (OSNs) that lack their native receptor.

• Single Sensillum Recording (SSR): The transgenic flies are immobilized, and a recording electrode is inserted into a sensillum on the antenna that houses the OSNs expressing the receptor of interest. A reference electrode is placed in the eye.

• Odorant Stimulation: A stream of charcoal-filtered air is delivered to the antenna, and pulses of air containing the test odorants are introduced into the airstream.

• Data Analysis: The electrical activity (action potentials) of the OSN is recorded and analyzed to determine the response to each odorant. An increase in the firing rate upon stimulation indicates that the receptor is activated by the ligand.

Signaling Pathways and Experimental Workflows

Olfactory Signal Transduction Pathway in Moths

The binding of an odorant to an olfactory receptor initiates a signal transduction cascade that leads to the generation of an electrical signal. In insects, ORs form a heteromeric complex with the highly conserved co-receptor Orco. This complex functions as a ligand-gated ion channel.

Caption: Generalized insect olfactory signal transduction pathway.

Experimental Workflow for Comparative Analysis of Codlemone Receptors

The following diagram illustrates a typical workflow for the comparative genomic and functional analysis of codlemone olfactory receptor genes.

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to Codlemone Disposal

Essential protocols for the safe and compliant disposal of Codlemone are critical for maintaining laboratory safety and environmental integrity. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage Codlemone waste effectively, ensuring adherence to regulatory standards and promoting a culture of safety.

Codlemone, the sex pheromone of the codling moth (Cydia pomonella), is a valuable tool in pest management and agricultural research.[1][2] While considered species-specific and of low toxicity, proper handling and disposal are paramount to prevent environmental contamination and ensure workplace safety.[1][2]

Health and Safety Data at a Glance

To facilitate a quick assessment of Codlemone's primary hazards, the following table summarizes its key safety information.

Hazard Classification	Description	Precautionary Measures
Acute Toxicity (Oral)	Harmful if swallowed.[3]	Do not ingest. Wash hands thoroughly after handling and before eating or drinking.[4]
Skin Corrosion/Irritation	Causes skin irritation.[3]	Wear protective gloves and clothing to prevent skin contact.[4][5]
Eye Damage/Irritation	Causes serious eye irritation.[3]	Wear protective eyewear. If contact occurs, rinse cautiously with water for several minutes.[3][5]
Respiratory Irritation	May cause respiratory irritation.[3]	Avoid breathing vapors. Use in a well-ventilated area.[4][5]
Flammability	Aerosol products are flammable.[4]	Keep away from heat, sparks, open flames, and hot surfaces. Do not spray on an open flame.[4]

Step-by-Step Disposal Protocol for Codlemone Products

The proper disposal of Codlemone and its containers is governed by a combination of federal, state, and local regulations. The Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) oversees pesticide use, while the Resource Conservation and Recovery Act (RCRA) manages its disposal.[6] Always consult your institution's environmental health and safety department for specific guidance.

For small quantities of unused Codlemone, the preferred method is to use it for its intended purpose according to the label directions.[7] If this is not feasible, contact your local household hazardous waste collection program or a designated "Clean Sweep" program for farmers and commercial users for guidance on proper disposal.[6][7] Never pour Codlemone down the sink, toilet, or any drain, as this can contaminate waterways.[7]

Empty containers, such as aerosol cans or slow-release dispensers, require careful handling to prevent injury and environmental contamination.

• Do Not Reuse or Refill: Empty containers should never be reused or refilled.[4][5]

• Do Not Puncture or Incinerate: Pressurized containers, such as aerosol cans, pose an explosion risk if punctured or heated.[4][5]

• Preparation for Disposal: Wrap the empty container in newspaper and place it in a garbage bag.[4][5]

• Final Disposal: Dispose of the bagged container in the trash or at an approved waste disposal facility.[4][5] If recycling programs for such containers are available in your area, you may offer the empty can for recycling.[4]

In the event of a leak or spill from a punctured container, immediate action is necessary to contain and clean the affected area.

• Contain the Spill: Create a dike around the spill using absorbent materials such as vermiculite, cat litter, or spill pillows.[4]

• Collect the Absorbed Material: Scoop or sweep the absorbent material containing the Codlemone into a designated waste container.[4]

• Clean the Area: Wash the remaining residue with detergent and water.[4]

• Dispose of Waste: The collected waste must be disposed of in accordance with all federal, state, and local regulations.[4] Do not allow the spilled material or runoff to enter soil, water sources, or drains.[4]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal procedures, the following diagram outlines the decision-making process for managing Codlemone waste.

Caption: Workflow for the proper disposal of Codlemone waste.

References

• 1. Codling Moth Management and Chemical Ecology | Annual Reviews [annualreviews.org]
• 2. researchgate.net [researchgate.net]
• 3. angenechemical.com [angenechemical.com]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]

Personal protective equipment for handling Codlemone

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Codlemone. It offers procedural, step-by-step guidance on personal protective equipment, operational plans, and disposal methods to ensure laboratory safety and proper chemical handling.

Personal Protective Equipment (PPE)

When handling Codlemone, particularly in its concentrated or aerosol forms, wearing appropriate Personal Protective Equipment (PPE) is essential to minimize exposure and ensure personal safety.[1][2][3] The recommended PPE includes:

• Gloves: Use chemical-resistant gloves.[4] Vinyl, latex, or rubber gloves are recommended for continuous handling.[5] Always wash gloves thoroughly before removing them.[1]

• Eye Protection: Wear protective eyewear, such as chemical goggles or shielded safety glasses, to prevent eye contact.[4][5] In situations with a higher risk of splashing, a full face shield may be appropriate.[1]

• Body Protection: Under normal use conditions, specific body protection is not generally required.[4] However, for handling larger quantities or in situations with a risk of significant skin contact, wearing suitable protective clothing or a chemical-resistant apron is recommended.[2][5]

• Respiratory Protection: Respiratory protection is not typically necessary under normal use conditions with adequate ventilation.[4][5] However, if working in a confined or poorly ventilated area, avoid breathing in vapors.[4][6] If a respirator is needed, ensure it is properly fitted and maintained.[7]

Quantitative Data for Codlemone

The following table summarizes the available quantitative data for Codlemone and its formulations.

Property	Value and Interpretation
Chemical Identity
Chemical Name	(E,E)-8,10-dodecadien-1-ol[8]
Synonyms	Codlelure, Codling moth pheromone[8]
CAS Number	33956-49-9[9]
Molecular Formula	C12H22O[9]
Molecular Weight	182.3025 g/mol [9]
Physical Properties
Physical State	Yellow liquid or solid, depending on the temperature.[8]
Odor	Fatty, Waxy, Green/Grassy[5]
Hazard Information
GHS Classification	Acute toxicity, oral (Category 4), H302; Skin corrosion/irritation (Category 2), H315; Serious eye damage/eye irritation (Category 2A), H319; Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335.[9]
EPA Toxicity Category	III - CAUTION[4][6]
Exposure Limits
Codlemone	No personal exposure limits have been established.[5]
1,1,1,2-Tetrafluoroethane (propellant)	AIHA WEEL (United States 5/2010) TWA 1000 ppm 8 hours.[6]
Stability & Reactivity
Stability	The product is stable. The pheromone is sensitive to heat and light.[4][6]
Incompatibility	Strong oxidizing agents. Canisters are sensitive to heat or open flame.[4][6]
Hazardous Decomposition	Combustion may produce Hydrogen fluoride, carbon oxides, fluorocarbons, carbonyl fluoride, and halogenated compounds.[6]

Safe Handling and Operational Workflow

Following a structured workflow is critical for the safe handling of Codlemone in a laboratory setting. This includes preparation, handling, and post-handling procedures.

Workflow for the safe handling of Codlemone.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure to Codlemone.

• Eye Contact: The pheromone is mildly irritating to the eyes.[4][6] Propellants in aerosol forms can cause freeze burns.[4][6]

  • Immediately hold the eyes open and rinse slowly and gently with water for 15-20 minutes.[6]

  • If contact lenses are worn, remove them after the first five minutes and continue rinsing.[6]

  • Seek medical attention or contact a Poison Control Center for advice.[6]

• Skin Contact: Codlemone is moderately irritating to the skin.[4][6]

  • Take off contaminated clothing immediately.[6]

  • Rinse the skin with plenty of water for 15-20 minutes.[6]

  • Wash the affected area thoroughly with soap and water.[5]

  • If irritation persists, seek medical advice.[5]

• Inhalation:

  • Move the person to fresh air.[6]

  • If the person is not breathing, call 911 or an ambulance and administer artificial respiration.[6]

• Ingestion: Ingestion is not considered a likely route of exposure due to the product's form.[6] However, it is harmful if ingested.[6]

  • Rinse the mouth with water.[9]

  • Never give anything by mouth to an unconscious person.[9]

  • Call a doctor or Poison Control Center for treatment advice.[6]

First aid decision-making for Codlemone exposure.

Disposal Plan

Proper disposal of Codlemone and related materials is essential to prevent environmental contamination.

• Unused Product and Contaminated Materials:

  • For spills, use absorbent materials like vermiculite or cat litter to contain the spill.[6]

  • The collected residue should be placed in a suitable container for disposal.[6]

  • Dispose of wastes resulting from the use of this product at an approved waste disposal facility.[5]

  • Follow all applicable federal, state, and local regulations for disposal.[6]

• Empty Containers and Used Dispensers:

  • Do not reuse or refill empty containers.[4][6]

  • Used dispensers and empty containers should be wrapped in newspaper, placed in a garbage bag, and discarded in the trash or at an approved waste disposal facility.[4][6]

  • Do not puncture or incinerate aerosol cans.[6] If the can is empty, it may be offered for recycling.[6]

Experimental Protocols

Codlemone is extensively used in research, particularly in studies of insect behavior and pest management. Below are summaries of common experimental methodologies.

Field Trapping Experiments:

• Objective: To monitor Codling Moth populations and test the efficacy of different pheromone lures.

• Methodology:

  • Trap Type: Delta-traps with sticky inserts are commonly used.[10]

  • Lure Dispenser: Red rubber septa are often used as dispensers for the pheromone.[10]

  • Pheromone Loading: A specific dose, for example, 100 µg of Codlemone dissolved in a solvent like n-heptane, is loaded onto the septum.[10]

  • Trap Placement: Traps are suspended in orchards at a height of approximately 2 meters, with a distance of 10-12 meters between traps.[10]

  • Data Collection: The number of moths captured in the traps is recorded at regular intervals.

Flight Tunnel Assays:

• Objective: To observe the behavioral response of male Codling Moths to Codlemone in a controlled environment.

• Methodology:

  • Apparatus: A Plexiglas flight tunnel (e.g., 0.9 x 0.9 x 3 m) is used.[10]

  • Experimental Conditions: The environment is controlled for temperature (e.g., 20 ± 1 °C), relative humidity (e.g., 30 ± 2%), wind speed (e.g., 0.3 m/s), and light intensity (e.g., 3.6 lx).[10]

  • Pheromone Source: A rubber septum loaded with a specific amount of Codlemone (e.g., 100 µg) is placed at the upwind end of the tunnel.[10]

  • Procedure: Male moths (2-3 days old and virgin) are introduced at the downwind end of the tunnel and their flight behavior towards the pheromone source is observed and recorded for a set period (e.g., 3 minutes).[10]

  • Analysis: The proportion of males that successfully reach the odor source is analyzed to determine the attractiveness of the pheromone.[10]

References

• 1. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 2. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 3. Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 4. agrian.com [agrian.com]
• 5. cdn.commercev3.net [cdn.commercev3.net]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. epa.gov [epa.gov]
• 8. Codlemone (Ref: BAS 2851) [sitem.herts.ac.uk]
• 9. angenechemical.com [angenechemical.com]
• 10. Green Chemistry Production of Codlemone, the Sex Pheromone of the Codling Moth (Cydia pomonella), by Metabolic Engineering of the Oilseed Crop Camelina (Camelina sativa) - PMC [pmc.ncbi.nlm.nih.gov]